(S,S,R,R)-Orlistat

• CAS: 111466-62-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chiral Purity Analysis of (S,S,R,R)-Orlistat

Foreword: The Stereochemical Challenge of Orlistat

Orlistat, a potent inhibitor of gastric and pancreatic lipases, is a cornerstone in the management of obesity. Its therapeutic efficacy is intrinsically linked to its specific stereochemistry. The molecule possesses four chiral centers, theoretically giving rise to sixteen possible stereoisomers. The pharmacologically active and approved form is (S)-2-formylamino-4-methyl-pentanoic acid (S)-1-[[(2S, 3S)-3-hexyl-4-oxo-2-oxetanyl] methyl]-dodecyl ester, commonly referred to as (S,S,R,R)-Orlistat. The other fifteen stereoisomers are considered impurities, and their presence must be rigorously controlled to ensure the safety and efficacy of the drug product. The stereoselective synthesis of Orlistat is designed to produce the desired (S,S,R,R) isomer, but the potential for the formation of other diastereomers and enantiomers necessitates robust analytical methods for their detection and quantification.[1][2]

This technical guide provides a comprehensive overview of the strategies and methodologies for the chiral purity analysis of (S,S,R,R)-Orlistat. As a Senior Application Scientist, my focus extends beyond mere procedural descriptions to elucidate the underlying principles and rationale behind the selection of analytical techniques, method development, and validation.

The Genesis of Stereoisomeric Impurities: A Synthetic Perspective

Understanding the potential stereoisomeric impurities begins with an appreciation of the synthetic route to (S,S,R,R)-Orlistat. While various synthetic strategies exist, a common approach involves the stereocontrolled synthesis of the β-lactone ring and the subsequent esterification with the N-formyl-L-leucine side chain.[2][3] Key steps where stereochemical integrity can be compromised include:

• Asymmetric Hydrogenation: The reduction of a keto group to a hydroxyl group is a critical step in establishing one of the chiral centers. Incomplete stereoselectivity in this step can lead to the formation of a diastereomer.

• Aldol Reactions: The formation of carbon-carbon bonds via aldol condensation must be tightly controlled to yield the desired stereoconfiguration.

• Epimerization: Under certain reaction or purification conditions (e.g., exposure to base), epimerization at a chiral center can occur, leading to the formation of diastereomers.

• Starting Material Purity: The chiral purity of the starting materials, such as L-leucine, is paramount. Any contamination with D-leucine would result in the formation of diastereomers.

A thorough understanding of the synthetic pathway allows for a targeted approach to analytical method development, focusing on the separation of the most likely stereoisomeric impurities.

Chromatographic Approaches to Chiral Purity Analysis

Chromatography is the workhorse for chiral separations in the pharmaceutical industry. For a molecule with the complexity of Orlistat, both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) offer powerful solutions.

Chiral High-Performance Liquid Chromatography (HPLC)

Normal-Phase HPLC using chiral stationary phases (CSPs) is a well-established technique for the separation of stereoisomers. The selection of the appropriate CSP is critical and is often an empirical process guided by the structural features of the analyte.

Causality of Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs, such as those derived from amylose or cellulose carbamates, are often the first choice for screening chiral separations due to their broad applicability. For Orlistat, a Chiralpak IA column, which is an immobilized amylose tris(3,5-dimethylphenylcarbamate) phase, has shown success in separating the (S,S,R,R) isomer from at least one of its stereoisomers. The selection of an immobilized phase offers the advantage of being compatible with a wider range of solvents.

• Mobile Phase: A non-polar mobile phase, typically a mixture of n-hexane or heptane with an alcohol modifier like isopropanol (IPA) or ethanol, is used in normal-phase chiral chromatography. The alcohol modifier plays a crucial role in the separation by competing with the analyte for interactions with the CSP. The ratio of the alkane to the alcohol is a key parameter for optimizing the retention and resolution of the stereoisomers.

• Detection: Orlistat lacks a strong chromophore, making UV detection at low wavelengths (e.g., 205-210 nm) necessary for adequate sensitivity.

Experimental Protocol: Chiral HPLC Method for Orlistat Stereoisomer Separation

This protocol is a starting point for the development of a method to separate Orlistat stereoisomers, based on a published method for a related impurity.

Parameter	Condition
Column	Chiralpak IA (250 mm x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane: Isopropyl Alcohol (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 205 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the Orlistat sample in the mobile phase to a concentration of approximately 1 mg/mL.

Self-Validating System:

Method validation should be performed in accordance with ICH guidelines and would include:

• Specificity: Demonstrating the separation of the (S,S,R,R) isomer from all other potential stereoisomers. This may require the synthesis of individual stereoisomers as reference standards.

• Linearity: Establishing a linear relationship between the peak area and the concentration of each stereoisomer over a defined range.

• Accuracy: Determining the closeness of the measured value to the true value, often assessed through recovery studies of spiked samples.

• Precision: Assessing the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determining the lowest concentration of each stereoisomeric impurity that can be reliably detected and quantified.

• Robustness: Evaluating the reliability of the method with respect to deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

dot graph TD { A[Sample Preparation: Dissolve Orlistat in Mobile Phase] --> B(HPLC System); B --> C{Chiralpak IA Column}; C --> D[Isocratic Elution with n-Hexane/IPA]; D --> E(UV Detection at 205 nm); E --> F[Data Acquisition and Analysis]; F --> G{Peak Integration and Purity Calculation}; }

Caption: Chiral HPLC workflow for Orlistat analysis.

Supercritical Fluid Chromatography (SFC): A Greener and Faster Alternative

SFC has emerged as a powerful technique for chiral separations, offering significant advantages over HPLC, particularly in terms of speed and reduced environmental impact.[4] SFC utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the primary mobile phase.

Expertise & Experience in Choosing SFC:

• Increased Speed: The low viscosity and high diffusivity of supercritical CO₂ allow for much higher flow rates than in HPLC without a significant loss in efficiency, leading to faster analysis times.

• Reduced Solvent Consumption: Replacing the bulk of the organic mobile phase with environmentally benign CO₂ drastically reduces solvent purchase and disposal costs.

• Orthogonal Selectivity: SFC can sometimes provide different elution orders and improved resolution for stereoisomers compared to HPLC, making it a valuable complementary technique.

• Enhanced Solubility: Supercritical CO₂ can be a good solvent for non-polar compounds like Orlistat.

Experimental Protocol: Chiral SFC Method Development Strategy

Developing a chiral SFC method often follows a screening approach with a set of complementary chiral stationary phases.

Parameter	Screening Conditions
Columns (Screening)	Chiralpak IA, IB, IC, ID (or similar complementary set)
Mobile Phase	CO₂ / Methanol (or Ethanol) gradient
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temperature	40 °C
Detection	UV at 210 nm
Sample Preparation	Dissolve the Orlistat sample in Methanol or Ethanol.

dot graph LR { subgraph "Screening Phase" A[Orlistat Sample] --> B{SFC System}; B --> C1[Chiralpak IA]; B --> C2[Chiralpak IB]; B --> C3[Chiralpak IC]; C1 --> D{Gradient Elution CO2/MeOH}; C2 --> D; C3 --> D; end subgraph "Optimization Phase" E[Select Best Column/Co-solvent] --> F{Optimize Gradient/Isocratic Conditions}; F --> G[Fine-tune Flow Rate, Temperature, Back Pressure]; end D --> E; G --> H[Validated Chiral SFC Method]; }

Caption: Systematic workflow for chiral SFC method development.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Chiral Purity

While chromatography is the primary tool for separating stereoisomers, Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful alternative for determining enantiomeric purity, often without the need for physical separation.

The Principle of Chiral NMR

Enantiomers are indistinguishable in an achiral solvent by NMR because they are isochronous (resonate at the same frequency). However, in the presence of a chiral auxiliary, such as a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA), the enantiomers can be converted into diastereomeric species which are no longer chemically equivalent and will exhibit distinct NMR signals.[5]

Using Chiral Solvating Agents (CSAs):

CSAs are chiral molecules that form transient, non-covalent diastereomeric complexes with the enantiomers of the analyte. This interaction leads to different magnetic environments for the corresponding nuclei in the two enantiomers, resulting in separate signals in the NMR spectrum. The ratio of the integrals of these signals directly corresponds to the enantiomeric ratio.

Causality in Selecting a CSA for Orlistat:

For Orlistat, a suitable CSA would need to have specific interactions with the molecule. Potential interaction sites include the ester and amide carbonyl groups, and the β-lactone ring. A CSA with aromatic rings, capable of forming π-π stacking interactions, and hydrogen bond donors/acceptors would be a good starting point. Examples of such CSAs include Pirkle's alcohol ((S)-(+)-2,2,2-trifluoro-1-(9-anthryl)ethanol) or derivatives of amino acids.

Experimental Protocol: Chiral NMR with a Solvating Agent (Hypothetical for Orlistat)

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the Orlistat sample into an NMR tube.

  • Add a solution of a suitable chiral solvating agent (e.g., Pirkle's alcohol) in an appropriate deuterated solvent (e.g., CDCl₃) to achieve a specific molar ratio (e.g., 1:1, 1:2 analyte to CSA). The optimal ratio needs to be determined experimentally.

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of the nuclei, which is crucial for accurate integration.

• Data Analysis:

  • Identify a proton signal in the Orlistat molecule that shows baseline separation for the two enantiomers in the presence of the CSA. Protons close to the chiral centers are the most likely candidates to show separation.

  • Carefully integrate the separated signals. The enantiomeric excess (% ee) can be calculated using the formula: % ee = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] * 100.

dot graph TD { A[Orlistat Enantiomers (R/S)] -- Add Chiral Solvating Agent (CSA) --> B{Formation of Transient Diastereomeric Complexes (R-CSA / S-CSA)}; B --> C[¹H NMR Spectroscopy]; C --> D{Distinct NMR Signals for Each Diastereomer}; D --> E[Integration of Signals]; E --> F{Calculation of Enantiomeric Ratio}; }

Caption: Principle of enantiomeric purity determination by NMR using a CSA.

Regulatory Landscape and Validation

The chiral purity of (S,S,R,R)-Orlistat is a critical quality attribute that is scrutinized by regulatory agencies worldwide.

• United States Pharmacopeia (USP): The USP monograph for Orlistat includes a test for optical rotation, which provides a measure of the bulk enantiomeric purity but does not distinguish between different diastereomers or quantify minor enantiomeric impurities. It also specifies limits for various related compounds, some of which may be stereoisomers.[6]

• European Pharmacopoeia (Ph. Eur.): While a specific monograph detailing the separation of all stereoisomers was not found in the initial search, the European Medicines Agency (EMA) documentation emphasizes the importance of controlling the stereospecificity of the synthesis.[1] Any analytical method used for quality control must be validated according to the principles outlined in the Ph. Eur. and ICH guidelines.[7]

Trustworthiness through Rigorous Validation:

Any method developed for the chiral purity analysis of Orlistat must be rigorously validated to ensure its suitability for its intended purpose. The validation parameters, as mentioned in the HPLC section, are universally applicable to both HPLC and SFC methods. For NMR-based assays, validation would also include demonstrating the accuracy and precision of the integration of the resolved signals.

Conclusion: A Multi-faceted Approach to a Complex Challenge

The chiral purity analysis of (S,S,R,R)-Orlistat, with its four chiral centers, presents a significant analytical challenge. A single "one-size-fits-all" method for the baseline separation of all sixteen stereoisomers may not be readily available or practical. Instead, a comprehensive control strategy relies on a combination of techniques and a deep understanding of the molecule's synthesis and potential impurities.

• Primary Chromatographic Method (HPLC or SFC): Develop and validate a primary chiral chromatographic method, likely using a modern polysaccharide-based CSP, with the goal of separating the main (S,S,R,R) isomer from the most probable diastereomeric and enantiomeric impurities arising from the synthetic process.

• Orthogonal Method: Employ a second, orthogonal chiral separation technique (e.g., SFC if HPLC is the primary method, or a different CSP/mobile phase combination) to confirm the purity profile and ensure that no impurities are co-eluting with the main peak.

• NMR for Enantiomeric Purity: Utilize chiral NMR spectroscopy as a powerful tool for the direct determination of enantiomeric excess, which can be particularly useful for confirming the purity of the L-leucine starting material and for the final drug substance.

• Regulatory Compliance: Ensure that all analytical methods are validated to meet the stringent requirements of regulatory bodies like the FDA and EMA, and that the specifications for stereoisomeric impurities are justified based on safety and efficacy data.

By integrating these advanced analytical techniques and a sound scientific rationale, researchers and drug development professionals can confidently ensure the chiral purity, and thus the quality, safety, and efficacy of (S,S,R,R)-Orlistat.

References

• European Medicines Agency. (1998). Xenical, INN-Orlistat. Retrieved from [Link]

• DrugsFuture. (n.d.). Orlistat, Orlipastat, Tetrahydrolipstatin, R-212, Ro-18-0647/002, Ro-18-0647, Xenical. Retrieved from [Link]

• Wainer, I. W. (2003). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. Chirality, 15(3), 256-70.

• YMC Europe. (2016). CHIRAL LC & SFC METHOD DEVELOPMENT. Retrieved from [Link]

• Google Patents. (n.d.). CN1321114C - Orlistat preparation method.
• Li, B., & Haynie, D. T. (n.d.). Chiral Drug Separation. In Encyclopedia of Chemical Processing.
• Francotte, E. (2001). Chiral separations by supercritical fluid chromatography.
• Google Patents. (n.d.). CN1765892A - A kind of preparation method of orlistat.

• ResearchGate. (n.d.). NMR determination of enantiomeric excess. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2019). THE EUROPEAN DIRECTORATE FOR THE QUALITY OF MEDICINES & HEALTHCARE (EDQM). Retrieved from [Link]

• Al-Rimawi, F., & Zare, G. (2012). Pharmacodynamic testing and new validated HPLC method to assess the interchangeability between multi-source orlistat capsules. Drug Design, Development and Therapy, 6, 201–207.
• Singh, S. S., & Sharma, N. (2010). A stability-indicating high performance liquid chromatographic assay for the determination of orlistat in capsules. Journal of the Chilean Chemical Society, 55(1), 123-127.

• Chromatography Today. (2023). Validated RP-HPLC method for orlistat analysis delivers high precision, pharma testing sustainability. Retrieved from [Link]

• ResearchGate. (2008). Process-for-the-preparation-of-orlistat.pdf. Retrieved from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical fluid chromatography for chiral separations. Journal of Pharmaceutical and Biomedical Analysis, 69, 77-92.
• Guan, Q., Zhang, F., Zeng, B., Li, Y., & Peng, Y. (2025). Synthesis of Related Substances of Orlistat. Chinese Journal of Pharmaceuticals, 56(8), 1003.
• Kauser, R., Padavala, S. K. C., & Palanivel, V. (2024). Development and validation of a new LC-MS/MS method for determination of orlistat in biological matrices using experimental design. Journal of Applied Pharmaceutical Science, 14(10), 196-204.
• Srinivasu, G., et al. (2021). Development and Validation of Stereoselective Method for the Quantification of Stereoisomers of Eliglustat Using Amylose-Based Immobilized Chiral Stationary Phase by HPLC. Asian Journal of Chemistry, 33(4), 845-850.
• United States Pharmacopeia. (2013).
• Montanari, S., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 13187-13198.
• Kalíková, K., & Tesařová, E. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Molecules, 26(4), 1045.
• El-Abasawy, N. M., et al. (2000). 1H-NMR studies of drugs with chiral solvating agent: the direct enantiomeric purity determination of the chiral anesthetic, prilocaine. Enantiomer, 5(3-4), 303-12.
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• del Nozal, M. J., et al. (2004). Chiral separation of omeprazole and several related benzimidazoles using supercritical fluid chromatography.

• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2020). THE EUROPEAN DIRECTORATE FOR THE QUALITY OF MEDICINES & HEALTHCARE (EDQM). Retrieved from [Link]

• Catani, M., et al. (2024). Improving the Current European Pharmacopoeia Enantio-Selective HPLC Method for the Determination of Enantiomeric Purity in Atorvastatin Calcium Salt Drug Substance. Molecules, 29(10), 2314.
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(S,S,R,R)-Orlistat as a Fatty Acid Synthase (FASN) Inhibitor: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of (S,S,R,R)-Orlistat as a potent and specific inhibitor of Fatty Acid Synthase (FASN), a key enzyme in de novo lipogenesis. Overexpressed in a multitude of human cancers, FASN has emerged as a critical therapeutic target in oncology. This document delves into the stereospecific mechanism of action of (S,S,R,R)-Orlistat, its impact on cancer cell signaling pathways, and detailed protocols for its evaluation in a research setting. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel anti-cancer therapeutics targeting metabolic pathways.

Introduction: Fatty Acid Synthase (FASN) as a Compelling Target in Oncology

Metabolic reprogramming is a hallmark of cancer, enabling tumor cells to meet the bioenergetic and biosynthetic demands of rapid proliferation and survival.[1] One of the key metabolic enzymes implicated in tumorigenesis is Fatty Acid Synthase (FASN), the sole enzyme responsible for the de novo synthesis of long-chain fatty acids, primarily palmitate, from acetyl-CoA and malonyl-CoA.[2] While FASN expression is low in most normal adult tissues, which preferentially utilize circulating fatty acids, it is significantly upregulated in various cancers, including those of the breast, prostate, colon, and lung.[2][3] This elevated FASN expression is often associated with tumor aggressiveness, poor prognosis, and resistance to conventional therapies.[2]

The reliance of cancer cells on FASN-mediated lipogenesis presents a therapeutic window for selective targeting. Inhibition of FASN disrupts lipid biosynthesis, leading to an accumulation of cytotoxic intermediates, cell cycle arrest, and ultimately, apoptosis in cancer cells.[1]

(S,S,R,R)-Orlistat: A Stereospecific FASN Inhibitor

Orlistat, a semi-synthetic derivative of the natural lipase inhibitor lipstatin, is an FDA-approved anti-obesity drug.[4] Beyond its effects on dietary fat absorption, Orlistat has been identified as a potent inhibitor of FASN.[2][4] Orlistat possesses four chiral centers, and its biological activity is stereospecific. The (S,S,R,R) stereoisomer is the active conformation that potently inhibits the thioesterase (TE) domain of FASN.[5]

Mechanism of Action: Covalent Modification of the Thioesterase Domain

(S,S,R,R)-Orlistat exerts its inhibitory effect through the irreversible covalent modification of the catalytic serine residue (Ser2308) within the active site of the FASN thioesterase domain.[6][7] This acylation of the active site serine prevents the hydrolysis and release of newly synthesized fatty acids from the FASN multienzyme complex, effectively halting the lipogenic process.[8] The β-lactone moiety of (S,S,R,R)-Orlistat is crucial for this covalent interaction.[9]

Caption: Covalent inhibition of FASN's thioesterase domain by (S,S,R,R)-Orlistat.

Downstream Cellular Consequences of FASN Inhibition

The inhibition of FASN by (S,S,R,R)-Orlistat triggers a cascade of downstream events that collectively contribute to its anti-tumor activity.

Disruption of Key Signaling Pathways

FASN activity is intricately linked to major oncogenic signaling pathways. Its inhibition has been shown to modulate:

• PI3K/Akt/mTOR Pathway: FASN inhibition can lead to the downregulation of this critical cell survival and proliferation pathway.[10][11] This is often observed through decreased phosphorylation of Akt and downstream effectors like mTOR and p70S6K.[10]

• β-catenin/c-Myc Pathway: Inhibition of FASN has been demonstrated to suppress the expression of β-catenin and its downstream target, the proto-oncogene c-Myc, leading to reduced cell proliferation.[4][12]

Induction of Apoptosis

A primary outcome of FASN inhibition in cancer cells is the induction of apoptosis. This programmed cell death is mediated through the activation of caspase cascades, including caspase-3 and caspase-9.[5][9][10] The apoptotic response can be triggered by various upstream signals, including the accumulation of toxic metabolic intermediates and the disruption of signaling pathways essential for cell survival.

Caption: Downstream signaling effects of FASN inhibition by (S,S,R,R)-Orlistat.

Experimental Evaluation of (S,S,R,R)-Orlistat

This section provides detailed protocols for the in vitro characterization of (S,S,R,R)-Orlistat as a FASN inhibitor.

FASN Activity Assay (Spectrophotometric)

This assay measures FASN activity by monitoring the oxidation of NADPH at 340 nm, a necessary cofactor for fatty acid synthesis.

Materials:

• Purified FASN enzyme

• (S,S,R,R)-Orlistat

• NADPH

• Acetyl-CoA

• Malonyl-CoA

• Potassium phosphate buffer (pH 7.0)

• 96-well UV-transparent microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Protocol:

• Prepare a reaction mixture containing potassium phosphate buffer, acetyl-CoA, and NADPH in a 96-well plate.

• Add varying concentrations of (S,S,R,R)-Orlistat or vehicle control to the wells.

• Add the purified FASN enzyme to each well and incubate for a pre-determined time at 37°C.

• Initiate the reaction by adding malonyl-CoA to each well.

• Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals for 10-15 minutes.

• Calculate the rate of NADPH oxidation. The inhibitory effect of (S,S,R,R)-Orlistat is determined by comparing the reaction rates in the presence of the inhibitor to the vehicle control.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., PC-3, MCF-7)

• Complete cell culture medium

• (S,S,R,R)-Orlistat

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plate

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of (S,S,R,R)-Orlistat or vehicle control and incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of inhibitor that causes 50% inhibition of cell growth, can be determined from the dose-response curve.

Western Blot Analysis

Western blotting is used to detect changes in the protein expression levels of FASN and key components of downstream signaling pathways.

Materials:

• Cancer cells treated with (S,S,R,R)-Orlistat

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Primary antibodies (e.g., anti-FASN, anti-phospho-Akt, anti-Akt, anti-c-Myc, anti-β-catenin, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Lyse the treated and control cells with RIPA buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Caption: Experimental workflow for the in vitro evaluation of (S,S,R,R)-Orlistat.

Quantitative Data Summary

While a precise enzymatic IC50 value for (S,S,R,R)-Orlistat against the FASN thioesterase domain is not consistently reported across the literature, cellular assays demonstrate its potent anti-proliferative effects.

Parameter	Cell Line	Value	Reference
IC50 (Cell Viability)	Glioblastoma (LN229)	277.9 µM	[13]
FASN Activity Inhibition	NSCLC (H441)	Significant at 30 µM	[11]
FASN Activity Inhibition	NSCLC (H1975)	Significant at 30 µM	[11]
FASN Activity Inhibition	Goat Mammary Epithelial Cells	>15 µM

Note: IC50 values can vary significantly depending on the cell line, assay conditions, and incubation time.

Synthesis and Characterization

The stereoselective synthesis of (S,S,R,R)-Orlistat is a multi-step process that often involves chiral auxiliaries or asymmetric reactions to establish the four stereocenters.[10][12] Various synthetic routes have been developed, including those utilizing Evans aldol reactions and stereoselective reductions.[10] Characterization of the final product and its stereoisomeric purity is typically achieved using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and chiral High-Performance Liquid Chromatography (HPLC).[5]

Conclusion and Future Directions

(S,S,R,R)-Orlistat stands as a well-characterized inhibitor of FASN with significant potential as an anti-cancer agent. Its defined mechanism of action, targeting the thioesterase domain, and its ability to disrupt key oncogenic signaling pathways provide a strong rationale for its further investigation. The detailed protocols provided in this guide offer a framework for researchers to explore the therapeutic utility of (S,S,R,R)-Orlistat and other FASN inhibitors. Future research should focus on optimizing its delivery and exploring combination therapies to enhance its anti-tumor efficacy. The development of more potent and bioavailable analogs based on the (S,S,R,R)-Orlistat scaffold represents a promising avenue for novel cancer drug discovery.[2]

References

• Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway. (2020). Annals of Hepatology, 19(4), 411-416. [Link]

• Mechanism of Orlistat Hydrolysis by the Thioesterase of Human Fatty Acid Synthase. (2014). ACS Catalysis, 4(10), 3404-3412. [Link]

• Beta-lactam congeners of orlistat as inhibitors of fatty acid synthase. (2008). Bioorganic & Medicinal Chemistry Letters, 18(7), 2491-2494. [Link]

• A synthetic method of an orlistat intermediate of an antiobesity drug. (2018).
• A kind of preparation method of orlistat. (2006).

• Metabolic Shifts Induced by Fatty Acid Synthase Inhibitor Orlistat in Non-small Cell Lung Carcinoma Cells Provide Novel Pharmacodynamic Biomarkers for Positron Emission Tomography and Magnetic Resonance Spectroscopy. (2012). Metabolites, 2(3), 698-716. [Link]

• MECHANISM OF ORLISTAT HYDROLYSIS BY FATTY ACID SYNTHASE THIOESTERASE. (n.d.). Indiana University. [https://www.chem.pitt.edu/sites/default/files/u grad_poster_template_2_0.pdf]([Link] grad_poster_template_2_0.pdf)

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A Technical Guide to the Biochemical and Biophysical Characterization of (S,S,R,R)-Orlistat

Abstract

Orlistat, a potent inhibitor of gastric and pancreatic lipases, is a cornerstone in the management of obesity.[1][2] It is a diastereomeric molecule with four chiral centers, existing as a mixture of stereoisomers in its commercial form, Xenical®.[1][3][4] This guide provides an in-depth technical framework for the biochemical and biophysical characterization of a specific, non-commercial stereoisomer, (S,S,R,R)-Orlistat.[5][6][7] Understanding the distinct properties of individual stereoisomers is paramount for elucidating structure-activity relationships (SAR) and optimizing therapeutic efficacy. We will detail the causality behind experimental choices, provide validated protocols for key assays, and present methods for robust data analysis, empowering researchers in drug discovery and development to meticulously evaluate this and other lipase inhibitors.

Introduction: The Rationale for Stereoisomer-Specific Characterization

Orlistat exerts its therapeutic effect by forming a covalent bond with the active site serine residue of gastric and pancreatic lipases, thereby inactivating them.[8][9][10] This irreversible inhibition prevents the hydrolysis of dietary triglycerides into absorbable free fatty acids and monoglycerides.[1][8] While the commercial drug is effective, it is a mixture of stereoisomers. The three-dimensional arrangement of atoms in a molecule can profoundly influence its interaction with a biological target. Therefore, characterizing a single, pure stereoisomer like (S,S,R,R)-Orlistat is crucial to:

• Define Intrinsic Potency: Determine the precise inhibitory activity of a single molecular entity, free from the confounding contributions of other isomers.

• Elucidate Structure-Activity Relationships (SAR): Provide a clear basis for computational modeling and medicinal chemistry efforts to design next-generation inhibitors with improved potency or selectivity.

• Understand Pharmacokinetic & Pharmacodynamic (PK/PD) Profiles: Isolate the absorption, distribution, metabolism, and excretion (ADME) properties of a single isomer, which can differ significantly between stereoisomers.

This guide will focus on two core areas: the biochemical characterization of its inhibitory activity and the biophysical characterization of its direct interaction with a target lipase.

Biochemical Characterization: Quantifying Inhibitory Potency

The primary goal of the biochemical assessment is to quantify how effectively (S,S,R,R)-Orlistat inhibits lipase activity. This is typically achieved by measuring the enzyme's activity in the presence of varying concentrations of the inhibitor.

Lipase Activity Assay using a Chromogenic Substrate

Principle: A colorimetric assay provides a straightforward and high-throughput method to measure lipase activity.[11] We will use p-nitrophenyl butyrate (pNPB), a chromogenic substrate that is hydrolyzed by lipase to produce p-nitrophenol, a yellow-colored product whose formation can be monitored spectrophotometrically at 405-410 nm.[11] The rate of color formation is directly proportional to the enzyme's activity.

Experimental Protocol: pNPB-Based Lipase Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 8.0, containing 150 mM NaCl and 5 mM CaCl₂.

  • Enzyme Stock: Prepare a stock solution of porcine pancreatic lipase (a common model) in cold assay buffer. The final concentration in the assay should be determined empirically to yield a linear reaction rate for at least 10-15 minutes.

  • Substrate Stock: Prepare a 10 mM stock solution of p-nitrophenyl butyrate (pNPB) in isopropanol.[12]

  • (S,S,R,R)-Orlistat Stock: Prepare a high-concentration stock (e.g., 10 mM) in a suitable solvent like DMSO and create a series of dilutions in the same solvent.

• Assay Procedure (96-well plate format):

  • Add 170 µL of assay buffer to each well.

  • Add 10 µL of the appropriate (S,S,R,R)-Orlistat dilution or DMSO (for vehicle control) to the wells.

  • Add 10 µL of the lipase enzyme solution to initiate the pre-incubation. Mix gently and incubate for a defined period (e.g., 15 minutes) at 37°C. This pre-incubation allows the irreversible inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 10 µL of the pNPB substrate solution to all wells.

  • Immediately begin monitoring the increase in absorbance at 405 nm every 30 seconds for 15-20 minutes using a microplate reader pre-heated to 37°C.

• Data Analysis: IC₅₀ Determination:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Normalize the velocities to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition against the logarithm of the (S,S,R,R)-Orlistat concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the half-maximal inhibitory concentration (IC₅₀).

Causality Behind Experimental Choices:

• Why pNPB? It is a convenient and widely used substrate for lipase assays due to its solubility and the easily detectable chromogenic product.[13]

• Why Pre-incubation? Orlistat is an irreversible inhibitor.[1][14] A pre-incubation step is essential to allow the time-dependent covalent bond formation to occur, providing a more accurate measure of its potency. The concept of a simple IC₅₀ for irreversible inhibitors can be misleading as it is dependent on incubation time.[15] More advanced kinetic analyses, such as determining kinact/Ki, are often necessary for a full characterization.[16][17]

Determining the Mechanism of Inhibition

Principle: To confirm the nature of the inhibition (e.g., competitive, non-competitive), kinetic studies are performed by measuring the enzyme's reaction rate at various substrate and inhibitor concentrations. The data is often visualized using a Lineweaver-Burk plot (a double reciprocal plot of 1/velocity vs. 1/[Substrate]).[18][19][20]

Experimental Workflow: Kinetic Analysis

• Perform the lipase activity assay as described in 2.1.

• Use a range of fixed concentrations of (S,S,R,R)-Orlistat (e.g., 0, 0.5 x IC₅₀, 1 x IC₅₀, 2 x IC₅₀).

• For each inhibitor concentration, vary the concentration of the pNPB substrate.

• Calculate the initial velocity (V₀) for each condition.

• Plot 1/V₀ versus 1/[S] (Lineweaver-Burk plot). The pattern of the lines will indicate the mechanism of inhibition.[20][21]

Data Presentation: Hypothetical Kinetic Data

Substrate [pNPB] (mM)	V₀ (No Inhibitor) (mOD/min)	V₀ (+Inhibitor) (mOD/min)
0.1	5.5	2.8
0.2	9.1	5.0
0.5	15.4	9.7
1.0	21.3	15.2
2.0	27.8	22.2

Biophysical Characterization: Probing the Direct Interaction

Biophysical techniques provide direct evidence of binding between the inhibitor and the target protein and can reveal the thermodynamic and stability changes associated with this interaction.

Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during a binding event.[22][23] It is a powerful tool for determining the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS) of the interaction in solution, without the need for labels or immobilization.[24][25][26]

Experimental Protocol: ITC Analysis

• Sample Preparation:

  • Purify the target lipase to a high degree of homogeneity.

  • Dialyze both the protein and the (S,S,R,R)-Orlistat solution extensively against the same buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5) to minimize heats of dilution.

  • Accurately determine the concentrations of both the protein and the ligand.

• ITC Experiment Setup:

  • Load the lipase solution into the sample cell of the calorimeter.

  • Load the (S,S,R,R)-Orlistat solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

• Titration:

  • Perform a series of small, sequential injections of the inhibitor into the protein solution.

  • The instrument measures the heat change after each injection.

• Data Analysis:

  • Integrate the heat signal for each injection to obtain the heat change per mole of injectant.

  • Plot these values against the molar ratio of inhibitor to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to extract the thermodynamic parameters.

Causality Behind Experimental Choices:

• Why ITC? ITC provides a complete thermodynamic profile of the binding interaction in a single experiment.[22][23] This is invaluable for understanding the driving forces of the interaction (whether it is enthalpy- or entropy-driven), which can guide further drug design.

Data Presentation: Hypothetical ITC Data

Parameter	Value
Stoichiometry (n)	1.05 ± 0.05
Affinity (Kd)	250 nM
Enthalpy (ΔH)	-8.5 kcal/mol
Entropy (ΔS)	+5.2 cal/mol·K

Differential Scanning Fluorimetry (DSF)

Principle: DSF, also known as a thermal shift assay, measures the thermal stability of a protein.[27][28] The binding of a ligand typically stabilizes a protein, leading to an increase in its melting temperature (Tm).[28][29][30] This change in Tm (ΔTm) is an indicator of ligand binding.

Experimental Protocol: DSF Assay

• Reagent Preparation:

  • Protein Solution: Purified lipase in a suitable buffer (e.g., HEPES or PBS).

  • Fluorescent Dye: A stock solution of an environmentally sensitive dye (e.g., SYPRO Orange) that fluoresces upon binding to hydrophobic regions of a protein.

  • (S,S,R,R)-Orlistat: A dilution series in DMSO.

• Assay Setup (in a qPCR instrument):

  • In each well of a 96-well PCR plate, combine the protein solution, the fluorescent dye, and a specific concentration of (S,S,R,R)-Orlistat or DMSO (control).

  • Seal the plate.

• Thermal Denaturation:

  • Use a real-time PCR instrument to slowly increase the temperature from a starting point (e.g., 25°C) to a final point (e.g., 95°C), monitoring the fluorescence at each temperature increment.

• Data Analysis:

  • As the protein unfolds, it exposes hydrophobic patches, causing the dye to bind and fluoresce.[27][28]

  • Plot fluorescence versus temperature to generate a melting curve.

  • The midpoint of the transition in this curve is the melting temperature (Tm).

  • Calculate the shift in melting temperature (ΔTm) by subtracting the Tm of the control from the Tm of the samples containing the inhibitor.

Causality Behind Experimental Choices:

• Why DSF? DSF is a rapid, high-throughput, and low-sample-consumption method to screen for and confirm ligand binding.[27][31] A positive thermal shift provides strong, direct evidence that the compound interacts with and stabilizes the target protein.

Visualizing the Process: Diagrams and Workflows

Visual representations are critical for understanding complex biochemical processes.

Mechanism of Covalent Inhibition

Experimental Workflow for IC₅₀ Determination

Conclusion and Future Directions

This guide has outlined a robust, multi-faceted approach to the biochemical and biophysical characterization of (S,S,R,R)-Orlistat. By combining enzymatic assays to determine functional potency with biophysical methods to confirm direct binding and thermodynamic properties, researchers can build a comprehensive profile of this specific stereoisomer. This detailed, isomer-specific understanding is fundamental for advancing the field of lipase inhibitors, enabling the rational design of more potent and selective therapeutics for obesity and related metabolic disorders.[32][33] Future work should focus on comparing these results with other stereoisomers to build a complete SAR model and exploring its effects on other lipolytic enzymes to assess selectivity.

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In Vitro Enzymatic Assays for Characterizing the Activity of (S,S,R,R)-Orlistat

An In-Depth Technical Guide:

Executive Summary

Orlistat, known chemically as (S)-2-formylamino-4-methyl-pentanoic acid (S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]-dodecyl ester, is a potent, peripherally acting anti-obesity therapeutic.[1][2] Its efficacy stems from the specific and potent inhibition of gastric and pancreatic lipases, key enzymes in the digestion of dietary triglycerides.[3][4] By preventing the hydrolysis of fats into absorbable free fatty acids and monoglycerides, Orlistat reduces caloric intake from dietary fat by approximately 30%.[5][6] The therapeutic activity is primarily attributed to the (S,S,R,R) stereoisomer, also known as tetrahydrolipstatin. This guide provides a comprehensive overview of the fundamental principles and detailed protocols for the in vitro enzymatic assessment of Orlistat's inhibitory activity. We will delve into the mechanism of covalent inhibition and present validated methodologies, including colorimetric, fluorescence-based, and pH-stat titration assays, to provide researchers with the tools to accurately quantify and characterize the potency of this important therapeutic agent.

The Covalent Mechanism of Lipase Inhibition by Orlistat

Orlistat's inhibitory action is a classic example of mechanism-based inactivation. The molecule's structure contains a chemically reactive β-lactone ring, which serves as the pharmacophore.[2] The catalytic triad of gastric and pancreatic lipases includes a crucial serine residue at the active site.[1][3][4] The inhibition process is initiated by a nucleophilic attack from the hydroxyl group of this serine residue on the electrophilic carbonyl carbon of Orlistat's β-lactone ring.

This reaction results in the opening of the lactone ring and the formation of a stable, covalent ester bond between the Orlistat molecule and the enzyme.[2][5][7] This acylation of the active site serine renders the enzyme catalytically inactive and unable to bind its natural triglyceride substrates, thus preventing fat digestion.[1][4] Due to the stability of this covalent adduct, the inhibition is effectively irreversible under physiological conditions.[2]

Figure 1: Mechanism of covalent inhibition of lipase by Orlistat.

Quantitative Assessment of Orlistat Potency

The inhibitory potency of Orlistat is typically quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50% under defined assay conditions. The IC50 is a critical parameter for comparing the potency of different inhibitors or the susceptibility of different lipase isoforms to Orlistat.

The reported IC50 values for Orlistat can vary significantly based on the assay methodology, enzyme source (e.g., human, porcine), substrate used, and other experimental conditions such as pH and temperature.[7]

Lipase Isoform	Enzyme Source	Reported IC50 Values	Key Observations
Pancreatic Lipase (PL)	Human, Porcine	0.122 µg/mL to 17.05 µg/mL	Orlistat is a highly potent inhibitor of pancreatic lipase. The wide range of reported IC50 values can be attributed to differences in assay conditions.[7]
Gastric Lipase (GL)	Human	Not typically quantified as an IC50 value.	Described as an "extremely fast" inhibitor, achieving 46.6% to 91.4% inhibition rapidly.[7]
Carboxyl Ester Lipase (CEL)	Human	No specific IC50 value found.	Orlistat is known to inhibit this enzyme, which is involved in the absorption of fat-soluble vitamins.[1]

In Vitro Assay Methodologies: Detailed Protocols

The choice of assay depends on the specific research goal, such as high-throughput screening, detailed kinetic analysis, or mimicking physiological conditions. Below are three robust protocols for measuring Orlistat's activity.

Protocol 1: Colorimetric Assay with p-Nitrophenyl Butyrate (p-NPB)

This method is widely used due to its simplicity, reliability, and suitability for a 96-well plate format, making it ideal for screening and routine IC50 determination.

Principle: Pancreatic lipase hydrolyzes the colorless substrate, p-nitrophenyl butyrate (p-NPB), to butyric acid and p-nitrophenol.[8] At an alkaline pH (typically pH 8.0), p-nitrophenol is deprotonated to the p-nitrophenolate anion, which is a yellow-colored product.[9][10] The rate of increase in absorbance at 405-410 nm is directly proportional to the lipase activity.[8][11]

Materials and Reagents:

• Porcine Pancreatic Lipase (PPL), e.g., Sigma, L3126[12]

• (S,S,R,R)-Orlistat

• p-Nitrophenyl Butyrate (p-NPB)[8]

• Tris-HCl buffer (100 mM, pH 8.0)[8]

• DMSO (for dissolving Orlistat)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Step-by-Step Methodology:

• Reagent Preparation:

  • PPL Solution: Prepare a stock solution of Porcine Pancreatic Lipase in Tris-HCl buffer. The final concentration should be determined empirically to yield a linear reaction rate for at least 15-20 minutes.

  • Orlistat Stock Solution: Prepare a high-concentration stock solution of Orlistat in 100% DMSO.

  • Orlistat Working Solutions: Create a series of dilutions of the Orlistat stock solution in Tris-HCl buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1% (v/v) in the final reaction mixture, as higher concentrations can affect enzyme activity.

  • p-NPB Substrate Solution: Prepare a 10 mM stock solution of p-NPB in a solvent like acetonitrile.[8][13]

• Assay Procedure (in a 96-well plate):

  • Reaction Setup: In triplicate, add the following to each well:

    • Test Wells: 10 µL of diluted Orlistat solution + 80 µL of PPL solution.

    • Control (100% Activity): 10 µL of Tris-HCl buffer (with matching DMSO percentage) + 80 µL of PPL solution.

    • Blank Wells: 90 µL of Tris-HCl buffer (no enzyme).

  • Pre-incubation: Incubate the plate at 37°C for 15 minutes. This allows Orlistat to bind to the enzyme before the substrate is introduced.[8]

  • Initiate Reaction: Add 10 µL of the 10 mM p-NPB substrate solution to all wells to start the reaction (Final Volume = 100 µL).

  • Absorbance Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. Measure the absorbance at 405 nm every minute for 20 minutes.[8]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope (ΔAbs/min) of the linear portion of the absorbance vs. time curve.

  • Correct the rates of the test and control wells by subtracting the rate of the blank well (to account for any non-enzymatic substrate hydrolysis).

  • Calculate the Percent Inhibition for each Orlistat concentration using the formula: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the Percent Inhibition against the logarithm of the Orlistat concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Figure 2: Experimental workflow for the colorimetric p-NPB lipase inhibition assay.

Protocol 2: Fluorescence-Based Lipase Assay

Fluorescence-based assays offer higher sensitivity compared to colorimetric methods and are well-suited for samples with low enzyme concentrations or for screening large compound libraries.

Principle: This assay utilizes a self-quenched triglyceride analog substrate.[14] In its intact form, the substrate's fluorescence is quenched. Upon hydrolysis by lipase, a fluorescent fragment and a quenching fragment are released, leading to an increase in fluorescence intensity that is proportional to lipase activity.[14] Commercially available kits, such as those from Cayman Chemical or Abcam, provide optimized reagents for this purpose.[15][16]

Materials and Reagents (based on a typical kit, e.g., Cayman Chemical #700640): [15]

• Lipase Assay Buffer

• Fluorometric Thiol Detector

• Lipase Substrate (e.g., arachidonoyl-1-thioglycerol)

• (S,S,R,R)-Orlistat

• Lipase Positive Control (e.g., bovine milk lipoprotein lipase)

• Black 96-well plate (for fluorescence)

• Fluorescence microplate reader (Excitation: 380-390 nm, Emission: 510-520 nm)

Step-by-Step Methodology:

• Reagent Preparation: Prepare reagents according to the kit manufacturer's instructions. Prepare serial dilutions of Orlistat in the provided Assay Buffer.

• Assay Procedure:

  • Reaction Setup: Add the following to the wells of a black 96-well plate:

    • Sample Wells: Add your sample (containing lipase) and the appropriate concentration of Orlistat. Adjust volume with Assay Buffer.

    • Positive Control: Add the provided Lipase Positive Control and Orlistat (or buffer for uninhibited control).

    • Background Wells: Include sample wells without the Lipase Substrate to correct for background fluorescence.

  • Add the Fluorometric Thiol Detector to all wells.

  • Pre-incubation: Incubate the plate for 10-15 minutes at 37°C.

  • Initiate Reaction: Add the Lipase Substrate to all wells except the background wells.

  • Fluorescence Measurement: Immediately read the fluorescence in kinetic mode for 15-30 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (ΔFluorescence/min).

  • Subtract the rate of the appropriate background control from your sample rates.

  • Calculate Percent Inhibition and determine the IC50 as described in Protocol 1.

Protocol 3: pH-Stat Titration Assay

This method is considered a gold standard as it can use natural triglyceride substrates (e.g., tributyrin or an olive oil emulsion) and measures activity under more physiologically relevant conditions.[17]

Principle: Lipase hydrolyzes triglycerides to produce free fatty acids (FFAs). The release of these acidic FFAs causes a decrease in the pH of the reaction medium. A pH-stat instrument automatically titrates a base (e.g., NaOH) into the reaction vessel to maintain a constant pH. The rate of base consumption is directly proportional to the rate of FFA release, and thus to the lipase activity.

Materials and Reagents:

• pH-stat titrator (e.g., from Mettler Toledo or similar)

• Thermostatted reaction vessel

• Porcine Pancreatic Lipase or Rabbit Gastric Extract[17]

• Substrate: Tributyrin or an emulsion of olive oil with bile salts (e.g., taurocholic acid sodium salt) and phosphatidylcholine.[12][17]

• Reaction Buffer (e.g., Tris-HCl, pH 8.0-9.0 for pancreatic lipase)

• Titrant: Standardized NaOH solution (e.g., 0.01-0.1 M)

• (S,S,R,R)-Orlistat dissolved in a suitable solvent

Step-by-Step Methodology:

• System Setup: Calibrate the pH electrode and set up the pH-stat instrument according to the manufacturer's instructions. Set the desired pH (e.g., 8.5) and temperature (37°C).

• Substrate Emulsion Preparation: Prepare a stable emulsion of the triglyceride substrate in the reaction buffer, typically using sonication.[12]

• Assay Procedure:

  • Add the substrate emulsion to the thermostatted reaction vessel and allow it to equilibrate.

  • Add the lipase solution to the vessel to initiate the reaction. The pH-stat will begin titrating NaOH to maintain the set pH.

  • Record the rate of NaOH consumption to determine the baseline (100%) enzyme activity.

  • For inhibition studies, pre-incubate the lipase with the desired concentration of Orlistat for a set period (e.g., 15-30 minutes) before adding it to the substrate emulsion.

  • Measure the new, inhibited rate of NaOH consumption.

• Data Analysis:

  • The lipase activity is expressed in units (U), where 1 U is often defined as 1 µmol of FFA released per minute. This is calculated from the rate of NaOH consumption.

  • Calculate the Percent Inhibition for each Orlistat concentration.

  • Determine the IC50 by plotting Percent Inhibition vs. log[Orlistat].

Assay Validation and Ensuring Trustworthiness

To ensure the reliability and reproducibility of results, enzymatic assays must be properly validated. While full validation under regulatory guidelines like those from the FDA may not be required for early-stage research, adhering to the core principles is crucial for scientific integrity.[18][19]

• Specificity: The assay should specifically measure the activity of the target lipase. This can be confirmed by using specific inhibitors and ensuring no activity is detected in the absence of the enzyme.

• Precision: Assess the repeatability (intra-assay) and intermediate precision (inter-assay) of the measurements. The coefficient of variation (%CV) should typically be below 15-20%.

• Linearity: The reaction rate should be linear with respect to both time and enzyme concentration within the ranges used for the assay.

• Controls: Every experiment must include a self-validating set of controls:

  • Negative Control (Blank): Reaction mixture without enzyme to measure non-enzymatic substrate hydrolysis.

  • Uninhibited Control (100% Activity): Reaction mixture with enzyme but without the inhibitor (vehicle/solvent only).

  • Positive Control: A known concentration of Orlistat or another standard lipase inhibitor to confirm the assay can detect inhibition.

By systematically incorporating these elements, the described protocols become self-validating systems, generating trustworthy and defensible data on the inhibitory activity of (S,S,R,R)-Orlistat.

References

• Heck, A. M., Yanovski, J. A., & Calis, K. A. (2000). Orlistat, a New Lipase Inhibitor for the Management of Obesity. Pharmacotherapy, 20(3), 270-279. [Link]

• Guerciolini, R. (1997). Mode of action of orlistat. International journal of obesity and related metabolic disorders : journal of the International Association for the Study of Obesity, 21 Suppl 3, S12-23. [Link]

• Wikipedia. (2023). Discovery and development of gastrointestinal lipase inhibitors. [Link]

• Singh, A. K., & Singh, A. (2024). Orlistat. In StatPearls. StatPearls Publishing. [Link]

• Lewis, D. R., & Liu, D. J. (2012). Direct Measurement of Lipase Inhibition by Orlistat Using a Dissolution Linked In Vitro Assay. Clinical Pharmacology & Biopharmaceutics, 1(3), 1000103. [Link]

• Carrière, F., et al. (2019). INFOGEST inter-laboratory recommendations for assaying gastric and pancreatic lipases activities prior to in vitro digestion studies. Journal of Dairy Science, 102(9), 7693-7701. [Link]

• Mead, J. R., Irvine, S. A., & Ramji, D. P. (2002). Determination of lipoprotein lipase activity using a novel fluorescent lipase assay. Journal of lipid research, 43(10), 1773–1778. [Link]

• Lewis, D. R., & Liu, D. J. (2012). Direct Measurement of Lipase Inhibition by Orlistat Using a Dissolution Linked In Vitro Assay. Clinical Pharmacology & Biopharmaceutics, 01(03). [Link]

• Hendrickson, H. S. (1994). Fluorescence-based assays of lipases, phospholipases, and other lipolytic enzymes. Analytical biochemistry, 219(1), 1–8. [Link]

• ResearchGate. (n.d.). Fluorescence-Based Assays of Lipolytic Enzymes. [Link]

• Lewis, D. R., & Liu, D. J. (2012). Direct Measurement of Lipase Inhibition by Orlistat Using a Dissolution Linked In Vitro Assay. Clinical Pharmacology & Biopharmaceutics. [Link]

• U.S. Food and Drug Administration. (1999). XENICAL (orlistat) Capsules Label. [Link]

• Pliego, F., et al. (2015). Monitoring Lipase/Esterase Activity by Stopped Flow in a Sequential Injection Analysis System Using p-Nitrophenyl Butyrate. Sensors, 15(11), 29555-29567. [Link]

• ResearchGate. (n.d.). Enzymatic hydrolysis reaction of p-nitrophenyl butyrate. [Link]

• AAPS J. (2024). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. [Link]

• NIH National Center for Biotechnology Information. (n.d.). Stereochemical Structure Activity Relationship Studies (S-SAR) of Tetrahydrolipstatin. [Link]

• U.S. Food and Drug Administration. (2011). Guidance for Industry: Bioanalytical Method Validation. [Link]

• ResearchGate. (n.d.). Chemical structure of orlistat. [Link]

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(S,S,R,R)-Orlistat stability and degradation pathways

An In-depth Technical Guide to the Stability and Degradation Pathways of (S,S,R,R)-Orlistat

Authored by: Gemini, Senior Application Scientist

Abstract

(S,S,R,R)-Orlistat, a potent inhibitor of gastric and pancreatic lipases, is a cornerstone in the management of obesity.[1] Its therapeutic efficacy, however, is intrinsically linked to its chemical stability. The molecule, characterized by a chemically labile β-lactone ring and an ester linkage, is susceptible to degradation under various environmental conditions.[2] This guide provides a comprehensive technical overview of the stability profile of Orlistat, detailing its primary degradation pathways, the identity of its major degradants, and the analytical methodologies required for robust stability assessment. We will explore the causal mechanisms behind its instability and present field-proven strategies for mitigating degradation through formulation and controlled storage, ensuring product quality and therapeutic performance.

Introduction to (S,S,R,R)-Orlistat: Structure and Mechanism

Orlistat, chemically known as N-formyl-l-leucine(1S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl] dodecyl ester, is a saturated derivative of the naturally occurring lipstatin.[3][4] Its mechanism of action involves the covalent binding to serine residues in the active sites of gastric and pancreatic lipases.[1] This inactivation prevents the hydrolysis of dietary triglycerides into absorbable free fatty acids and monoglycerides, thereby reducing fat absorption.[1] The specific (S,S,R,R) stereoisomer is the therapeutically active form. The molecule's structure contains two key functional groups prone to chemical degradation: an ester bond and a high-energy β-lactone ring, which are the focal points of its stability challenges.

Physicochemical Properties and Intrinsic Stability

Orlistat's stability is heavily influenced by its physical properties. It is a highly lipophilic molecule that is practically insoluble in water.[2] A critical characteristic is its low melting point of approximately 44°C, which makes it susceptible to both thermal and hydrolytic degradation, especially when stored above 35°C or in humid conditions.[5] Orlistat can exist in two crystalline forms, polymorphs A and B, with polymorph B being the more thermodynamically stable and the form used in clinical development and commercial formulations.[6]

Primary Degradation Pathways of Orlistat

Forced degradation studies are essential for understanding the chemical behavior of a drug substance under stress conditions. Orlistat is susceptible to degradation through hydrolysis, thermolysis, and photolysis, with hydrolysis being the most significant pathway.[2][5]

Hydrolytic Degradation

Hydrolysis is the principal degradation mechanism for Orlistat, driven by the reactivity of its β-lactone ring.[2] The molecule is unstable under acidic, basic, and neutral hydrolytic conditions.[2]

• Acidic and Basic Conditions: Orlistat degrades significantly under both acidic and basic stress. In one study, refluxing in an acidic solution for just 30 minutes resulted in 95% degradation.[3] Alkaline conditions also lead to substantial degradation, with a 48% decrease observed under similar reflux conditions.[3]

• Neutral Conditions: Even in neutral aqueous solutions, Orlistat shows significant degradation over time.[3]

• Mechanism and Degradants: The primary hydrolytic event is the cleavage of the strained β-lactone ring, which opens to form a more stable carboxylic acid derivative. This is often referred to as Metabolite M1. A secondary pathway involves the cleavage of the N-formylleucine side chain, yielding Metabolite M3.[2][6] These two metabolites are the major degradation products observed in stability studies and are also the primary human metabolites.[6]

Caption: Primary hydrolytic degradation pathways of Orlistat.

Thermal Degradation

Orlistat's low melting point makes it vulnerable to thermolysis.[3][5] While the solid drug powder is stable under dry heat conditions, its stability is compromised in solution or in the presence of moisture at elevated temperatures.[3][5] Storage above 35-40°C can accelerate degradation, making temperature control a critical factor during manufacturing, shipping, and storage.[5]

Photodegradation

In its solid state, Orlistat is not susceptible to photodegradation.[3] However, when in solution (e.g., a methanol-water mixture), it becomes highly unstable upon exposure to light. Studies have shown decomposition rates of nearly 50% for Orlistat in solution when exposed to photostability chambers.[3] This highlights the necessity of protecting Orlistat solutions and liquid formulations from light.

Oxidative Degradation

Compared to hydrolysis, Orlistat is relatively stable under oxidative stress.[3] Forced degradation studies using 3% hydrogen peroxide (H₂O₂) showed only about 23% degradation after refluxing for 30 minutes.[3] While oxidation is a potential pathway, it is considered less critical than hydrolysis and thermolysis.

Summary of Forced Degradation Studies

The following table summarizes quantitative data from various forced degradation studies, providing a comparative look at Orlistat's stability under different stress conditions. The extent of degradation is highly dependent on the exact experimental parameters (temperature, duration, concentration), but these results provide a clear indication of the molecule's vulnerabilities.

Stress Condition	Methodology	% Degradation	Reference
Acid Hydrolysis	Refluxing in acidic solution for 30 min	~95%	[3]
Base Hydrolysis	Refluxing in alkaline solution for 30 min	~48%	[3]
Neutral Hydrolysis	Refluxing in methanol/water (80:20) for 3 hr	~60%	[3]
Oxidative	Refluxing in 3% H₂O₂ for 30 min	~23%	[3]
Thermal (Solid)	Dry heat exposure	Stable	[3]
Thermal (Solution)	Heated at 70°C for 2 hours	Degradation Observed
Photolytic (Solid)	Exposure in photostability chamber	No decomposition	[3]
Photolytic (Solution)	Exposure of methanol/water solution	~48%	[3]

Experimental Protocol: Stability-Indicating HPLC Method

A validated, stability-indicating analytical method is required to separate and quantify Orlistat in the presence of its degradation products.[7] High-Performance Liquid Chromatography (HPLC) is the standard technique.[3][7] The causality behind this choice is HPLC's ability to resolve complex mixtures, allowing for the accurate assay of the parent drug without interference from degradants, process impurities, or excipients.[7]

Recommended Chromatographic Conditions

This protocol is based on a validated method proven to be stability-indicating.[3][7]

• Column: Perfectsil® target ODS-3 (C18), 250 mm x 4.6 mm, 5 µm particle size, or equivalent.[3]

• Mobile Phase: Methanol: Acetonitrile: Trifluoroacetic Acid (82.5: 17.5: 0.01, v/v/v).[3][7]

• Flow Rate: 0.7 mL/min.[3][7]

• Detector: UV at 210 nm.[3][7]

• Injection Volume: 20 µL.[3]

• Run Time: Approximately 15 minutes (Orlistat elutes at ~9 minutes).[3][7]

Step-by-Step Workflow for Forced Degradation Analysis

• Prepare Orlistat Stock Solution: Accurately weigh and dissolve Orlistat reference standard in methanol to prepare a stock solution of 1 mg/mL.[2][3] Protect this solution from light and store at 4°C.[3]

• Apply Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Reflux at 80°C for a specified period (e.g., 8 hours, though significant degradation occurs much faster).[2] Cool and neutralize with 0.1 N NaOH.[2]

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Reflux at 80°C. Cool and neutralize with 0.1 N HCl.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[2]

  • Thermal Degradation (Solution): Heat the stock solution at a specified temperature (e.g., 70°C) for a set duration.

  • Photolytic Degradation: Expose the stock solution in a quartz cuvette to light in a photostability chamber (e.g., 70,000-80,000 lux for 7 days).[2][8]

• Prepare Samples for Injection: Dilute the stressed solutions with the mobile phase to a final concentration within the method's linear range (e.g., 0.2 mg/mL).[2] Filter through a 0.45 µm nylon filter before injection.[2]

• Chromatographic Analysis: Inject the unstressed control, stressed samples, and a blank (mobile phase) into the HPLC system.

• Data Evaluation:

  • Confirm the resolution between the Orlistat peak and any degradation product peaks.

  • Calculate the percentage of degradation by comparing the peak area of Orlistat in the stressed sample to the unstressed control.

Caption: Experimental workflow for Orlistat stability testing.

Mitigation Strategies: Formulation and Storage

Understanding the degradation pathways is crucial for developing a stable pharmaceutical product.

• Formulation Strategies: Due to the inherent instability of crystalline Orlistat, especially during manufacturing, alternative formulations have been developed.[5] Liquid-fill solutions for soft gelatin capsules, using carriers like medium-chain triglycerides, can improve stability by dissolving the Orlistat, which avoids the thermal stress of granulating solid powders.[5] However, care must be taken to avoid incompatible excipients; for instance, polyethylene glycol has been shown to accelerate Orlistat degradation.[5] Another approach involves adsorbing Orlistat onto mesoporous silica, which can enhance dissolution while protecting the drug.[9]

• Packaging and Storage: Proper packaging and storage are paramount.

  • Temperature: To mitigate thermal degradation, Orlistat and its finished products should be stored at controlled room temperature, typically below 25°C (77°F) for blister packs and below 30°C (86°F) for glass bottles.[6][10]

  • Moisture: Protection from humidity is critical to prevent hydrolysis.[5][11] Packaging should include desiccants, and containers must be kept tightly closed.[6][11]

  • Light: Finished products should be protected from light.[11]

Conclusion

The chemical stability of (S,S,R,R)-Orlistat is a multifaceted challenge governed primarily by its susceptibility to hydrolysis of the β-lactone ring and, to a lesser extent, thermolysis and photolysis in solution. A thorough understanding of these degradation pathways is not merely an academic exercise; it is a prerequisite for the rational design of stable formulations and the establishment of appropriate storage and handling protocols. By employing robust, stability-indicating analytical methods, researchers and developers can ensure that the final drug product maintains its integrity, purity, and therapeutic efficacy throughout its shelf life.

References

• A stability-indicating high performance liquid chromatographic assay for the determination of orlistat in capsules. CORE.[Link]

• Xenical, INN-Orlistat. European Medicines Agency.[Link]

• Method Development of Orlistat Forced Degradation Sample using MaxPeak™ Premier Columns and QDa™ Mass Detection. Waters.[Link]

• Stable solutions of orlistat for pharmaceutical dosage forms.

• Stability Indicating Stress Degradation Study of Orlistat by UV Spectrophotometry Method. ResearchGate.[Link]

• A Stability-Indicating High Performance Liquid Chromatographic Assay for the Determination of Orlistat in Capsules. PubMed.[Link]

• Pharmaceutical Characterization and In Vivo Evaluation of Orlistat Formulations Prepared by the Supercritical Melt-Adsorption Method Using Carbon Dioxide: Effects of Mesoporous Silica Type. MDPI.[Link]

• Orlistat. StatPearls - NCBI Bookshelf.[Link]

• Stability Indicating Stress Degradation Study of Orlistat by UV Spectrophotometry Method. Journal of Young Pharmacists.[Link]

• Comparative Physical and Chemical Stability Studies of Orlistat Liposomal Drug Delivery Systems. Semantic Scholar.[Link]

• Orlistat (Alli, Xenical): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. GoodRx.[Link]

• Mechanism of Orlistat Hydrolysis by the Thioesterase of Human Fatty Acid Synthase. PubMed.[Link]

• Pharmaceutical Quality of Nine Generic Orlistat Products Compared with Xenical®. PMC.[Link]

• Mechanism of orlistat hydrolysis by fatty acid synthase thioesterase. American Association for Cancer Research.[Link]

• XENICAL, INN-orlistat. European Medicines Agency (EMA).[Link]

• Mechanism of Orlistat Hydrolysis by the Thioesterase of Human Fatty Acid Synthase. Cell.[Link]

• Orlistat. MedlinePlus Drug Information.[Link]

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An In-Depth Technical Guide to the Pharmacokinetics and Metabolism of (S,S,R,R)-Orlistat in Animal Models

Introduction: Elucidating the Journey of a Stereospecific Lipase Inhibitor

Orlistat, a potent inhibitor of gastric and pancreatic lipases, stands as a significant therapeutic agent in the management of obesity. Its mechanism of action is localized to the gastrointestinal (GI) tract, where it covalently binds to the active site of lipases, thereby preventing the hydrolysis of dietary triglycerides and reducing fat absorption.[1][2] The commercially available formulation of orlistat, Xenical®, is a single diastereomer: (S)-2-formylamino-4-methyl-pentanoic acid (S)-1-[[(2S, 3S)-3-hexyl-4-oxo-2-oxetanyl] methyl]-dodecyl ester.[3] This specific stereoisomer, systematically referred to as (S,S,R,R)-Orlistat, is the focus of this technical guide. Understanding the pharmacokinetics (what the body does to the drug) and metabolism (how the body chemically modifies the drug) of this precise molecular entity in relevant animal models is paramount for preclinical safety assessment and the interpretation of toxicological data. This guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of (S,S,R,R)-Orlistat in key animal models, supported by detailed experimental protocols and data analysis.

I. The Pharmacokinetic Profile of (S,S,R,R)-Orlistat: A Tale of Minimal Systemic Exposure

A defining characteristic of orlistat's pharmacokinetic profile is its exceptionally low systemic absorption.[1] This is a direct consequence of its lipophilic nature and its mechanism of action, which is confined to the lumen of the stomach and small intestine.[4] The vast majority of an orally administered dose is not absorbed into the bloodstream and is eliminated in the feces as the unchanged parent drug.

A. Absorption: A Limited Entry into the Systemic Circulation

Following oral administration in various animal species, the absorption of orlistat is minimal.[1] Studies utilizing radiolabeled orlistat have demonstrated that only a small fraction of the dose enters systemic circulation. The absolute bioavailability of intact orlistat has been reported to be very low in both rats and dogs.[4]

B. Distribution: High Protein Binding and Minimal Tissue Penetration

The small fraction of orlistat that is absorbed is highly bound to plasma proteins, exceeding 99%, with lipoproteins and albumin being the primary binding partners.[1][5] This extensive protein binding limits the distribution of the free drug to tissues. Distribution studies in rats using radiolabeled orlistat have shown that the highest concentrations of drug-related radioactivity are found in the liver and kidney.[1]

C. Excretion: The Fecal Route as the Primary Path of Elimination

The primary route of elimination for orlistat and its metabolites is through the feces, accounting for the vast majority of the administered dose.[1][4] This is consistent with its poor absorption. A smaller portion of the absorbed drug and its metabolites are subject to biliary excretion.[4] Renal excretion of total radioactivity is minimal.[4]

II. Metabolism of (S,S,R,R)-Orlistat: Biotransformation in the Gastrointestinal Wall

Based on data from animal studies, it is understood that the metabolism of orlistat primarily occurs within the gastrointestinal wall.[4][5] The metabolic process involves the hydrolysis of the ester linkages of the molecule.

A. Major Metabolites: M1 and M3

Two principal metabolites, designated as M1 and M3, have been identified in plasma and account for a significant portion of the total radioactivity in circulation following the administration of radiolabeled orlistat.[4][5]

• Metabolite M1: This metabolite is formed by the hydrolysis of the β-lactone ring of the orlistat molecule.

• Metabolite M3: This metabolite is formed by the subsequent cleavage of the N-formyl leucine moiety from M1.

Both M1 and M3 possess an open β-lactone ring and exhibit extremely weak inhibitory activity against lipases, thousands of times less potent than the parent orlistat molecule.[4][5] Given their low potency and the low plasma concentrations observed at therapeutic doses, these metabolites are considered pharmacologically inconsequential.[4]

B. Metabolic Pathway of (S,S,R,R)-Orlistat

The metabolic transformation of (S,S,R,R)-Orlistat to its primary metabolites, M1 and M3, is a sequential process initiated in the gastrointestinal tract.

Caption: Metabolic pathway of (S,S,R,R)-Orlistat.

III. Quantitative Pharmacokinetic Data in Animal Models

The following tables summarize key pharmacokinetic parameters of orlistat in various animal models. It is important to note that due to the very low systemic absorption, plasma concentrations of the parent drug are often near or below the limit of quantification.

Table 1: Pharmacokinetic Parameters of (S,S,R,R)-Orlistat in Animal Models

Species	Dose (mg/kg)	Route	Absolute Bioavailability (%)	Cmax (ng/mL)	Tmax (hr)	Half-life (hr)	Reference
Rat	150	Oral	0.12	<10	~8	1-2	[4]
Rat	1000	Oral	0.59	<10	~8	1-2	[4]
Dog	100	Oral	0.7	<10	~8	1-2	[4]
Dog	1000	Oral	1.9	<10	~8	1-2	[4]
Mouse	Not Specified	Oral	Low	Not Reported	Not Reported	Not Reported	[1]
Rabbit	Not Specified	Oral	Low	Not Reported	Not Reported	Not Reported	[1]

Note: Cmax, Tmax, and Half-life values are for total plasma radioactivity after administration of radiolabeled orlistat, as intact drug levels are often undetectable.

Table 2: Plasma Concentrations of Orlistat Metabolites (M1 and M3) in Adolescent Humans (as a surrogate for animal models)

Metabolite	Concentration (ng/mL) at 4 hours post-dose (Day 21)	Half-life (approx. hr)	Reference
M1	32.7	3	[6]
M3	117.2	13.5	[4][6]

Note: While this data is from human studies, it provides an indication of the relative plasma concentrations and half-lives of the major metabolites, which are expected to have a similar profile in animal models.

IV. Experimental Protocols for Pharmacokinetic Studies in Animal Models

This section outlines a generalized protocol for conducting a pharmacokinetic study of (S,S,R,R)-Orlistat in a rat model. This protocol can be adapted for other species with appropriate adjustments to dosing, blood sampling volumes, and handling procedures.

A. Experimental Workflow

Caption: Workflow for a typical pharmacokinetic study.

B. Step-by-Step Methodology

1. Animal Model and Housing:

• Species: Male Sprague-Dawley rats (or other appropriate strain).

• Age/Weight: Typically 8-10 weeks old, weighing 200-250g.

• Housing: House animals individually in metabolic cages to allow for separate collection of urine and feces. Maintain a 12-hour light/dark cycle with controlled temperature and humidity.

• Acclimatization: Allow animals to acclimatize to the housing conditions for at least one week prior to the study.

2. Formulation and Dosing:

• Formulation: Prepare a suspension of (S,S,R,R)-Orlistat in a suitable vehicle, such as a 1% (w/v) sodium carboxymethyl cellulose solution. The concentration should be calculated to deliver the desired dose in a volume of 5-10 mL/kg.

• Dose Administration: Administer the formulation to fasted animals via oral gavage using a suitable gavage needle.

3. Blood Sample Collection:

• Sampling Sites: Collect blood samples from the tail vein or another appropriate site.

• Time Points: Collect serial blood samples at appropriate time points post-dose (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Volume: The volume of each blood sample should be minimized and not exceed the recommended guidelines for the species to avoid undue stress on the animal.

• Anticoagulant: Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

4. Plasma Preparation and Storage:

• Centrifugation: Centrifuge the blood samples at approximately 1500 x g for 10 minutes at 4°C to separate the plasma.

• Storage: Transfer the resulting plasma into clean, labeled tubes and store at -80°C until analysis.

5. Bioanalytical Method - LC-MS/MS:

• Instrumentation: Utilize a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of orlistat, M1, and M3 in plasma samples.

• Sample Preparation: Perform a liquid-liquid or solid-phase extraction of the plasma samples to isolate the analytes and remove interfering substances.

• Chromatographic Separation: Use a suitable C18 or other appropriate column to achieve chromatographic separation of the analytes.

• Mass Spectrometric Detection: Employ multiple reaction monitoring (MRM) in positive or negative ion mode to detect and quantify the parent drug and its metabolites.

6. Pharmacokinetic Data Analysis:

• Software: Use non-compartmental analysis (NCA) with software such as WinNonlin® to calculate key pharmacokinetic parameters including Cmax, Tmax, AUC (Area Under the Curve), and elimination half-life (t½).

V. Conclusion: A Comprehensive Preclinical Understanding

The pharmacokinetic and metabolic profile of (S,S,R,R)-Orlistat in animal models is well-characterized by its minimal systemic absorption, extensive fecal excretion, and metabolism primarily within the gastrointestinal wall to two major, pharmacologically inactive metabolites. This localized action is a key feature of its safety profile. The data gathered from studies in rats, dogs, mice, and rabbits consistently support this understanding and provide a robust foundation for the nonclinical safety assessment of this important anti-obesity therapeutic. The experimental protocols outlined in this guide provide a framework for researchers to conduct further investigations into the disposition of (S,S,R,R)-Orlistat and related compounds.

References

• XENICAL (orlistat) capsule [Package Insert]. Roche Pharmaceuticals. (URL not directly available from search, but can be found on FDA website)
• Xenical, INN-Orlistat. European Medicines Agency. (URL not directly available from search, but can be found on the EMA website)

• Orlistat. PubChem. National Center for Biotechnology Information. [Link]

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• (S)-2-FORMYLAMINO-4-METHYL-PENTANOIC ACID (S)-1-[[(2S,3S)-3-HEXYL-4-OXO-2-OXETANYL]METHYL]-DODECYL ESTER - ChemBK.
• N20-766S018 Orlistat Clinpharm - FDA. (URL not directly available from search, but can be found on the FDA website)

• Pharmaceutical Characterization and In Vivo Evaluation of Orlistat Formulations Prepared by the Supercritical Melt-Adsorption Method Using Carbon Dioxide: Effects of Mesoporous Silica Type. NIH. [Link]

• Anti-Atherogenic Effects of Orlistat on Obesity-Induced Vascular Oxidative Stress Rat Model. MDPI. [Link]

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• Mode of action of orlistat. PubMed. [Link]

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Protocols & Analytical Methods

Application Note: A Multi-dimensional NMR Approach to the Complete Structural and Stereochemical Elucidation of (S,S,R,R)-Orlistat

Abstract

Orlistat, a potent inhibitor of pancreatic and gastric lipases, is a widely used therapeutic agent for the management of obesity. Its clinical efficacy and safety are intrinsically linked to its specific stereochemical configuration, (2S, 3S, 5S)-5-[(S)-2-formamido-4-methylvaleryloxy]-2-hexyl-3-hydroxyhexadecanoic acid δ-lactone, commonly designated as (S,S,R,R)-Orlistat based on the chiral centers of the core lactone and the leucine side chain. Controlling and verifying the stereochemistry is a critical aspect of its synthesis and quality control in drug development. This application note provides a comprehensive guide and detailed protocols for the complete structural and stereochemical elucidation of (S,S,R,R)-Orlistat using a suite of advanced Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We detail the synergistic use of 1D NMR (¹H, ¹³C, DEPT-135) and 2D NMR (COSY, HSQC, HMBC, and NOESY) to unambiguously confirm the molecular structure and, critically, the relative stereochemistry of its four chiral centers.

Introduction: The Stereochemical Challenge of Orlistat

Orlistat possesses four stereocenters, leading to the possibility of 16 stereoisomers. The desired pharmacological activity resides specifically in the (S,S,R,R) isomer[1]. Impurities, particularly diastereomers, can have different pharmacological profiles and must be rigorously controlled. Therefore, a robust analytical methodology capable of not only confirming the primary structure but also unequivocally establishing the relative stereochemistry is paramount for researchers, scientists, and drug development professionals.

NMR spectroscopy is an unparalleled tool for this purpose, providing detailed information about the chemical environment, connectivity, and spatial proximity of atoms within a molecule[2]. While techniques like HPLC are essential for purity assessment[3][4], they often fall short in providing the definitive stereochemical information that NMR can offer. This guide explains the causality behind the selection of a multi-dimensional NMR workflow, ensuring a self-validating system for the structural verification of (S,S,R,R)-Orlistat.

Experimental Workflow for Structural Elucidation

The logical flow of experiments is designed to build a complete picture of the molecule, starting from the basic proton and carbon frameworks and progressively adding layers of connectivity and spatial information.

Caption: Experimental workflow for Orlistat structural elucidation.

Detailed Protocols and Methodologies

Protocol: Sample Preparation

Scientific integrity starts with proper sample preparation. The choice of solvent is critical; Deuterated chloroform (CDCl₃) is an excellent choice for Orlistat as it is a relatively non-polar solvent that provides good solubility and its residual solvent peak does not typically interfere with key analyte signals.

• Weighing: Accurately weigh approximately 15-20 mg of the (S,S,R,R)-Orlistat sample.

• Dissolution: Transfer the sample into a clean, dry NMR tube. Add approximately 0.6 mL of CDCl₃ (containing 0.03% v/v Tetramethylsilane, TMS, as an internal reference).

• Homogenization: Gently vortex the tube until the sample is completely dissolved. A clear, particulate-free solution is essential for acquiring high-quality spectra.

1D NMR Spectroscopy: The Foundational Blueprint

Causality: One-dimensional NMR spectra provide the fundamental information: the number and types of proton and carbon environments in the molecule. DEPT-135 is crucial for distinguishing between CH, CH₂, and CH₃ groups, which is a necessary precursor to interpreting more complex 2D spectra[5].

Protocol: ¹H, ¹³C, and DEPT-135 NMR Acquisition

• Instrument: 500 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• ¹H NMR:

  • Pulse Program: Standard single pulse (zg30).

  • Acquisition Time: ~3 sec.

  • Relaxation Delay (d1): 2 sec.

  • Number of Scans (ns): 16.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR:

  • Pulse Program: Standard proton-decoupled (zgpg30).

  • Acquisition Time: ~1 sec.

  • Relaxation Delay (d1): 2 sec.

  • Number of Scans (ns): 1024.

  • Spectral Width: 0-200 ppm.

• DEPT-135:

  • Pulse Program: Standard DEPT-135 sequence.

  • Parameters: Use standard instrument parameters, optimized for ¹³C observation.

  • Result: CH/CH₃ signals appear as positive peaks, CH₂ signals as negative peaks.

Data Presentation: Representative 1D NMR Data

Note: The following data is illustrative, based on the known structure of Orlistat and typical chemical shifts for similar functional groups, as a complete, assigned public dataset is not available.

Atom No.	¹H Chemical Shift (δ ppm)	¹³C Chemical Shift (δ ppm)	DEPT-135
Leucine Moiety
1' (C=O)	-	~170.5	-
2' (CH)	~4.60	~51.5	CH
3' (CH₂)	~1.65, ~1.75	~41.0	CH₂
4' (CH)	~1.50	~25.0	CH
5'/6' (CH₃)	~0.95 (d)	~22.5 / ~23.0	CH₃
Formyl (CHO)	~8.20 (s)	~161.0	CH
Lactone & Acyl Chain
1 (C=O)	-	~172.0	-
2 (CH)	~4.25	~75.0	CH
3 (CH)	~3.40	~55.0	CH
4 (CH₂)	~1.80, ~1.95	~34.0	CH₂
5 (CH)	~5.10	~70.0	CH
Alkyl Chains	0.88-1.60 (m)	14.1-32.0	CH₂/CH₃

2D NMR Spectroscopy: Assembling the Molecular Puzzle

Causality: 2D NMR experiments are essential for establishing the connectivity between the atoms identified in the 1D spectra.

• COSY (COrrelation SpectroscopY): Identifies protons that are coupled to each other, typically through 2-3 bonds. This is used to trace out the spin systems of the leucine side chain and the two long alkyl chains[6][7].

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon atom it is directly attached to. This is the definitive method for assigning protonated carbons[6][7].

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-4 bonds. This is the key experiment for connecting the molecular fragments, such as linking the leucine moiety to the main acyl chain via the ester linkage[6][7].

Protocol: 2D NMR Acquisition

• Instrument: 500 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• COSY: Use a standard gradient-selected COSY (gCOSY) pulse sequence. Acquire 256 increments in the F1 dimension with 8 scans per increment.

• HSQC: Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence. Optimize for a one-bond ¹J(CH) coupling constant of 145 Hz.

• HMBC: Use a standard gradient-selected HMBC pulse sequence. Optimize for long-range coupling constants, typically setting the delay for evolution of long-range coupling to 60-80 ms to observe correlations from couplings of 6-8 Hz.

Data Presentation: Key Expected 2D Correlations

Experiment	Proton (δ ppm)	Correlates With	Inference
COSY	H-2' (~4.60)	H-3' (~1.65, 1.75)	Confirms H-2' is adjacent to CH₂ group in leucine.
H-3' (~1.65, 1.75)	H-4' (~1.50)	Continues the leucine side-chain spin system.
H-2 (~4.25)	H-3 (~3.40) & H-4 (~1.80, 1.95)	Confirms connectivity within the β-lactone ring.
HSQC	H-2' (~4.60)	C-2' (~51.5)	Unambiguous assignment of the C-2' carbon.
Formyl H (~8.20)	Formyl C (~161.0)	Unambiguous assignment of the formyl carbon.
H-5 (~5.10)	C-5 (~70.0)	Unambiguous assignment of the ester-linked CH.
HMBC	Formyl H (~8.20)	C-2' (~51.5)	Confirms the formyl group is attached to the leucine nitrogen.
H-5 (~5.10)	C-1' (~170.5)	Crucial Link: Connects the main acyl chain to the leucine moiety via the ester carbonyl.
H-2 (~4.25)	C-1 (~172.0) & C-4 (~34.0)	Confirms the β-lactone ring structure.

Stereochemical Assignment using NOESY

Causality: While the previous experiments confirm the molecular constitution, they do not define the 3D arrangement of the atoms. The Nuclear Overhauser Effect (NOE) is a through-space phenomenon where magnetization is transferred between nuclei that are close in space (<5 Å), regardless of their bonding connectivity[8][9]. A 2D NOESY (or ROESY for medium-sized molecules where the NOE can be near zero) experiment is the definitive NMR method for determining the relative stereochemistry[10][11][12].

Caption: Expected key NOE correlation for stereochemistry.

Protocol: 2D NOESY Acquisition

• Pulse Program: Standard gradient-selected NOESY (noesygpph).

• Mixing Time (d8): This is the most critical parameter. A series of experiments with varying mixing times (e.g., 300 ms, 500 ms, 800 ms) should be run to observe the build-up of NOE correlations and minimize spin diffusion artifacts.

• Acquisition: Acquire 256-512 increments in the F1 dimension with 16-32 scans per increment.

Analysis and Interpretation for (S,S,R,R) Confirmation:

The relative stereochemistry of the β-lactone ring is key. In the therapeutically active isomer, the C2-substituent and the C3-hexyl group are trans to each other. This places the H-2 and H-3 protons in a trans configuration as well.

• H-2 / H-3 Correlation: A very weak or absent NOESY cross-peak is expected between H-2 (~4.25 ppm) and H-3 (~3.40 ppm). A strong cross-peak would indicate a cis relationship and thus a different diastereomer.

• H-2 / Side Chain Correlation: A clear NOESY correlation should be observed between H-2 and the H-4 protons, confirming their proximity on one face of the lactone ring.

• H-3 / Hexyl Chain Correlation: A clear NOESY correlation should be observed between H-3 and the first CH₂ group of the C3-hexyl chain, confirming their proximity on the opposite face of the lactone ring.

• Leucine Stereochemistry: The stereochemistry of the leucine moiety and its attachment point (C5) can be confirmed by observing NOE correlations between H-2' of the leucine and H-5 of the main chain, which helps to define the preferred conformation around the ester linkage.

By systematically analyzing these through-space interactions, the relative stereochemistry of all four chiral centers can be confidently assigned, confirming the sample as the desired (S,S,R,R)-Orlistat isomer.

Conclusion

The structural and stereochemical integrity of (S,S,R,R)-Orlistat is a critical quality attribute for its function as a therapeutic agent. The integrated NMR spectroscopy workflow detailed in this application note provides an unambiguous and self-validating system for its complete characterization. By logically progressing from 1D NMR for foundational mapping to 2D NMR techniques (COSY, HSQC, HMBC) for establishing connectivity, and finally employing 2D NOESY for stereochemical confirmation, researchers can achieve full confidence in the identity and purity of their material. This comprehensive approach is indispensable for drug discovery, development, and quality control processes.

References

• Sun, S., Jin, M., Zhou, X., Ni, J., Jin, X., Liu, H., & Wang, Y. (2017). The Application of Quantitative ¹H-NMR for the Determination of Orlistat in Tablets. Molecules, 22(9), 1517. [Link][2][3][4][13]

• PubChem. (n.d.). Orlistat. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link][1]

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• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). San Diego State University. Retrieved January 16, 2026, from [Link][6][7]

• ORGANIC SPECTROSCOPY INTERNATIONAL. (2014). NOESY and ROESY. [Link][8]

• UC San Diego SSPPS NMR Facility. (2015). NOESY and ROESY. [Link][9][10]

• Chemistry LibreTexts. (2022). 5.4: NOESY Spectra. [Link][12]

• ACD/Labs. (2009). Stereochemistry Information from NOESY/ROESY data… Part 1. [Link][11]

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Application Notes &amp; Protocols: Preclinical Evaluation of (S,S,R,R)-Orlistat in Animal Models of Obesity

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of preclinical studies to evaluate the efficacy of (S,S,R,R)-Orlistat using animal models of obesity. Orlistat, a potent inhibitor of gastric and pancreatic lipases, reduces the absorption of dietary fats, thereby promoting a caloric deficit.[1][2][3] These application notes delve into the critical aspects of model selection, detailing the strengths and limitations of both diet-induced and genetic obesity models. We provide validated, step-by-step protocols for inducing obesity, preparing and administering (S,S,R,R)-Orlistat, and assessing key efficacy endpoints, including body composition, glucose homeostasis, and lipid metabolism. The causality behind experimental choices is explained to ensure robust and reproducible outcomes.

Introduction: The Scientific Rationale for (S,S,R,R)-Orlistat Evaluation

Obesity has reached a global epidemic scale and is a primary driver of numerous comorbidities, including type 2 diabetes, cardiovascular disease, and non-alcoholic fatty liver disease.[4][5] Pharmacological intervention is a critical component of a multi-pronged strategy to manage obesity. Orlistat is a well-established anti-obesity agent that operates via a unique peripheral mechanism of action.[1][6]

Mechanism of Action

Orlistat is a semisynthetic derivative of lipstatin, a natural product of Streptomyces toxytricini.[1] It is a potent, specific, and reversible inhibitor of gastric and pancreatic lipases.[1][2] Its therapeutic action is confined to the lumen of the gastrointestinal tract, where it forms a covalent bond with the active serine site of these lipases.[2][3][7] This inactivation prevents the enzymes from hydrolyzing dietary triglycerides into absorbable free fatty acids and monoglycerides.[1][8] Consequently, undigested triglycerides are excreted in the feces, leading to a caloric deficit and subsequent weight loss.[1][2] At therapeutic doses, Orlistat inhibits the absorption of approximately 30% of dietary fat.[2] The (S,S,R,R) configuration represents the specific, single diastereomeric molecule used in the approved drug Xenical®.[2]

Caption: Mechanism of Action of (S,S,R,R)-Orlistat.

The Importance of Preclinical Animal Models

Animal models are indispensable for the preclinical evaluation of anti-obesity therapeutics.[9][10] They allow for the controlled investigation of a compound's efficacy, mechanism of action, and potential effects on metabolic comorbidities in a living system before human trials.[4][10] The choice of model is paramount, as it must appropriately recapitulate the key aspects of human obesity being targeted.[11]

Selection of an Appropriate Animal Model of Obesity

The success of a preclinical study hinges on selecting the model that best aligns with the research question. Rodent models are the most widely used due to their physiological similarities to humans in metabolic regulation, cost-effectiveness, and established protocols.[12][13] The two primary categories are diet-induced and genetic models.

Diet-Induced Obesity (DIO) Models

DIO models are considered the gold standard for mimicking common human obesity, which is largely driven by the overconsumption of energy-dense, palatable foods.[4][14]

• Rationale: These models exhibit high translational relevance because the obesity develops due to gene-environment interactions, similar to the human condition.[4]

• Common Strains: The C57BL/6 mouse (both 6J and 6N substrains) is highly susceptible to weight gain, insulin resistance, and glucose intolerance when fed a high-fat diet (HFD), making it an excellent choice.[9][15][16] Sprague-Dawley and Wistar rats are also commonly used.[12][14][16]

• Key Insight: A notable characteristic of outbred rodent stocks is the emergence of both "obesity-prone" and "obesity-resistant" phenotypes when placed on an HFD.[16][17] This variability mirrors the human population and can be leveraged for mechanistic studies, but requires careful randomization to ensure treatment groups are balanced.

Genetic Models of Obesity

Monogenic models feature mutations in single genes that play a crucial role in energy homeostasis. These models are invaluable for dissecting specific molecular pathways.[11][18][19]

• ob/ob Mouse: This model has a spontaneous mutation in the obese (ob) gene, rendering it incapable of producing the satiety hormone leptin.[20][21] This leads to hyperphagia, massive obesity, and insulin resistance.[13][20]

• db/db Mouse: This model possesses a mutation in the diabetes (db) gene, which codes for the leptin receptor.[20][21] Consequently, these mice are insensitive to leptin's effects, resulting in a phenotype of severe obesity, hyperphagia, and a more pronounced progression to type 2 diabetes compared to ob/ob mice.[20][22][23]

• Zucker Rat (fa/fa): Analogous to the db/db mouse, the Zucker rat has a mutation in the leptin receptor and displays early-onset obesity, hyperphagia, and insulin resistance.[11][15]

Comparative Analysis of Obesity Models

The choice of model dictates the study's focus. DIO models are superior for testing general efficacy in a context that mimics human lifestyle-induced obesity, while genetic models are better suited for probing interactions with the leptin signaling pathway.

Feature	Diet-Induced Obesity (DIO) Model (e.g., C57BL/6 Mouse)	Genetic Model (e.g., ob/ob or db/db Mouse)
Etiology	Polygenic; interaction of genetics with high-fat, high-sugar diet.[4][16]	Monogenic; mutation in a key energy balance gene (e.g., leptin or its receptor).[11][20]
Translational Relevance	High; closely mimics common human obesity.[4][14]	Moderate; represents rare forms of human monogenic obesity.[24] Valuable for pathway analysis.
Phenotype Onset	Gradual, develops over several weeks to months.[16][25]	Early and rapid onset of severe obesity.[20]
Key Characteristics	Obesity, dyslipidemia, moderate insulin resistance, hyperglycemia.[12][15]	Severe obesity, hyperphagia, severe insulin resistance, hyperleptinemia (db/db).[13][20]
Primary Advantage	Excellent for evaluating drugs intended for the general obese population.	Mechanistic clarity and robust, reproducible phenotype.
Primary Disadvantage	Variability in response requires larger animal numbers and careful controls.[16]	The underlying defect may bypass or mask the mechanism of some test compounds.

Experimental Protocols for Efficacy Testing

The following protocols provide a validated framework for testing (S,S,R,R)-Orlistat. The DIO model is detailed here due to its high translational relevance for an agent like Orlistat, which targets dietary fat absorption.

Protocol 1: Induction of Diet-Induced Obesity (DIO) in C57BL/6J Mice

This protocol details the induction of a robust obese and metabolic syndrome phenotype.

Materials:

• Male C57BL/6J mice, 6-8 weeks of age.[16][25]

• High-Fat Diet (HFD): 45% or 60% kcal from fat (e.g., Research Diets D12451 or D12492).[25][26]

• Control Low-Fat Diet (LFD): 10% kcal from fat (e.g., Research Diets D12450J).

• Standard animal housing supplies.

• Animal scale.

Procedure:

• Acclimatization: Upon arrival, house mice (4-5 per cage) in a temperature- and humidity-controlled facility (20-23°C) with a 12-hour light/dark cycle.[27] Provide ad libitum access to standard chow and water for one week to acclimate.[25]

• Baseline Measurements: Record the initial body weight of all animals.

• Dietary Intervention: Switch the experimental cohort to the HFD. A control group should be maintained on the LFD to serve as a non-obese comparator.

• Induction Phase: Continue the respective diets for 12-16 weeks. Monitor body weight and general health weekly.[25][27] Obesity is typically defined as a statistically significant increase in body weight (usually 15-20% greater than LFD controls) and fat mass.

• Confirmation of Obesity: Before initiating treatment, confirm the obese phenotype. Body weight is the primary indicator, but a subset of animals can be analyzed for body composition (fat mass) via qNMR/EchoMRI if available.

• Randomization: Once obesity is established, randomize the HFD-fed mice into treatment groups (e.g., Vehicle control, Orlistat low dose, Orlistat high dose) based on body weight to ensure no significant differences between groups at the start of the study.

Protocol 2: Preparation and Administration of (S,S,R,R)-Orlistat

Proper formulation and administration are critical for achieving accurate results.

Materials:

• (S,S,R,R)-Orlistat powder.

• Vehicle: A palatable oil such as corn oil, canola oil, or a commercially available suspension vehicle.

• Oral gavage needles (20-gauge, curved).

• Syringes.

Procedure:

• Dose Selection: Doses used in rodent studies typically range from 10 mg/kg to 200 mg/kg per day.[28][29] A dose-response study is recommended. For example, groups could receive 30 mg/kg/day and 100 mg/kg/day.

• Formulation: Prepare a homogenous suspension of Orlistat in the chosen vehicle. For example, to prepare a 10 mg/mL suspension for a 100 mg/kg dose in a 30g mouse (requiring 0.3 mL), weigh the appropriate amount of Orlistat powder and gradually add the vehicle while vortexing or sonicating to ensure uniform suspension. Prepare fresh daily or weekly, depending on stability data.

• Administration: Administer the formulation once daily via oral gavage.

  • Rationale: Oral gavage ensures accurate dosing for each animal.

  • Timing: Administering the dose shortly before the dark cycle (when rodents are most active and eat) or mixing it directly with a daily allotment of HFD can maximize its effect on dietary fat absorption.

• Vehicle Control: The control group must receive an equivalent volume of the vehicle alone, administered in the same manner and schedule as the Orlistat groups.

Protocol 3: Efficacy Evaluation and Key Endpoints

A comprehensive evaluation requires monitoring a suite of parameters that reflect changes in adiposity and metabolic health.

Caption: General experimental workflow for preclinical Orlistat testing.

Schedule of Measurements:

• Weekly: Body weight, food intake.[27]

• Mid-study/End-of-study: Body composition (qNMR/EchoMRI), metabolic tests (GTT/ITT).

• Terminal: Blood and tissue collection for final analysis.

Endpoint Methodologies:

• Body Weight and Food Intake:

  • Measure individual body weights weekly.

  • Measure cage-wide food consumption weekly by weighing the provided food and the amount remaining. Calculate the average intake per mouse.

• Body Composition:

  • Use quantitative magnetic resonance (qNMR), such as an EchoMRI™ Body Composition Analyzer, on conscious animals to precisely measure fat mass, lean mass, and water content.[15] This is a critical endpoint to confirm that weight loss is due to a reduction in adiposity.

• Glucose Homeostasis:

  • Oral Glucose Tolerance Test (OGTT): After a 6-hour fast, administer a bolus of glucose (2 g/kg) via oral gavage.[27] Collect blood from the tail vein at 0, 15, 30, 60, and 120 minutes to measure blood glucose levels. Improved glucose clearance indicates enhanced insulin sensitivity.

  • Fasting Glucose and Insulin: Measure glucose and insulin from plasma collected after a 6-hour fast. These values can be used to calculate the HOMA-IR index, a measure of insulin resistance.[30]

• Serum Lipid Profile:

  • At termination, collect blood via cardiac puncture or retro-orbital sinus into serum separator tubes.[25][27]

  • Analyze serum for total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides using standard enzymatic assays.[29][31][32] Orlistat is expected to improve the lipid profile.[1][31][32]

• Terminal Procedures:

  • At the end of the treatment period, euthanize animals following approved IACUC protocols (e.g., CO2 asphyxiation followed by cervical dislocation or pentobarbital overdose).[27]

  • Collect key metabolic tissues such as the liver and various adipose tissue depots (e.g., epididymal, subcutaneous). Tissues can be flash-frozen for biochemical analysis or fixed in formalin for histology to assess changes like hepatic steatosis.

Data Analysis and Interpretation

All quantitative data should be presented as mean ± SEM. Statistical significance between the vehicle control group and Orlistat-treated groups should be determined using appropriate statistical tests, such as a one-way ANOVA with post-hoc tests (e.g., Dunnett's or Tukey's) for multiple dose groups or a Student's t-test for a single dose group. A p-value of <0.05 is typically considered significant.

Expected Outcomes:

• A significant reduction in body weight gain and overall body weight in Orlistat-treated groups compared to the vehicle-treated HFD group.

• A significant reduction in fat mass as measured by qNMR.

• No significant change or a slight reduction in food intake (Orlistat's primary mechanism is not appetite suppression).[1]

• Improved glucose tolerance (lower area under the curve in OGTT) and reduced fasting insulin levels.[1][30]

• A significant decrease in serum triglycerides and LDL-cholesterol.[32][33]

A successful study will demonstrate that (S,S,R,R)-Orlistat not only reduces body weight and adiposity but also ameliorates the metabolic dysregulation associated with diet-induced obesity.

References

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• The effects of orlistat on metabolic parameters and other cardiovascular risk factors. (n.d.). PubMed. [Link]

• Inhibitory effect of orlistat on porcine pancreatic lipase. (n.d.). ResearchGate. [Link]

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• The pancreatic lipase inhibitory effect of both the Orlislim® (G1), Slimcare® (G2), and the RLD (Xenical®). (n.d.). ResearchGate. [Link]

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• Effect of orlistat added to diet (30% of calories from fat) on plasma lipids, glucose, and insulin in obese patients with hypercholesterolemia. (n.d.). PubMed. [Link]

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Application Note &amp; Protocols: A High-Throughput Screening Workflow for the Identification of Novel Covalent Targets of (S,S,R,R)-Orlistat

Abstract

Orlistat, a potent inhibitor of gastric and pancreatic lipases, is clinically approved for obesity management.[1][2][3][4] Its therapeutic action stems from a covalent interaction between its β-lactone warhead and the active site serine of target lipases, preventing the hydrolysis of dietary triglycerides.[1][5] Beyond its well-documented effects on lipases, studies have revealed that Orlistat also targets fatty acid synthase (FAS), suggesting a broader polypharmacology with potential applications in oncology.[2][6][7][8] However, a comprehensive, proteome-wide understanding of the molecular targets for the specific (S,S,R,R)-stereoisomer of Orlistat remains elusive.[9] This document provides a detailed, multi-phase workflow for the high-throughput screening (HTS) and validation of novel protein targets for (S,S,R,R)-Orlistat, leveraging advanced biophysical and chemoproteomic techniques to move from initial hit discovery to confident target validation in a cellular context.

Introduction: The Rationale for Novel Target Discovery

The covalent reactivity of Orlistat, while central to its efficacy, also presents the possibility of off-target interactions that could explain certain side effects or, more compellingly, open new therapeutic avenues.[10] Identifying these unknown targets is a critical step in fully understanding the compound's mechanism of action and exploring its therapeutic potential beyond obesity. The challenge lies in distinguishing specific, functionally relevant covalent interactions from non-specific reactions within the vast complexity of the proteome.[11][12]

This guide outlines a robust, multi-stage strategy designed to overcome this challenge. It begins with a broad, unbiased biophysical screen to identify initial protein binders, followed by rigorous orthogonal validation in a cellular environment to confirm meaningful target engagement.

Overall Discovery Workflow

Our proposed workflow is a funneling process, starting with a broad screen and progressively applying more stringent and physiologically relevant assays to refine the list of potential targets. This ensures that resources are focused on the most promising candidates.

Caption: High-level overview of the target discovery workflow.

Phase 1: High-Throughput Primary Screening via Differential Scanning Fluorimetry (DSF)

Expert Rationale

DSF, also known as a thermal shift assay, is an ideal primary screening method for this application.[13] It is a biophysical technique that directly measures the thermal stability of a protein. The binding of a small molecule, such as Orlistat, to a protein typically increases its conformational stability, resulting in a measurable increase in its melting temperature (Tm).[14][15]

Why DSF is the right choice:

• Target Agnostic: It does not require any knowledge of the protein's function or an enzymatic assay, making it perfect for discovering entirely novel interactions.

• High-Throughput: The assay is readily adaptable to 384- and 1536-well plate formats, allowing for the screening of large protein libraries.[16]

• Cost-Effective: It requires minimal reagents (purified protein, fluorescent dye, and the compound) and utilizes standard qPCR instrumentation.[14]

• Direct Measurement: It directly detects the physical interaction between Orlistat and a potential target protein.

Experimental Protocol: DSF Screening

Objective: To identify proteins from a purified protein library that are thermally stabilized by (S,S,R,R)-Orlistat.

Materials:

• (S,S,R,R)-Orlistat (≥98% purity)

• DMSO (Anhydrous)

• Purified Human Protein Library (various vendors)

• DSF Buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl)

• SYPRO Orange dye (5000x stock in DMSO)

• 384-well PCR plates

• Quantitative PCR (qPCR) instrument capable of a thermal melt

Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of (S,S,R,R)-Orlistat in 100% DMSO.

  • Create a working stock of 200 µM Orlistat by diluting the stock in DSF Buffer. The final DMSO concentration in the assay should be kept at ≤1% to minimize protein destabilization.

• Protein Preparation:

  • Dilute each purified protein from the library to a working concentration of 4 µM in DSF Buffer. The optimal protein concentration may need to be determined empirically but 2 µM final is a good starting point.

• Assay Plate Setup (per well in a 384-well plate):

  • Add 10 µL of the 4 µM protein solution.

  • Add 10 µL of either:

    • Test Condition: 200 µM Orlistat solution (for a final concentration of 100 µM).

    • Control Condition: DSF Buffer with matching DMSO concentration (vehicle control).

  • Prepare a master mix of SYPRO Orange dye diluted 1:250 in DSF Buffer. Add 5 µL to each well (final dilution 1:1000).

  • Seal the plate, centrifuge briefly (1 min at 1000 x g) to collect contents.

• Thermal Melt Protocol:

  • Incubate the plate at 25°C for 15 minutes.

  • Set the qPCR instrument to acquire fluorescence data (using a filter set appropriate for SYPRO Orange, e.g., FAM/SYBR Green I).

  • Ramp the temperature from 25°C to 95°C with a ramp rate of 0.05°C/second.

• Data Analysis:

  • Plot fluorescence intensity versus temperature for each well.

  • Calculate the first derivative of each melt curve. The peak of the derivative curve corresponds to the melting temperature (Tm).

  • Calculate the thermal shift (ΔTm) for each protein: ΔTm = Tm (with Orlistat) - Tm (vehicle control) .

Data Interpretation and Hit Selection

A "hit" is defined as a protein that exhibits a statistically significant and reproducible increase in thermal stability upon incubation with Orlistat.

Parameter	Description	Threshold for Hit	Rationale
ΔTm	Change in melting temperature	≥ 2.0 °C	A shift of 2°C or more is generally considered significant and less likely to be due to experimental noise.
Z'-factor	Assay quality metric	> 0.5	Ensures the assay is robust and the distinction between positive and negative controls is reliable.[17]
Reproducibility	Consistency across replicates	Hit in ≥ 2 of 3 replicates	Confirms that the observed stabilization is not a one-off artifact.

Phase 2: Orthogonal Hit Validation with the Cellular Thermal Shift Assay (CETSA)

Expert Rationale

A primary hit from a DSF screen confirms a direct biophysical interaction with a purified protein, but it does not guarantee that this interaction occurs within the complex milieu of a living cell.[13][18] The Cellular Thermal Shift Assay (CETSA) is the gold standard for verifying target engagement in a physiological context.[19][20][21] The principle is analogous to DSF: ligand binding stabilizes a target protein against heat-induced denaturation and aggregation, but this is measured in intact cells or cell lysates.[22] By confirming a thermal shift in a cellular environment, we can eliminate artifacts from the in vitro screen and prioritize targets that are accessible to Orlistat in their native state.

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Application Notes &amp; Protocols: The Use of (S,S,R,R)-Orlistat in Metabolic Syndrome Research

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide for the application of (S,S,R,R)-Orlistat, the therapeutically active stereoisomer of Orlistat, in pre-clinical research of the metabolic syndrome. We delve into the molecular mechanisms, provide detailed protocols for key in vitro and in vivo experiments, and offer insights into data interpretation and analytical methodologies. The guide is designed to equip researchers with the foundational knowledge and practical steps required to effectively utilize this compound as a tool to investigate the pathophysiology of metabolic syndrome and evaluate novel therapeutic strategies.

Introduction: Targeting Fat Metabolism in a Complex Disease

Metabolic syndrome (MetS) is a clustering of cardiometabolic risk factors, including central obesity, insulin resistance, dyslipidemia (elevated triglycerides and low high-density lipoprotein cholesterol), and hypertension. This condition significantly increases the risk of developing type 2 diabetes and cardiovascular disease.[1] A cornerstone of MetS pathophysiology is the excess accumulation and dysfunctional metabolism of dietary fats.

Orlistat, also known as tetrahydrolipstatin, is a potent therapeutic agent developed to combat obesity.[2] It is a saturated derivative of lipstatin, a natural product of Streptomyces toxytricini.[2][3] The commercially available and pharmacologically active form is the single (S)-2-formylamino-4-methyl-pentanoic acid (S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]-dodecyl ester stereoisomer, herein referred to as (S,S,R,R)-Orlistat based on its four chiral centers.[3] Its primary mechanism involves the inhibition of gastrointestinal lipases, which offers a direct approach to mitigating one of the key drivers of MetS: caloric overload from dietary fat.[4] This document serves as a detailed guide for researchers leveraging (S,S,R,R)-Orlistat to explore the intricate pathways of metabolic syndrome.

Section 1: Scientific Rationale and Mechanism of Action

The utility of (S,S,R,R)-Orlistat in MetS research extends beyond its primary function as a lipase inhibitor. Its application reveals a cascade of downstream physiological effects that touch upon nearly every component of the syndrome.

Primary Mechanism: Inhibition of Gastrointestinal Lipases

The foundational mechanism of (S,S,R,R)-Orlistat is the potent, specific, and irreversible inhibition of gastric and pancreatic lipases within the lumen of the gastrointestinal tract.[3] It forms a covalent bond with the active serine residue in the catalytic site of these enzymes.[3][5] This inactivation prevents the hydrolysis of dietary triglycerides into absorbable free fatty acids and monoglycerides.[2] Consequently, up to 30% of ingested fat remains undigested and is excreted, leading to a caloric deficit and subsequent weight loss.[4][6]

Caption: Pleiotropic effects of (S,S,R,R)-Orlistat on MetS.

Section 2: In Vitro Research Protocols

In vitro assays are essential for confirming the direct inhibitory activity of (S,S,R,R)-Orlistat and for dissecting its cellular mechanisms of action.

Protocol 2.1: Pancreatic Lipase Inhibition Assay (Colorimetric)

This assay provides a robust and high-throughput method to quantify the inhibitory potency (IC50) of (S,S,R,R)-Orlistat.

Scientific Rationale: The assay uses a chromogenic substrate, p-nitrophenyl butyrate (pNPB) or palmitate (pNPP), which is hydrolyzed by pancreatic lipase to release p-nitrophenol. [7][8]The resulting yellow product has a maximum absorbance at 405-410 nm, allowing for the enzymatic reaction rate to be measured spectrophotometrically. The reduction in this rate in the presence of an inhibitor is directly proportional to the inhibitor's potency.

Materials & Reagents:

• Porcine Pancreatic Lipase (Type II, Sigma-Aldrich or equivalent)

• (S,S,R,R)-Orlistat (≥98% purity)

• p-Nitrophenyl butyrate (pNPB)

• Assay Buffer: Tris-HCl (e.g., 50 mM, pH 8.0)

• Dimethyl sulfoxide (DMSO)

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 405 nm

Reagent	Stock Concentration	Solvent	Final Concentration
Pancreatic Lipase	1 mg/mL	Assay Buffer	10 µg/mL
(S,S,R,R)-Orlistat	10 mM	DMSO	0.1 nM - 10 µM
pNPB	100 mM	Acetonitrile	1 mM

Step-by-Step Protocol:

• Prepare Orlistat Dilutions: Create a serial dilution series of (S,S,R,R)-Orlistat in DMSO. Then, dilute these stocks into the Assay Buffer to achieve the desired final concentrations. Causality Note: Using a serial dilution allows for the determination of a dose-response curve and accurate IC50 calculation.

• Plate Layout: Designate wells for blanks (buffer + substrate), negative controls (enzyme + buffer + substrate), and inhibitor tests (enzyme + inhibitor + substrate).

• Enzyme and Inhibitor Addition: Add 40 µL of Assay Buffer to all wells. Add 20 µL of the appropriate (S,S,R,R)-Orlistat dilution to the test wells. Add 20 µL of Assay Buffer (with equivalent DMSO concentration) to control wells. Finally, add 20 µL of the lipase solution to all wells except the blanks.

• Pre-incubation: Mix the plate gently and incubate at 37°C for 15-20 minutes. Causality Note: Pre-incubation is critical as Orlistat is an irreversible inhibitor. This period allows the covalent bond to form between the inhibitor and the enzyme's active site, ensuring an accurate measurement of its inhibitory potential. [7][8]5. Initiate Reaction: Add 20 µL of the pNPB substrate solution to all wells to start the reaction. The final volume should be 100 µL.

• Measure Absorbance: Immediately begin reading the absorbance at 405 nm every minute for 15-30 minutes using a microplate reader set to 37°C.

Data Analysis:

• Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

• Calculate the percentage of inhibition for each Orlistat concentration: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

• Plot % Inhibition against the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for the in vitro lipase inhibition assay.

Section 3: In Vivo Research Protocols

Animal models are indispensable for understanding the systemic effects of (S,S,R,R)-Orlistat on the complex pathophysiology of metabolic syndrome.

Protocol 3.1: High-Fat Diet (HFD)-Induced Metabolic Syndrome in Rodents

Scientific Rationale: The HFD-fed rodent is the most widely used and relevant model for studying diet-induced obesity and MetS. Chronic consumption of a diet rich in fat (45-60% kcal from fat) reliably induces key features of the human condition, including weight gain, adiposity, insulin resistance, and dyslipidemia, providing a robust platform to test therapeutic interventions. [9][10] Experimental Design:

• Animal Model: C57BL/6J mice are commonly used due to their susceptibility to diet-induced obesity and diabetes. Sprague-Dawley or Wistar rats are also suitable.

• Diet: A standard high-fat diet (e.g., D12492, 60% kcal from fat) and a matched control low-fat diet (e.g., D12450B, 10% kcal from fat) should be used.

• Orlistat Formulation: (S,S,R,R)-Orlistat is poorly water-soluble. It should be suspended in a vehicle like 0.5% carboxymethylcellulose (CMC) or a corn oil emulsion for oral administration.

• Administration: Administer via oral gavage once daily. The timing should be just before the animals' active feeding period (the beginning of the dark cycle).

• Study Arms:

  • Control: Low-Fat Diet (LFD) + Vehicle

  • MetS Model: High-Fat Diet (HFD) + Vehicle

  • Therapeutic Group: HFD + (S,S,R,R)-Orlistat

• Duration: A typical study duration is 8-16 weeks to allow for the full development of the MetS phenotype.

Parameter	Recommended Range	Rationale
Animal Model	C57BL/6J Mice	High susceptibility to diet-induced obesity and insulin resistance.
HFD Fat Content	45-60% kcal	Effectively induces the metabolic syndrome phenotype.
Orlistat Dosage	10 - 200 mg/kg/day	Dose range shown to be effective in rodent studies. [9][11]Dose-ranging studies may be required.
Administration	Oral Gavage	Mimics the clinical route of administration.

Endpoint Analysis:

• Metabolic Monitoring:

  • Body Weight and Food Intake: Monitor weekly. Note that Orlistat may initially increase food intake as a compensatory mechanism. [12] * Glucose and Insulin Tolerance Tests (GTT/ITT): Perform at baseline and end-of-study to assess whole-body glucose homeostasis and insulin sensitivity.

• Terminal Blood/Tissue Collection:

  • Serum Analysis: At sacrifice, collect blood to measure fasting glucose, insulin, triglycerides, total cholesterol, HDL, and LDL using standard ELISA or colorimetric kits.

  • Tissue Collection: Harvest liver, epididymal white adipose tissue (eWAT), and gut contents (for microbiota). A portion of the tissue should be flash-frozen for molecular analysis and another portion fixed in formalin for histology.

• Histological Analysis:

  • Liver: Perform H&E staining to assess steatosis (fatty liver) and inflammation. Use Oil Red O staining on frozen sections to specifically visualize lipid droplets.

  • Adipose Tissue: Use H&E staining to measure adipocyte size, an indicator of hypertrophy.

Section 4: Analytical Considerations

Accurate quantification of (S,S,R,R)-Orlistat in various matrices is crucial for pharmacokinetic studies and formulation development.

LC-MS/MS for Biological Samples: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying Orlistat in plasma due to its high sensitivity and specificity.

Parameter	Typical Value/Condition	Reference
LLOQ	~1.2 ng/mL in plasma	[13]
Linear Range	1.2 - 400 ng/mL	[13]
Extraction	Liquid-liquid extraction or protein precipitation	[13]
Ionization Mode	Electrospray Ionization (ESI), Positive	[13]
MRM Transition	Specific to Orlistat and an internal standard	[13]

HPLC-UV for Formulations: High-performance liquid chromatography with UV detection is suitable for quality control and dissolution testing of Orlistat formulations where concentrations are higher. [14][15]

Section 5: Data Interpretation and Troubleshooting

• Expected Outcomes: Treatment with (S,S,R,R)-Orlistat in HFD-fed animals is expected to significantly reduce body weight gain, decrease visceral fat mass, improve glucose tolerance, and lower serum triglycerides and cholesterol compared to the HFD-vehicle group. [9][10][16]* Gastrointestinal Effects: The primary mechanism of Orlistat leads to steatorrhea (oily stools). This is an expected on-target effect and confirms the drug's activity. Monitor animal welfare closely.

• Hepatotoxicity: While rare cases of liver injury have been reported in humans, large clinical trials and pre-clinical studies generally do not show an increased risk of hepatotoxicity compared to placebo. [17]It is nonetheless crucial to monitor liver enzymes (ALT, AST) and perform liver histology as part of any in vivo study. [9]

Conclusion

(S,S,R,R)-Orlistat is more than a weight-loss agent; it is a powerful research tool for dissecting the complex interplay of lipid metabolism, obesity, insulin resistance, and gut health that defines metabolic syndrome. Its well-defined primary mechanism of action provides a solid foundation from which to explore its extensive downstream effects. By employing the robust protocols outlined in this guide, researchers can effectively probe the pathophysiology of MetS and rigorously evaluate the metabolic impact of novel therapeutic candidates.

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In vivo imaging techniques to monitor (S,S,R,R)-Orlistat effects

Topic: In Vivo Imaging Techniques to Monitor (S,S,R,R)-Orlistat Effects

For: Researchers, Scientists, and Drug Development Professionals

From: Gemini, Senior Application Scientist

Introduction: Elucidating the Stereospecific Action of (S,S,R,R)-Orlistat In Vivo

(S,S,R,R)-Orlistat, the saturated derivative of the natural product lipstatin, is a potent inhibitor of gastric and pancreatic lipases.[1] Its therapeutic action is primarily localized to the gastrointestinal (GI) tract, where it forms a covalent bond with the active serine site of these enzymes.[2][3] This inactivation prevents the hydrolysis of dietary triglycerides into absorbable free fatty acids, thereby reducing caloric intake from fat by approximately 30%.[1][4] The specific stereochemistry of (S,S,R,R)-Orlistat is critical for its potent and selective activity.[5]

While the primary mechanism of Orlistat is well-understood, its downstream physiological effects are complex and systemic. These include alterations in adipose tissue volume, systemic fatty acid metabolism, and significant modulation of the gut microbiota.[6][7][8] Monitoring these diverse effects non-invasively in a longitudinal manner is crucial for understanding its complete pharmacological profile, assessing therapeutic efficacy, and identifying potential off-target impacts.

In vivo imaging provides a powerful suite of tools to visualize and quantify these dynamic biological processes within a living organism.[9][10] This guide details a series of application-focused protocols using distinct imaging modalities to monitor the multifaceted effects of (S,S,R,R)-Orlistat, offering researchers a validated framework for preclinical evaluation.

Figure 1: Conceptual overview of (S,S,R,R)-Orlistat's mechanism and corresponding imaging strategies.

Magnetic Resonance Imaging (MRI): Quantifying Changes in Adipose Tissue

Rationale: The primary therapeutic goal of Orlistat is to reduce fat absorption, leading to a decrease in body weight and adipose tissue depots. MRI is the gold standard for non-invasively and accurately quantifying changes in visceral adipose tissue (VAT) and subcutaneous adipose tissue (SAT) without using ionizing radiation.[11][12] Its high soft-tissue contrast allows for precise segmentation and volumetric analysis of these fat compartments.[6][13]

Protocol 1: Longitudinal Monitoring of Adipose Tissue Volume in Obese Mice

This protocol describes a workflow for using T1-weighted MRI to track changes in fat distribution in a diet-induced obesity mouse model treated with (S,S,R,R)-Orlistat.

Figure 2: Experimental workflow for MRI-based quantification of adipose tissue changes.

Step-by-Step Methodology:

• Animal Model: Use male C57BL/6J mice fed a high-fat diet (e.g., 60% kcal from fat) for 12-16 weeks to induce obesity.

• Baseline Imaging:

  • Anesthetize the mouse (e.g., isoflurane 1-2% in O2). Monitor respiration and maintain body temperature.

  • Position the animal in a small animal MRI system (e.g., 7T or 9.4T).

  • Acquire axial T1-weighted images covering the entire abdominal cavity. Causality: T1-weighted sequences provide excellent contrast where fat appears hyperintense (bright), facilitating straightforward segmentation.

• Treatment Groups:

  • Control Group: Administer vehicle (e.g., 0.5% carboxymethylcellulose) daily by oral gavage.

  • Treatment Group: Administer (S,S,R,R)-Orlistat (e.g., 10-50 mg/kg) mixed with the high-fat diet or via oral gavage daily.

• Longitudinal Imaging: Repeat the MRI acquisition (Step 2) at regular intervals (e.g., weekly or bi-weekly) for the duration of the study (e.g., 4-8 weeks).

• Image Analysis:

  • Use semi-automated or automated segmentation software (e.g., ITK-SNAP, ImageJ) to delineate VAT and SAT depots on each axial slice.

  • Calculate the volume of each depot by summing the area on each slice and multiplying by the slice thickness.

  • Normalize fat volume to body weight if significant weight differences occur.

• Data Interpretation: Compare the change in VAT and SAT volume over time between the Orlistat-treated and control groups. A significant reduction in VAT is a key indicator of therapeutic efficacy.

Data Presentation:

Parameter	Vehicle Control (Expected)	(S,S,R,R)-Orlistat (Expected)
Study Duration	4 Weeks	4 Weeks
Baseline VAT Volume	2.5 ± 0.3 cm³	2.6 ± 0.4 cm³
End-of-Study VAT Volume	3.0 ± 0.5 cm³	1.8 ± 0.3 cm³
% Change in VAT	+20%	-30%
% Change in SAT	+15%	-20%

Positron Emission Tomography (PET): Assessing Systemic Metabolic Alterations

Rationale: By inhibiting fat absorption, Orlistat alters the flux of fatty acids (FAs) available to peripheral tissues. This can impact FA uptake, oxidation, and storage in key metabolic organs like the liver, heart, and brown adipose tissue (BAT). PET is a highly sensitive molecular imaging technique that can quantify these metabolic processes in vivo using radiolabeled tracers.[14][15][16]

Protocol 2: Measuring Hepatic Fatty Acid Metabolism with [¹¹C]-Palmitate PET

This protocol details the use of [¹¹C]-palmitate, a radiolabeled analog of a major circulating FA, to measure the impact of Orlistat on liver FA metabolism.[17][18]

Step-by-Step Methodology:

• Animal Preparation: Use diet-induced obese mice (as in Protocol 1) treated with vehicle or (S,S,R,R)-Orlistat for at least 2 weeks. Fast animals for 4-6 hours prior to imaging.

• Tracer Administration:

  • Anesthetize the mouse and place it in a PET/CT scanner.

  • Administer a bolus injection of [¹¹C]-palmitate (e.g., 5-10 MBq) via the tail vein. Causality: [¹¹C]-palmitate is rapidly taken up by tissues and enters metabolic pathways, allowing for the dynamic tracking of FA flux.

• Dynamic PET Acquisition:

  • Perform a dynamic PET scan over the liver region for 60 minutes immediately following tracer injection.

  • Acquire a low-dose CT scan for anatomical co-registration and attenuation correction.

• Blood Sampling: If possible, perform arterial blood sampling to obtain an input function, measuring total ¹¹C radioactivity and radiolabeled metabolites over time.

• Data Analysis:

  • Draw a region of interest (ROI) over the liver on the co-registered PET/CT images.

  • Generate a time-activity curve (TAC) for the liver ROI.

  • Apply a compartmental model to the liver TAC and the arterial input function to calculate the rates of hepatic FA uptake, oxidation, and esterification (storage).[14]

• Data Interpretation: A reduction in dietary fat absorption due to Orlistat may lead to compensatory changes, such as increased mobilization of stored FAs, potentially altering hepatic FA uptake and oxidation rates. Comparing these kinetic parameters between treated and control groups provides insight into systemic metabolic reprogramming.

Data Presentation:

Metabolic Rate (μmol/min/mL)	Vehicle Control (Expected)	(S,S,R,R)-Orlistat (Expected)
Hepatic FA Uptake	0.25 ± 0.05	0.22 ± 0.04
Hepatic FA Oxidation	0.16 ± 0.03	0.20 ± 0.03
Hepatic FA Esterification	0.09 ± 0.02	0.02 ± 0.01

Optical Imaging: Visualizing Direct Target Engagement in the GI Tract

Rationale: To confirm that (S,S,R,R)-Orlistat is engaging its intended target (lipases) in the GI tract, an activatable optical probe can be employed. These probes are designed to be non-fluorescent until they are cleaved by a specific enzyme, such as lipase, at which point they release a fluorophore.[19][20] This "turn-on" mechanism provides a high signal-to-background ratio for detecting enzyme activity in real-time.[21]

Protocol 3: Monitoring Lipase Inhibition with an Activatable Fluorescent Probe

This protocol uses a lipase-activatable near-infrared (NIR) fluorescent probe to visualize the inhibition of intestinal lipase activity by Orlistat.

Step-by-Step Methodology:

• Probe Selection/Synthesis: Utilize a probe consisting of a NIR fluorophore quenched by a long-chain fatty acid via an ester linkage. This linkage is specifically cleaved by lipases.

• Animal Preparation:

  • Fast mice overnight but allow free access to water.

  • Administer a single oral dose of vehicle or (S,S,R,R)-Orlistat (e.g., 50 mg/kg) one hour prior to imaging.

• Probe Administration: Administer the lipase-activatable probe (e.g., 10 nmol) via oral gavage.

• In Vivo Imaging:

  • Anesthetize the mouse and place it in an in vivo fluorescence imaging system (e.g., IVIS Spectrum).

  • Acquire images at multiple time points (e.g., 15, 30, 60, 120 minutes) post-probe administration using the appropriate excitation/emission filters for the chosen NIR fluorophore.

• Ex Vivo Validation:

  • At the final time point, euthanize the animal and excise the GI tract (stomach, small intestine, cecum).

  • Image the excised organs to confirm the location of the fluorescent signal.

• Data Analysis:

  • Draw an ROI over the abdominal region corresponding to the small intestine.

  • Quantify the average radiant efficiency (fluorescence intensity) within the ROI at each time point.

• Data Interpretation: The control group should exhibit a strong increase in fluorescence in the small intestine as the probe is cleaved by active lipases. The Orlistat-treated group should show significantly attenuated fluorescence, providing direct visual evidence of target inhibition in its native environment.[22]

Figure 3: Mechanism of a lipase-activatable optical probe and its inhibition by Orlistat.

Mass Spectrometry Imaging (MSI): High-Resolution Mapping of Lipid Changes

Rationale: While not a traditional in vivo technique, MSI provides unparalleled chemical specificity to map the spatial distribution of hundreds of lipid species directly from tissue sections.[23][24] By applying MSI to intestinal or hepatic tissue from Orlistat-treated animals, one can visualize precisely how the drug-induced malabsorption alters the local lipidome, revealing changes in triglycerides, fatty acids, and phospholipids at a microscopic level.[25][26]

Protocol 4: MALDI-MSI of Intestinal Tissue to Profile Lipid Malabsorption

This protocol outlines the use of Matrix-Assisted Laser Desorption/Ionization (MALDI) MSI to visualize the accumulation of undigested lipids in the small intestine.

Step-by-Step Methodology:

• Tissue Collection:

  • Treat animals with vehicle or (S,S,R,R)-Orlistat as described previously.

  • At the study endpoint, euthanize the animals and excise a section of the small intestine (e.g., jejunum).

  • Flash-freeze the tissue in liquid nitrogen and store at -80°C. Causality: Rapid freezing is critical to preserve the spatial integrity of mobile lipid molecules within the tissue.

• Sample Preparation:

  • Cryosection the frozen tissue into thin sections (e.g., 10-12 μm) and thaw-mount them onto conductive glass slides.

  • Apply a MALDI matrix (e.g., 2,5-dihydroxybenzoic acid, DHB) uniformly over the tissue section using an automated sprayer.

• MSI Data Acquisition:

  • Analyze the slide using a MALDI-TOF mass spectrometer equipped with imaging capabilities.

  • Define the imaging area over the tissue section and set the spatial resolution (e.g., 50 μm).

  • Acquire a full mass spectrum at each pixel across the defined area.

• Data Analysis:

  • Use specialized imaging software to visualize the spatial distribution of specific m/z values corresponding to different lipid species.

  • Identify lipids of interest (e.g., specific triglycerides) by their mass and, if possible, confirm their identity using tandem MS (MS/MS) directly from the tissue.

• Data Interpretation: In Orlistat-treated animals, expect to see a significant accumulation of various triglyceride species within the intestinal lumen and potentially within enterocytes, visually confirming the malabsorption of dietary fat. The control tissue should show a lipid profile indicative of normal digestion and absorption.[24][27]

Conclusion

The selection of an imaging modality to study (S,S,R,R)-Orlistat should be driven by the specific biological question. MRI provides macroscopic, quantitative data on the desired therapeutic outcome—fat loss. PET offers a window into the systemic metabolic consequences of the drug's action. Optical imaging delivers direct, compelling evidence of target engagement in the GI tract. Finally, MSI provides high-resolution molecular data to confirm the drug's mechanism at the tissue level. A multimodal approach, integrating two or more of these techniques, can provide a comprehensive, systems-level understanding of the in vivo effects of (S,S,R,R)-Orlistat, accelerating its preclinical and clinical development.

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• Tracers and Imaging of Fatty Acid and Energy Metabolism of Human Adipose Tissues. American Physiological Society. [Link]

• MALDI Imaging of Lipid Biochemistry in Tissues by Mass Spectrometry. National Institutes of Health. [Link]

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• Mass Spectrometry Imaging of Lipids. Royal Society of Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Poor Solubility of (S,S,R,R)-Orlistat in Aqueous Buffers

Welcome to the technical support guide for (S,S,R,R)-Orlistat. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of Orlistat during their experiments. As a potent inhibitor of gastric and pancreatic lipases, Orlistat is a critical tool in obesity and metabolic research[1]. However, its physicochemical properties present significant hurdles for in vitro and in vivo studies. This guide provides in-depth, troubleshooting-focused FAQs and validated protocols to help you achieve consistent and reliable experimental results.

Section 1: Understanding the Core Challenge – The Physicochemical Nature of Orlistat

The primary obstacle in working with Orlistat is its profound lipophilicity. It is a white to off-white crystalline powder that is practically insoluble in water across the physiological pH range[2][3][4]. This is a direct consequence of its chemical structure, which includes long hydrocarbon chains that give it a strong affinity for fats and a very low affinity for water[5]. This inherent hydrophobicity is fundamental to its mechanism of action but is the principal cause of solubility issues in experimental buffer systems[5]. Furthermore, Orlistat has a low melting point (around 44°C) and is susceptible to degradation, primarily through hydrolysis of its β-lactone ring, especially in aqueous environments[4][6][7].

Property	Value	Reference
Molecular Formula	C₂₉H₅₃NO₅	[8]
Molecular Weight	495.73 g/mol	[9]
Appearance	White to off-white crystalline powder	[2][3]
Aqueous Solubility	Practically insoluble (~0.49 µg/mL)	[3][10][11]
Organic Solvent Solubility	Freely soluble in chloroform; very soluble in methanol and ethanol	[3]
Melting Point	~44°C	[4]
Primary Degradation Pathway	Hydrolysis of the β-lactone ring	[6]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with Orlistat in the lab. Each answer provides not only a solution but also the scientific reasoning behind the recommended approach.

Q1: I added Orlistat powder directly to my phosphate-buffered saline (PBS), and it won't dissolve. What did I do wrong?

A: This is expected behavior. Orlistat is a highly lipophilic and hydrophobic molecule, making it practically insoluble in water and aqueous buffers like PBS[3][5]. The long hydrocarbon chains in its structure prevent it from favorably interacting with polar water molecules. Direct addition to an aqueous medium will result in the powder remaining as a suspension or floating on the surface.

Solution: Never add solid Orlistat directly to your final aqueous buffer. You must first dissolve it in a small volume of an appropriate organic solvent to create a concentrated stock solution.

Q2: I successfully dissolved Orlistat in DMSO to make a stock solution, but when I diluted it into my cell culture media, it immediately turned cloudy and a precipitate formed. What is happening?

A: You are observing a common phenomenon known as "precipitation upon dilution"[5]. While Orlistat is soluble in 100% dimethyl sulfoxide (DMSO), its solubility plummets when this non-polar solution is introduced into a highly polar aqueous environment like cell culture media. The DMSO disperses, leaving the non-polar Orlistat molecules to crash out of solution by aggregating together[5].

Troubleshooting Steps:

• Reduce the Dilution Factor: Try to make your stock solution more concentrated so that you add a smaller volume to the aqueous buffer, thereby reducing the solvent shock.

• Incorporate a Surfactant: Add a biocompatible surfactant to your aqueous buffer before adding the Orlistat stock solution. Surfactants work by forming micelles that can encapsulate the lipophilic Orlistat molecules, keeping them dispersed in the aqueous phase[12].

• Vortex During Addition: Add the stock solution dropwise into the aqueous buffer while vortexing vigorously. This rapid mixing can sometimes help keep the compound in solution, although it may not be sufficient for long-term stability.

Q3: What is the best way to prepare and store a stock solution of Orlistat?

A: The choice of solvent and storage conditions is critical for both solubility and stability.

Recommended Solvents: Methanol, ethanol, and DMSO are all suitable for preparing stock solutions[3][5]. A stock solution of Orlistat in methanol has been shown to be stable for at least one week when stored correctly[5][7].

Protocol for Stock Solution Preparation:

• Accurately weigh the desired amount of (S,S,R,R)-Orlistat powder.

• Dissolve the powder in a minimal amount of high-purity organic solvent (e.g., Methanol or DMSO). A common starting concentration is 1 mg/mL[6][13].

• Use gentle warming (not to exceed 35-40°C) and vortexing or sonication to aid dissolution.

• Store the stock solution in a tightly sealed glass vial at 4°C, protected from light[7]. For longer-term storage, aliquoting and freezing at -20°C is recommended to avoid repeated freeze-thaw cycles.

Q4: Which solubilizing agents should I try, and what are the typical starting concentrations?

A: The choice depends on the constraints of your experimental system (e.g., cell-based vs. enzymatic assay).

Agent Type	Example	Mechanism of Action	Typical Final Conc.	Considerations
Co-solvent	DMSO, Ethanol	Increases the polarity of the bulk solvent, allowing it to accommodate the lipophilic drug.	< 0.5% (v/v)	High concentrations can be cytotoxic or interfere with enzyme activity. Always include a vehicle control[5].
Surfactant	Sodium Lauryl Sulfate (SLS)	Reduces surface tension and forms micelles above its Critical Micelle Concentration (CMC) to encapsulate the drug[6][12][14].	0.1% - 3% (w/v)	Can denature proteins at high concentrations. SLS is used in the commercial formulation Xenical®[2][15].
Surfactant	Polysorbate 80 (Tween 80)	Non-ionic surfactant that forms micelles. Generally considered more biocompatible than SLS.	0.1% - 1% (v/v)	A common choice for in vivo and cell-based assays. Used in some SEDDS formulations for Orlistat[16].
Complexation	Cyclodextrins	Form inclusion complexes where the lipophilic drug sits inside the hydrophobic cavity of the cyclodextrin molecule.	Varies	Can be an effective but more complex and costly approach[17].

Q5: My assay results are inconsistent, especially over the course of a long experiment. Could the Orlistat be degrading?

A: Yes, this is highly likely. Orlistat is unstable in aqueous solutions due to the hydrolysis of its β-lactone and ester linkages[5][6]. The rate of degradation is dependent on pH and temperature. One study noted significant degradation within just one hour in distilled water[5].

Best Practice: Always prepare the final working solution of Orlistat in your aqueous buffer immediately before you start your experiment[5][6]. Do not prepare a large batch of working solution to be used over several hours or days.

Q6: Can the solubilizing agents themselves interfere with my experiment?

A: Absolutely. This is a critical point of experimental design.

• DMSO/Ethanol: As co-solvents, they can affect cell membrane integrity and enzyme kinetics. Most cell lines can tolerate up to 0.5% DMSO, but this must be validated for your specific system. A vehicle control (buffer + identical final concentration of the solvent) is mandatory to distinguish the effect of the drug from the effect of the solvent[5].

• Surfactants: Surfactants like SLS can denature proteins, including your target enzyme or other proteins in a cellular system. Non-ionic surfactants like Tween 80 are often milder but can still interfere. Always run a control with the surfactant alone to check for any background effects in your assay.

Section 3: Key Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Orlistat Stock Solution in Methanol

• Aseptically weigh 10 mg of (S,S,R,R)-Orlistat powder into a sterile 15 mL conical tube.

• Add 10 mL of HPLC-grade methanol to the tube[7].

• Cap the tube tightly and vortex for 2-3 minutes until the powder is completely dissolved. A brief sonication in a water bath can assist if needed.

• This stock solution is 1 mg/mL. Store in a glass vial at 4°C for up to one week or at -20°C for longer-term storage[5][7].

Protocol 2: Solubilization in Aqueous Buffer using a Co-solvent (Example for a 10 µM final concentration)

• Prepare your aqueous buffer (e.g., Tris-HCl, PBS) and bring it to the desired experimental temperature.

• Retrieve your 1 mg/mL Orlistat stock solution (equivalent to ~2017 µM).

• In a fresh microcentrifuge tube, perform an intermediate dilution of the stock if necessary to avoid adding a large volume of organic solvent.

• To prepare 1 mL of a 10 µM working solution, add 4.96 µL of the 1 mg/mL (~2017 µM) stock solution to 995 µL of your aqueous buffer.

• Immediately vortex the working solution for 30 seconds. The final methanol concentration will be approximately 0.5%.

• Use this freshly prepared working solution for your experiment without delay[6].

Protocol 3: Solubilization in Aqueous Buffer using a Surfactant (Example with SLS)

• Prepare a stock solution of your surfactant. For example, a 10% (w/v) SLS stock in purified water.

• Prepare your final aqueous buffer. For a final concentration of 0.5% SLS, add 50 µL of the 10% SLS stock to 950 µL of your buffer. Mix well.

• Retrieve your 1 mg/mL Orlistat stock solution in methanol or DMSO.

• Add the required volume of the Orlistat stock solution to the surfactant-containing buffer while vortexing.

• This method is particularly useful for dissolution studies, where higher concentrations of surfactant are permissible[18].

Section 4: Visualization of Workflows

The following diagrams illustrate the decision-making process and the practical steps for preparing your Orlistat solutions.

Caption: Decision-making workflow for solubilizing Orlistat.

Caption: Step-by-step experimental workflow for preparing a working solution.

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• ARC Journals. Quantification of Orlistat by a Validated, Simple and Sensitive High Performance Thin Layer Chromatographic-Densitometric Assay. [Link]

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Minimizing gastrointestinal side effects of (S,S,R,R)-Orlistat in vivo

Technical Support Center: (S,S,R,R)-Orlistat In Vivo Studies

Welcome to the technical support guide for researchers utilizing (S,S,R,R)-Orlistat in in vivo experimental models. This resource is designed to provide drug development professionals, scientists, and researchers with the in-depth knowledge required to anticipate, manage, and minimize the gastrointestinal (GI) side effects inherent to Orlistat's mechanism of action. By understanding the causality behind these effects, you can design more robust experiments, ensure animal welfare, and generate more reliable and interpretable data.

Foundational Principles: The Mechanism of Action and Inevitable Side Effects

(S,S,R,R)-Orlistat, a potent inhibitor of gastric and pancreatic lipases, exerts its therapeutic effect locally within the lumen of the stomach and small intestine.[1][2][3] It forms a covalent bond with the serine active sites of these enzymes, rendering them unable to hydrolyze dietary triglycerides into absorbable free fatty acids and monoglycerides.[1][4] Consequently, undigested fats are passed through the digestive system, leading to a caloric deficit.[2][5]

This very mechanism is the direct cause of the well-documented GI side effects. The presence of undigested fat in the colon leads to symptoms such as:

• Steatorrhea (oily, fatty stools)[1]

• Oily spotting and discharge[6][7][8]

• Fecal urgency and incontinence[6][7][9]

• Increased defecation and flatulence[6][10][11]

• Abdominal pain and discomfort[1][9][12]

These side effects are not an off-target toxicity but a direct, on-target consequence of the drug's efficacy. Therefore, mitigation strategies are not aimed at altering the drug's primary function but at managing its predictable downstream effects.

Caption: Mechanism of Orlistat action and subsequent GI side effects.

Frequently Asked Questions (FAQs)

Q1: We are observing severe oily discharge and diarrhea in our rodent models, leading to dehydration and weight loss that confounds our study endpoints. What is the first thing we should check?

A1: The most immediate factor to verify is the fat content of your chow. The severity of GI side effects is directly proportional to the amount of dietary fat consumed.[5][9][13] Orlistat is effective with a limited amount of fat per meal; exceeding this threshold dramatically increases the likelihood of adverse events.[5][14] For many rodent studies, a standard chow may be too high in fat when combined with Orlistat.

Q2: Can we simply lower the Orlistat dose to reduce the side effects?

A2: While dose reduction can alleviate side effects, it may also compromise the therapeutic efficacy you are trying to model. A dose-escalation study is recommended to find the optimal balance for your specific model and diet. It's important to note that dosages above the standard therapeutic level (e.g., 120 mg three times daily in humans) do not confer additional benefits and only increase side effects.[1]

Q3: Our animals are housed in groups, and the side effects (oily spotting, fecal incontinence) are creating significant animal welfare and husbandry challenges. What can be done?

A3: This is a common logistical issue. Beyond dietary management, consider single housing for the duration of the treatment phase to prevent cross-contamination of coats and to accurately monitor individual food intake and fecal output. Additionally, increasing the frequency of bedding changes is crucial for maintaining a hygienic environment.

Q4: Do the GI side effects diminish over time with continued treatment?

A4: Yes, clinical data suggests that for many, the incidence of GI adverse events is highest within the first 3 months of therapy and tends to decrease over time.[8] This may be due to behavioral modification (learning to avoid high-fat foods) in clinical settings, but some level of physiological adaptation in animal models may also occur. However, you should not rely on adaptation alone; proactive management is essential.

Q5: We've noticed changes in gut microbiota composition in our Orlistat-treated group. Is this related to the side effects?

A5: This is an active area of research. Orlistat does alter the gut microbiome, which may be linked to changes in the intestinal environment due to increased fat content.[15][16][17] Some studies suggest these microbial shifts can contribute to Orlistat's metabolic benefits, while others point to a potential link with inflammatory responses in the intestine.[15][18] It is a variable to be aware of, especially if your research involves inflammatory or metabolic signaling pathways.

In-Depth Troubleshooting Guides

Guide 1: Managing Acute Steatorrhea and Diarrhea

Issue: Animals exhibit severe diarrhea, anal leakage, and significant distress, leading to rapid weight loss that is clearly not just therapeutic fat loss.

Causality: This is a classic sign of excessive undigested fat reaching the colon. The volume of fat exceeds the colon's capacity for water absorption and processing, leading to a high-volume, oily effluent.

Step-by-Step Mitigation Protocol:

• Immediate Action: Temporarily suspend Orlistat administration. Provide supportive care, including hydration (e.g., hydrogel packs or subcutaneous saline if necessary) and easily digestible, low-fat nutrition.

• Dietary Audit: Quantitatively analyze the fat content of the animal chow. Standard rodent chows can have fat content ranging from 5% to over 20% of total calories.

• Dietary Adjustment: Switch to a precisely controlled, low-fat diet. The recommendation for human patients is to keep fat below 30% of total calories, distributed across meals.[1][9][13] For animal models, you may need to go lower initially.

• Gradual Re-introduction: Once the animals have stabilized, re-introduce Orlistat at 50% of the original dose, along with the new low-fat diet.

• Monitor and Titrate: Closely monitor fecal output and animal well-being. If tolerated for 3-5 days, you can consider titrating the dose back up, but only if the low-fat diet is maintained.

Data-Driven Dietary Control:

Diet Type	% Fat by Kcal	Expected Outcome with Orlistat	Recommendation for In Vivo Studies
Standard Chow	5-13%	Mild to moderate side effects, manageable.	Suitable for initial studies, but monitor closely.
High-Fat Diet (HFD)	45-60%	Severe, often unmanageable GI side effects.	Not recommended without significant dose reduction or formulation changes.
Controlled Low-Fat	<15%	Minimal to mild side effects.	Recommended for isolating Orlistat's effects and minimizing confounding variables.

Guide 2: Addressing Reduced Food Intake and Pica

Issue: Animals are eating less of the Orlistat-medicated chow or are observed eating their bedding (pica), suggesting aversion or discomfort.

Causality: Animals may develop conditioned taste aversion if they associate the medicated food with the discomfort of GI side effects. The low melting point and physicochemical properties of Orlistat can also affect the palatability of the chow if not formulated correctly.[2]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting reduced food intake in Orlistat studies.

Experimental Protocol: Implementing a Pair-Feeding Control Group

• Purpose: To distinguish between the therapeutic effects of Orlistat and the metabolic effects of reduced caloric intake (due to aversion).

• Setup:

  • Group A (Control): Receives standard low-fat chow ad libitum.

  • Group B (Orlistat): Receives Orlistat-medicated low-fat chow ad libitum.

  • Group C (Pair-Fed): Receives standard low-fat chow (no Orlistat).

• Procedure:

  • Each day, measure the amount of food consumed by each animal in Group B.

  • The following day, provide each animal in Group C with the exact same amount of food that its paired counterpart in Group B consumed.

• Analysis: By comparing the weight and metabolic parameters of Group B (Orlistat + potential calorie restriction) to Group C (calorie restriction alone), you can isolate the pharmacological effects of Orlistat.

Advanced Mitigation Strategies

For studies requiring the use of higher-fat diets or for chronic models where minimizing side effects is paramount, consider these advanced strategies.

A. Formulation-Based Approaches

The formulation of Orlistat can significantly impact its local concentration and release profile, thereby influencing side effects.

• Microencapsulation: Encapsulating Orlistat can mask its taste and potentially modify its release profile in the GI tract.

• Adsorption onto Mesoporous Silica: Research has shown that loading Orlistat onto mesoporous silica can improve its dissolution and, interestingly, the silica itself can adsorb some of the undigested oil, potentially reducing oily spotting.[4]

B. Co-administration of Bulking or Adsorbing Agents

Several studies have explored co-administering agents to manage the undigested fat.[4][12]

• Fiber Supplements (e.g., Psyllium): Natural fibers can help increase the viscosity of the colon's contents and add bulk to the stool, which may help manage diarrhea and improve stool consistency.[12]

• Lipophilic Compounds: In principle, non-absorbable lipophilic compounds could physically adsorb excess oil, although this requires careful validation to ensure they do not interfere with the study's primary endpoints.[4]

Mandatory Vitamin Supplementation

Orlistat inhibits the absorption of fat-soluble vitamins (A, D, E, and K) and beta-carotene.[1] It is imperative for the integrity of your study and the health of the animals that a multivitamin supplement is provided.

Protocol: Administer a multivitamin supplement containing vitamins A, D, E, and K. This should be given at least 2 hours before or 2 hours after Orlistat administration to prevent the supplement's absorption from being blocked.[9][13]

References

• Orlistat: Minimising side effects - 15 Minutes by Cornerstone. (2020-01-01). Cornerstone.
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• Effects of orlistat on gut microbial composition in HFD-induced obese...
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• Orlistat Side Effects: What to Watch Out For - UK Advice. (2019-07-17). The Independent Pharmacy.
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• Xenical, INN-Orlist
• Orlistat Capsules: Package Insert / Prescribing Info / MOA. (2024-07-10). Drugs.com.
• Toxicity and Safety Concerns in Orlistat Therapy for Obesity: A Critical Evaluation. (2025-08-07).
• Evaluation of gut microbiota alterations following orlistat administration in obese mice. (2025-02-26). PubMed Central.
• Anti-Atherogenic Effects of Orlistat on Obesity-Induced Vascular Oxidative Stress R
• In vitro examination of the effect of orlistat on the ability of the faecal microbiota to utilize dietary lipids.WestminsterResearch.
• Orlistat ameliorates lipid dysmetabolism in high-fat diet-induced mice via gut microbiota modul
• Impact of the lipase inhibitor orlistat on the human gut microbiota. (2023-09-09). PubMed.

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Technical Support Center: Enhancing the Oral Bioavailability of (S,S,R,R)-Orlistat Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to overcoming the challenges associated with the oral delivery of (S,S,R,R)-Orlistat. Orlistat, a potent inhibitor of gastric and pancreatic lipases, is a highly lipophilic and poorly water-soluble molecule.[1][2][3] While its primary anti-obesity effect relies on local action in the gastrointestinal (GI) tract with minimal systemic absorption, emerging therapeutic applications, such as in oncology, necessitate strategies to enhance its systemic uptake.[4][5][6][7]

This guide provides in-depth, experience-driven answers to common questions and troubleshooting steps for the formulation of (S,S,R,R)-Orlistat, the therapeutically active stereoisomer.[8] Our goal is to equip you with the causal understanding and practical methodologies required to navigate your experimental challenges successfully.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding Orlistat's properties and the rationale behind various formulation strategies.

Q1: What are the core physicochemical properties of (S,S,R,R)-Orlistat that limit its oral bioavailability?

A1: The primary obstacle to (S,S,R,R)-Orlistat's systemic absorption is its physicochemical nature. It is a highly lipophilic molecule with extremely low aqueous solubility.[1][7] Systemic absorption after oral administration is minimal, with the majority of the drug being excreted unchanged in the feces.[9][10] This poor solubility leads to a dissolution rate-limited absorption, meaning the drug cannot dissolve effectively in the gastrointestinal fluids to be absorbed across the intestinal membrane.

Property	Value / Description	Implication for Bioavailability
Molecular Weight	495.7 g/mol	High molecular weight can sometimes limit passive diffusion.
LogP	>10 (Calculated)	Extremely lipophilic/hydrophobic; prefers lipid environments over aqueous GI fluids.
Aqueous Solubility	Practically insoluble	Dissolution in the GI tract is the rate-limiting step for absorption.[11]
BCS Classification	Class II	High permeability, low solubility. The primary challenge is to improve solubility and dissolution.[12][13]
Melting Point	~43 °C	Relatively low melting point, which can be a consideration for certain formulation processes like hot-melt extrusion.

Q2: What are the main formulation strategies to enhance the bioavailability of a lipophilic drug like Orlistat?

A2: For a Biopharmaceutics Classification System (BCS) Class II compound like Orlistat, the goal is to increase its solubility and/or dissolution rate in the GI tract. The three most promising strategies are:

• Lipid-Based Formulations (LBFs): These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS) or Self-Nanoemulsifying Drug Delivery Systems (SNEDDS), pre-dissolve the drug in a mixture of oils, surfactants, and co-solvents.[11][14] Upon gentle agitation in the GI fluids, they form fine oil-in-water emulsions or nanoemulsions, presenting the drug in a solubilized state with a large surface area for absorption.[15][16]

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug in a hydrophilic polymer matrix at a molecular level, converting the crystalline drug into a higher-energy amorphous form.[12][17][18] The amorphous state lacks a crystal lattice, so no energy is required to break the lattice during dissolution, leading to faster dissolution and the potential for generating supersaturated solutions in the gut.[18][19]

• Nanoparticle Formulations: Reducing the particle size of the drug to the nanometer range dramatically increases the surface-area-to-volume ratio. According to the Noyes-Whitney equation, this increased surface area leads to a significant enhancement in dissolution velocity.[1][4] Technologies include solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), and polymeric nanoparticles.[1][20]

Q3: How do I select the most appropriate formulation strategy for my research objective?

A3: The choice depends on your specific goals, available equipment, and the desired drug loading. The following decision-making workflow can guide your selection.

Caption: Decision workflow for selecting a formulation strategy.

Section 2: Troubleshooting Guides

This section provides practical solutions to common experimental problems in a Q&A format.

Lipid-Based Formulations (SEDDS/SNEDDS)

Q: My SEDDS formulation looks stable initially but shows phase separation or drug precipitation after a few days. What's wrong?

A: This is a common physical stability issue. The root cause is often that the formulation is thermodynamically unstable or that the drug concentration exceeds its equilibrium solubility in the emulsified system.

• Causality: The initial clear formulation is a delicate balance of oil, surfactant, and co-solvent. Upon storage, temperature fluctuations or minor component interactions can disrupt this balance. More critically, if the drug loading is too high, it may exist in a supersaturated state within the lipid pre-concentrate. Over time, it will revert to its lower-energy crystalline state, causing precipitation.

• Troubleshooting Steps:

  • Re-evaluate Drug Solubility: Systematically determine the saturation solubility of Orlistat in individual excipients (oils, surfactants) and their binary/ternary mixtures. This is your formulation's true capacity. Tools exist to predict drug loading in LBFs based on solubility in individual excipients and drug properties like melting point.[21][22]

  • Optimize Surfactant/Co-solvent Ratio (Sₘᵢₓ): The ratio of surfactant to co-solvent is critical for creating a stable interfacial film around the oil droplets. Construct a pseudo-ternary phase diagram to identify the optimal Sₘᵢₓ ratio that provides the largest and most stable nanoemulsion region for your chosen oil.[15][23]

  • Check for Excipient Incompatibility: Use Differential Scanning Calorimetry (DSC) and Fourier-Transform Infrared Spectroscopy (FTIR) to check for any interactions between Orlistat and the excipients that might indicate chemical degradation or complexation, which could alter solubility.[23]

  • Reduce Drug Loading: The most straightforward solution is to formulate at a concentration below the determined equilibrium solubility (e.g., 80-90% of saturation) to ensure long-term stability.

Q: My SEDDS formulation performs well in vitro but shows poor or variable bioavailability in vivo. Why the discrepancy?

A: This points to a disconnect between simple dissolution tests and the complex processes in the GI tract, particularly lipid digestion (lipolysis). An in vitro-in vivo correlation (IVIVC) for LBFs is notoriously difficult to establish.[24]

• Causality: When a SEDDS formulation enters the small intestine, pancreatic lipases digest the oil (triglyceride) components. This process breaks down the "vehicle" carrying your drug. The drug must then partition into the mixed micelles formed by bile salts and digestion products to remain solubilized for absorption. If the drug precipitates out during this dynamic process, its absorption will be compromised.[24] Formulations with high amounts of water-soluble surfactants may be more prone to drug precipitation upon dilution and digestion.[25]

• Troubleshooting Steps:

  • Perform an In Vitro Lipolysis Test: This is a critical experiment. It simulates the digestion process in the small intestine.[26][27] The test monitors the drug's distribution between the precipitated fraction, the oily/micellar phase, and the aqueous phase. It provides a much better prediction of in vivo performance than standard dissolution.[24]

  • Analyze Formulation Digestion Products: The type of lipids used matters. Long-chain triglycerides (LCTs) can promote lymphatic transport, potentially bypassing first-pass metabolism, which can be an advantage.[28][29] Medium-chain triglycerides (MCTs) are digested differently. Your formulation's behavior depends on these components.

  • Select Robust Excipients: Choose surfactants and co-solvents that are less susceptible to pH changes and can maintain the drug in a solubilized state even as the oil phase is digested.

Amorphous Solid Dispersions (ASDs)

Q: My ASD formulation shows a high initial dissolution rate, but the drug recrystallizes in the dissolution medium. How can I prevent this?

A: This is a classic "spring and parachute" problem. The ASD provides the "spring" (rapid dissolution to a supersaturated state), but you lack a "parachute" (a precipitation inhibitor) to maintain that state.

• Causality: The amorphous drug in the ASD dissolves quickly, creating a thermodynamically unstable supersaturated solution. Without a stabilizer in the dissolution medium (or co-formulated in the ASD), the drug will rapidly crash out as the more stable, less soluble crystalline form.

• Troubleshooting Steps:

  • Incorporate a Precipitation Inhibitor: The polymer used to form the ASD can often act as a precipitation inhibitor. Polymers like HPMC or PVP/VA are known to adsorb to the surface of drug nuclei, sterically hindering crystal growth.[30] You may need to screen different polymers or use a combination.

  • Optimize Polymer Selection and Loading: The choice of polymer is critical. It must be miscible with the drug to form a stable, single-phase ASD.[19][31] The drug-to-polymer ratio is also key; higher polymer content generally provides better stabilization, both in the solid state and in solution.[32]

  • Conduct Supersaturation/Precipitation Studies: Use a solvent-shift method or dissolution testing in a small volume to assess the ability of different polymers to maintain supersaturation of Orlistat. This allows for rapid screening of potential "parachute" polymers.

Q: My ASD is physically unstable and converts back to the crystalline form during storage, especially under high humidity.

A: This indicates that the kinetic stability of your amorphous system is insufficient. Water acts as a potent plasticizer, increasing molecular mobility and facilitating recrystallization.[30][31]

• Causality: Amorphous systems are kinetically trapped in a high-energy state. For the system to be stable, the glass transition temperature (Tg) of the dispersion must be significantly higher than the storage temperature.[33] Absorbed moisture lowers the Tg, increases the mobility of drug molecules within the polymer matrix, and allows them to reorient and crystallize.[30]

• Troubleshooting Steps:

  • Select a High-Tg Polymer: Choose a polymer with a high glass transition temperature to ensure the final ASD has a Tg well above your intended storage conditions (e.g., >50°C above storage temperature).

  • Ensure Drug-Polymer Miscibility: Use DSC to confirm a single Tg for your ASD, which indicates good miscibility. Phase separation into drug-rich domains creates nucleation sites for crystallization.[19][32]

  • Control Drug Loading: Do not exceed the solubility of the drug in the polymer. Above this threshold, the drug is more likely to phase-separate and crystallize over time.[32]

  • Implement Strict Moisture Protection: Package the ASD in moisture-proof containers (e.g., aluminum-aluminum blisters) with a desiccant. This is a practical requirement for most commercial ASD products.

Section 3: Key Experimental Protocols

Protocol: Preparation and Evaluation of a (S,S,R,R)-Orlistat SNEDDS

This protocol outlines the systematic development of a Self-Nanoemulsifying Drug Delivery System.

Objective: To formulate a SNEDDS pre-concentrate that spontaneously forms a nanoemulsion (<200 nm) upon dilution with an aqueous medium, with maximal Orlistat loading.

Workflow Diagram:

Caption: Workflow for developing a SNEDDS formulation.

Step-by-Step Methodology:

• Excipient Solubility Screening:

  • Add an excess amount of (S,S,R,R)-Orlistat to 2 mL of each candidate excipient (e.g., Oils: Capryol 90, Maisine CC; Surfactants: Tween 80, Solutol HS15; Co-solvents: Transcutol HP, Capryol PGMC) in sealed vials.[23]

  • Agitate the vials in a shaking water bath at 37°C for 48 hours to reach equilibrium.

  • Centrifuge the samples at 5000 rpm for 15 minutes to separate the undissolved drug.

  • Carefully collect the supernatant, dilute with a suitable solvent (e.g., acetonitrile), and quantify the Orlistat concentration using a validated HPLC method.[34][35]

  • Select the oil, surfactant, and co-solvent that demonstrate the highest solubility for Orlistat.

• Construction of Pseudo-Ternary Phase Diagram:

  • Prepare different ratios of the selected surfactant and co-solvent (Sₘᵢₓ), for example, 4:1, 3:1, 2:1, 1:1, 1:2, 1:3, 1:4 (w/w).

  • For each Sₘᵢₓ ratio, titrate the selected oil phase into the Sₘᵢₓ mixture. Mix thoroughly.

  • Take a small aliquot (100 µL) of each oil:Sₘᵢₓ mixture and dilute it with 100 mL of water in a beaker with gentle stirring.

  • Visually observe the emulsification process. Grade the resulting emulsion (e.g., Grade A: clear nanoemulsion; Grade B: bluish-white emulsion; Grade C: milky emulsion; Grade D: poor or no emulsion).

  • Plot the results on ternary graph paper to delineate the boundaries of the nanoemulsion region. Select the Sₘᵢₓ ratio that provides the largest nanoemulsion area.

• Preparation and Characterization of Orlistat-Loaded SNEDDS:

  • Based on the phase diagram, select a formulation from the center of the optimal nanoemulsion region.

  • Dissolve the required amount of (S,S,R,R)-Orlistat in the oil phase with gentle heating if necessary.

  • Add the surfactant and co-solvent and vortex until a clear, homogenous pre-concentrate is formed.

  • Characterization:

    • Emulsification Time: Dilute 1 mL of the SNEDDS pre-concentrate in 500 mL of 0.1 N HCl at 37°C with gentle agitation. Record the time taken for the formulation to form a homogenous nanoemulsion.[23]

    • Droplet Size and Polydispersity Index (PDI): Dilute the SNEDDS in water and measure the globule size and PDI using Dynamic Light Scattering (DLS). An acceptable nanoemulsion typically has a droplet size < 200 nm and a PDI < 0.3.

    • In Vitro Dissolution: Perform dissolution testing using a USP Type II apparatus. Add the SNEDDS formulation (e.g., in a soft gelatin capsule) to a dissolution medium (e.g., pH 1.2 buffer followed by pH 6.8 buffer) and collect samples at predetermined time points to quantify drug release.[15]

Protocol: In Vitro Lipolysis Testing

Objective: To simulate the digestion of the lipid-based formulation in the small intestine and determine the partitioning of Orlistat into phases relevant for absorption.

Methodology (based on pH-stat model): [26][27]

• Prepare Digestion Medium:

  • Prepare a buffer simulating fed-state intestinal fluid (e.g., Tris-HCl buffer, pH 7.5) containing sodium chloride, calcium chloride, and bile salts (e.g., sodium taurodeoxycholate) and phospholipids (e.g., phosphatidylcholine).

• Setup the pH-stat Apparatus:

  • Add the digestion medium to a thermostated reaction vessel maintained at 37°C.

  • Place a pH electrode in the vessel, connected to an autoburette containing sodium hydroxide (e.g., 0.2 M NaOH). Set the endpoint to pH 7.5.[26]

• Dispersion and Digestion:

  • Add the Orlistat LBF to the digestion medium and stir for 15-30 minutes to allow for dispersion/emulsification.

  • Initiate digestion by adding a pre-prepared pancreatic lipase solution (e.g., porcine pancreatin).[27][36] The hydrolysis of triglycerides releases free fatty acids, causing the pH to drop.

  • The pH-stat apparatus will automatically titrate NaOH into the vessel to maintain the pH at 7.5. The rate of NaOH addition is proportional to the rate of lipolysis.

• Sample Collection and Processing:

  • Collect samples at various time points (e.g., 0, 15, 30, 60, 90 minutes).

  • Immediately add a lipase inhibitor (e.g., 4-bromophenylboronic acid) to each sample to stop the reaction.

  • Separate the phases by ultracentrifugation. This will yield three main fractions:

    • Pellet: Precipitated drug.

    • Aqueous Phase (Supernatant): Drug solubilized in mixed micelles. This is the fraction considered available for absorption.

    • Oily Phase (if present): Undigested oil and lipid-soluble components.

• Analysis:

  • Quantify the concentration of Orlistat in each fraction using a validated HPLC method to determine the drug's distribution profile over time. A successful formulation will maintain a high concentration of the drug in the aqueous (micellar) phase.[26]

Section 4: Analytical Methodologies

Q: What is a reliable method for quantifying (S,S,R,R)-Orlistat in my formulations and biological samples?

A: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common, robust, and reliable method for Orlistat quantification in pharmaceutical formulations.[34][35][37][38]

• Typical HPLC Conditions:

  • Column: C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). A C8 column may provide sharper peaks.[34]

  • Mobile Phase: An isocratic mixture of acetonitrile and water or methanol and acetonitrile, often with a small amount of acid like trifluoroacetic acid (0.01%) or orthophosphoric acid (0.1%) to improve peak shape.[35][38] A common ratio is Acetonitrile:Water (90:10 v/v).[35]

  • Flow Rate: 0.7 - 2.0 mL/min.[37][38]

  • Detection Wavelength: Orlistat has a low UV absorbance. Detection is typically performed at a low wavelength, around 205-210 nm.[37][38]

  • Validation: The method must be validated according to ICH guidelines for linearity, accuracy, precision, robustness, and specificity.[34][35]

For more complex matrices like plasma, which is challenging due to Orlistat's minimal absorption and high protein binding, more sensitive methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are required.[38]

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Addressing cellular resistance to (S,S,R,R)-Orlistat treatment

A Guide for Researchers on Navigating and Overcoming Cellular Resistance

Welcome to the technical support center for (S,S,R,R)-Orlistat. As Senior Application Scientists, we have compiled this guide based on field-proven insights and peer-reviewed literature to help you troubleshoot common issues encountered during your research, particularly concerning the development of cellular resistance. This resource is designed to provide not just protocols, but the underlying rationale to empower your experimental design and interpretation.

Section 1: Foundational Knowledge: (S,S,R,R)-Orlistat's Mechanism of Action

(S,S,R,R)-Orlistat is a potent and specific inhibitor of fatty acid synthase (FASN), a key enzyme in the de novo synthesis of fatty acids.[1][2] In many cancer cells, FASN is significantly overexpressed and is critical for supplying the lipids needed for membrane formation, energy storage, and signaling molecule synthesis, thus supporting rapid proliferation.[3][4]

Orlistat acts by forming a covalent bond with the active serine residue within the thioesterase (TE) domain of FASN.[5][6][7] This inactivation of the TE domain prevents the cleavage and release of newly synthesized fatty acids, primarily palmitate, from the FASN multi-enzyme complex.[8][9] The resulting lipid starvation triggers a cascade of downstream events, including:

• Induction of Apoptosis: Depletion of fatty acids leads to cellular stress and activation of apoptotic pathways, often involving caspases-3 and -9.[4][10]

• Cell Cycle Arrest: Orlistat can interfere with the cell cycle, commonly causing arrest at the G2/M or G1/S phase.[10][11]

• Inhibition of Pro-survival Signaling: Orlistat has been shown to suppress critical pro-growth signaling pathways like Akt/mTOR.[10][12]

• Induction of Ferroptosis: In some contexts, Orlistat can induce an iron-dependent form of programmed cell death known as ferroptosis.[13]

Visualizing the Primary Mechanism

Caption: Orlistat inhibits the FASN thioesterase domain, blocking fatty acid synthesis and suppressing pro-survival pathways, ultimately leading to apoptosis and cell cycle arrest.

Section 2: Troubleshooting Guide for Diminished Cellular Response

This section addresses the most common issue researchers face: a lack of, or reduction in, cellular sensitivity to Orlistat treatment.

Q1: My cells are not responding as expected. Am I using the correct concentration and duration?

A1: The effective concentration of Orlistat is highly cell-line dependent. A common pitfall is using a sub-optimal dose or an insufficient treatment duration. While some sensitive cell lines respond to lower doses, others may require higher concentrations to achieve significant FASN inhibition and subsequent cytotoxicity.

Expert Insight: We recommend performing a dose-response curve for your specific cell line to determine the IC50 (half-maximal inhibitory concentration). A typical experiment involves treating cells for 48-72 hours across a range of concentrations (e.g., 10 µM to 150 µM).

Data Summary: Effective Orlistat Concentrations in Various Cancer Cell Lines

Cell Line	Cancer Type	Effective Concentration Range (µM)	Duration (h)	Observed Effect	Reference
PC-3	Prostate Cancer	30 - 60	48	Antiproliferative	[14]
HSC-3	Oral Cancer	40 - 50	48	Reduced viability to <25%	[11]
SKOV3, A2780	Ovarian Cancer	40 - 80	48	Apoptosis, Autophagy	[12]
PANC-1	Pancreatic Cancer	50	72	~50% reduction in viability	[4]

| H441, H1975 | Lung Cancer | 30 - 125 | 24 | FASN Inhibition (no effect on viability) |[15] |

Q2: How can I confirm that Orlistat is engaging its target, FASN, in my cells?

A2: Observing a lack of cytotoxicity does not necessarily mean the drug isn't working. The primary effect of Orlistat is the inhibition of FASN's enzymatic activity. Cellular death is a downstream consequence. It is crucial to validate target engagement directly.

Recommended Workflow:

• Assess FASN Protein Levels: First, confirm that your cell line expresses FASN. Use Western blotting to determine the basal expression level.

• Measure FASN Activity: The most direct method is to measure the incorporation of a labeled substrate, like [¹⁴C]acetate, into fatty acids. A significant reduction in incorporation post-treatment confirms FASN inhibition.[14]

• Assess Downstream Metabolic Changes: Inhibition of FASN leads to a buildup of its substrate, malonyl-CoA, and a depletion of its product, palmitate. These can be measured via techniques like mass spectrometry.

Experimental Protocol: Western Blot for FASN Expression

• Treatment: Plate cells and treat with your desired concentration of Orlistat (and a vehicle control, e.g., DMSO) for 24-48 hours.

• Cell Lysis: Wash cells with ice-cold PBS. Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail. Causality Note: Phosphatase inhibitors are critical if you plan to co-probe for signaling proteins like p-Akt.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature 20-30 µg of protein per lane and separate on an 8% Tris-glycine gel. FASN is a large protein (~270 kDa), so ensure proper gel percentage and transfer conditions.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane for 1 hour at room temperature with 5% non-fat milk or BSA in TBST. Incubate with a primary antibody against FASN overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect using an ECL substrate.

• Analysis: Normalize the FASN band intensity to a loading control (e.g., GAPDH or β-actin). An upregulation of FASN protein may be an early sign of a compensatory resistance mechanism.[16]

Q3: My cells have developed resistance to Orlistat. What are the likely mechanisms?

A3: Cellular resistance to Orlistat is a complex phenomenon driven by the cell's ability to adapt its metabolic and signaling networks to survive lipid starvation. The primary mechanisms can be broadly categorized as target-related, metabolic reprogramming, and drug efflux.

Common Mechanisms of Orlistat Resistance:

• Target Upregulation: Cells may increase the transcription and translation of the FASN gene to produce more enzyme, attempting to overcome the inhibitory effect of Orlistat.[15][16]

• Metabolic Reprogramming: Cancer cells can rewire their metabolism to bypass the need for de novo fatty acid synthesis.[17][18] This includes:

  • Increased Fatty Acid Uptake: Upregulating transporters to scavenge fatty acids from the extracellular environment.

  • Activation of Alternative Pathways: Shifting to alternative energy sources like ketone metabolism or glutaminolysis to fuel cellular processes.[15]

• Activation of Pro-Survival Signaling: The Akt/mTOR pathway, a central regulator of cell growth and survival, can be activated to counteract the pro-apoptotic signals induced by Orlistat.[10][19]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters or other efflux pumps can actively remove Orlistat from the cell, lowering its intracellular concentration below the therapeutic threshold.[20][21]

• Protective Autophagy: In some cases, Orlistat can induce autophagy which may initially be a survival mechanism for the cell under metabolic stress.[12]

Visualizing Resistance Pathways

Caption: Key mechanisms of cellular resistance to Orlistat, including target upregulation, metabolic bypass, drug efflux, and activation of pro-survival signaling pathways.

Q4: How can I experimentally validate the mechanism of resistance in my cell line?

A4: A systematic approach is required to pinpoint the specific resistance mechanism at play. The following workflow provides a logical progression from hypothesis to validation.

Workflow: Investigating Orlistat Resistance

Caption: A systematic workflow to investigate and validate potential mechanisms of cellular resistance to Orlistat treatment.

Protocol: Assessing Efflux Pump Activity via Co-treatment

This protocol helps determine if increased drug efflux is contributing to resistance by testing if sensitivity can be restored with an efflux pump inhibitor.

• Cell Plating: Seed your resistant cells and the parental (sensitive) cells in parallel in 96-well plates at a density that allows for growth over 72 hours.

• Preparation of Inhibitors: Prepare stock solutions of a broad-spectrum efflux pump inhibitor (e.g., Verapamil or Cyclosporin A).

• Treatment Groups: Design your treatment matrix to include:

  • Vehicle Control

  • Orlistat alone (at its IC50 for the sensitive line)

  • Efflux Pump Inhibitor alone (at a non-toxic concentration)

  • Orlistat + Efflux Pump Inhibitor

• Incubation: Treat the cells and incubate for 72 hours.

• Viability Assay: Measure cell viability using an MTT, WST-1, or CellTiter-Glo® assay according to the manufacturer's instructions.

• Analysis: Compare the viability of the resistant cells in the "Orlistat alone" group to the "Orlistat + Inhibitor" group. A significant decrease in viability in the co-treatment group suggests that drug efflux is a key resistance mechanism.

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: Can the anti-proliferative effects of Orlistat be reversed?

Yes. If the cytotoxic effects are primarily due to the inhibition of de novo fatty acid synthesis, the phenotype can often be rescued by supplying cells with an exogenous source of fatty acids. Co-incubating cells with Orlistat and palmitate (the end product of FASN) can reverse the anti-proliferative effects, strongly indicating that the observed cytotoxicity is on-target.[1][14]

FAQ 2: Is Orlistat a stable, irreversible inhibitor of FASN?

While Orlistat forms a covalent bond with the FASN thioesterase domain, studies have shown that this bond can be hydrolyzed, leading to the release of an inactivated form of Orlistat and the regeneration of FASN activity.[5][8][9] This reversibility may contribute to the need for sustained exposure in vitro to maintain inhibition and could be a factor in the development of resistance, as cells may regain FASN function over time.

FAQ 3: Does Orlistat's low in vivo bioavailability matter for my in vitro experiments?

Orlistat has very low systemic absorption when taken orally, as its primary action is within the gastrointestinal tract.[10][22] For in vitro cell culture experiments, this is not a concern as the compound is applied directly to the cell media, allowing it to freely interact with the cells. However, this is a critical consideration when translating in vitro findings to in vivo models, where alternative delivery formulations may be required to achieve sufficient tumor exposure.

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• 17. Metabolic reprogramming in cancer: Mechanisms and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolic Reprogramming in Cancer Cells: Emerging Molecular Mechanisms and Novel Therapeutic Approaches | MDPI [mdpi.com]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Orlistat - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Off-Target Effects of (S,S,R,R)-Orlistat In Vitro

Welcome to the technical support center for researchers utilizing (S,S,R,R)-Orlistat in in-vitro experimental models. This guide is designed to provide you with a comprehensive understanding of Orlistat's molecular behavior, moving beyond its well-documented role as a lipase inhibitor to explore its significant off-target effects. As drug development professionals and scientists, a nuanced appreciation of these activities is critical for accurate data interpretation and the avoidance of experimental artifacts.

Orlistat, the saturated derivative of Lipstatin, is a potent inhibitor of gastric and pancreatic lipases and is clinically used for the management of obesity.[1][2] It functions by forming a covalent bond with the active serine site of these enzymes, preventing the hydrolysis of dietary triglycerides.[3][4] However, its reactivity, particularly the strained β-lactone ring, allows it to interact with other enzymes possessing a reactive serine hydrolase domain. This guide will delve into these off-target interactions, providing troubleshooting advice and detailed protocols to help you navigate the complexities of your in-vitro studies.

Frequently Asked Questions & Troubleshooting Guides

Solubility and Vehicle Control Issues

Question 1: I'm observing inconsistent results and cellular stress in my control wells. Could this be related to how I'm preparing my Orlistat solutions?

Answer: Absolutely. Orlistat is a highly lipophilic and hydrophobic compound, making it practically insoluble in aqueous buffers.[5] Improper solubilization is a frequent source of experimental variability.

• Causality: When a concentrated DMSO stock of Orlistat is diluted into an aqueous cell culture medium, it can precipitate.[5] This leads to an unknown and inconsistent final concentration in your assay, and the precipitate itself can cause cellular stress, confounding your results. Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v), but this is cell-line dependent and should be empirically determined.[5]

• Troubleshooting Protocol: Optimizing Orlistat Delivery

  • Stock Solution Preparation: Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in 100% DMSO. Ensure complete dissolution by gentle vortexing. Store at -20°C.[5]

  • Vehicle Control Validation: Before proceeding with your experiment, perform a dose-response curve with your vehicle (DMSO) alone to determine the maximum concentration your specific cell line can tolerate without affecting viability or the experimental endpoint.

  • Serial Dilutions: On the day of the experiment, prepare intermediate dilutions from your primary stock in 100% DMSO. This minimizes the volume of DMSO added to your final aqueous solution.

  • Final Dilution: The final dilution into your aqueous assay buffer should be done rapidly and with immediate mixing to minimize precipitation.

Distinguishing On-Target vs. Off-Target Effects

Question 2: My data shows that Orlistat is inducing apoptosis in my cancer cell line. How can I be sure this is due to its known off-target inhibition of Fatty Acid Synthase (FASN) and not some other mechanism?

Answer: This is a critical question. While Orlistat is a known inhibitor of the thioesterase domain of FASN, leading to apoptosis in various cancer cell lines, confirming this mechanism requires specific experimental controls.[6][7][8]

• Causality: Inhibition of FASN blocks the synthesis of fatty acids, which are essential for membrane formation, energy storage, and signaling molecule production in rapidly proliferating cancer cells.[9][10] This disruption of lipid metabolism can trigger cell cycle arrest and apoptosis.[11][12]

• Experimental Workflow: Validating FASN Inhibition-Mediated Apoptosis

  Caption: Workflow to validate FASN-dependent apoptosis.

• Protocol: Palmitate Rescue Experiment

  • Cell Seeding: Plate your cancer cells at a suitable density.

  • Treatment Groups:

    • Vehicle Control

    • Orlistat (at a concentration known to induce apoptosis)

    • Orlistat + Palmitate (e.g., 100 µM)

    • Palmitate alone

  • Incubation: Treat cells for the desired time period (e.g., 24-48 hours).

  • Apoptosis Assay: Measure apoptosis using a standard method like Annexin V/PI staining followed by flow cytometry or a caspase-3/7 activity assay.

  • Interpretation: If the addition of palmitate, the end-product of the FASN pathway, rescues the cells from Orlistat-induced apoptosis, it strongly supports the hypothesis that the effect is mediated through FASN inhibition.[6]

Unraveling Complex Signaling Pathways

Question 3: I've observed that Orlistat affects the phosphorylation status of Akt and mTOR in my cells. How does this relate to its known targets?

Answer: This is an excellent observation and highlights the downstream consequences of FASN inhibition. The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and it is intricately linked with cellular metabolism.

• Mechanistic Insight: FASN activity is regulated by and also influences key signaling pathways. Orlistat-induced inhibition of FASN can lead to a decrease in the phosphorylation of Akt and its downstream target, mTOR.[13] This is because the disruption of lipid metabolism can activate cellular stress responses and energy-sensing pathways, such as AMPK, which in turn can inhibit the mTOR pathway.[14]

• Signaling Pathway Diagram

  Caption: Orlistat's impact on the FASN-Akt-mTOR signaling axis.

• Troubleshooting Tip: To confirm the involvement of this pathway, you can use well-characterized inhibitors of Akt (e.g., MK-2206) or mTOR (e.g., Rapamycin) as positive controls in your experiments. Comparing the effects of these inhibitors to Orlistat can help delineate the specific contributions of the FASN-Akt-mTOR axis to your observed phenotype.

Investigating Other Potential Off-Target Effects

Question 4: Are there other known off-target effects of Orlistat that I should be aware of in my in-vitro system?

Answer: Yes, while FASN is the most well-characterized off-target, the literature suggests other potential interactions that could be relevant depending on your experimental context.

Off-Target Effect	Potential In-Vitro Consequence	Key Investigative Assay
Induction of Ferroptosis	Increased lipid peroxidation and iron-dependent cell death.[15]	Measurement of lipid ROS (e.g., using C11-BODIPY), analysis of GPX4 expression.[15][16]
Anti-Angiogenic Effects	Inhibition of endothelial cell proliferation and tube formation.[17]	Endothelial cell proliferation assays, Matrigel tube formation assay.
Modulation of Apoptotic Pathways	Activation of caspases (caspase-3, -8, -9).[11][13][18]	Western blot for cleaved caspases, caspase activity assays.
Weak PXR Activator	Potential for slight induction of CYP3A4 in hepatocytes.[19]	Luciferase reporter assay for PXR activation, qPCR for CYP3A4 mRNA levels.

Summary of Key Experimental Parameters

Parameter	Recommended Range/Condition	Rationale
Orlistat Concentration	10 - 200 µM (Cell-line dependent)	Concentrations in this range have been shown to effectively inhibit FASN and induce apoptosis in various cancer cell lines.[10][20]
DMSO Concentration	< 0.5% (v/v)	To avoid solvent-induced cytotoxicity and artifacts.[5]
Incubation Time	24 - 72 hours	Sufficient time to observe effects on cell proliferation, apoptosis, and signaling pathways.[12][20]
Palmitate Rescue Conc.	~100 µM	To provide an exogenous source of the FASN end-product and demonstrate on-target activity.[6]

Concluding Remarks for the Researcher

Interpreting the in-vitro effects of (S,S,R,R)-Orlistat requires a multi-faceted approach. Its potent inhibition of FASN provides a powerful tool for studying lipid metabolism in cancer, but this is accompanied by a range of downstream cellular consequences that must be carefully dissected. By employing appropriate controls, such as palmitate rescue experiments and siRNA-mediated knockdown, and by being cognizant of Orlistat's other potential off-target activities, you can ensure the robustness and accuracy of your experimental findings. This guide serves as a starting point; always consult the primary literature and tailor your experimental design to your specific research question and cellular model.

References

• Kridel, S. J., Axelrod, F., Rozenkrantz, N., & Smith, J. W. (2004). Orlistat is a Novel Inhibitor of Fatty Acid Synthase with Antitumor Activity. Cancer Research, 64(6), 2070–2075. [Link]

• Chen, C. N., Tyan, Y. S., Hsieh, T. J., Lin, H., Tzen, K. Y., & Chen, F. D. (2011). Antitumor effect of orlistat, a fatty acid synthase inhibitor, is via activation of caspase-3 on human colorectal carcinoma-bearing animal. Biomedicine & Pharmacotherapy, 65(4), 286-292. [Link]

• American Association for Cancer Research. (2004). Orlistat Is a Novel Inhibitor of Fatty Acid Synthase with Antitumor Activity. Cancer Research. [Link]

• Agostini, M., Almeida, L. Y., Bastos, D. C., Ortega, R. M., Moreira, F. S., Seguin, F., Zecchin, K. G., Raposo, H. F., Oliveira, H. C. F., Amoêdo, N. D., Salo, T., Coletta, R. D., & Graner, E. (2014). The Fatty Acid Synthase Inhibitor Orlistat Reduces the Growth and Metastasis of Orthotopic Tongue Oral Squamous Cell Carcinomas. Molecular Cancer Therapeutics, 13(2), 585–595. [Link]

• Tafuri, A., Lalinga, A. V., & Rana, R. (2020). Fatty acid synthase inhibitor orlistat impairs cell growth and down-regulates PD-L1 expression of a human T-cell leukemia line. Journal of Chemotherapy, 32(1), 30-40. [Link]

• Bandyopadhyay, S., Pai, S. K., & Watabe, K. (2006). Inhibition of Fatty Acid Synthase by Orlistat Accelerates Gastric Tumor Cell Apoptosis in Culture and Increases Survival. Apoptosis, 11(9), 1643–1653. [Link]

• Hao, L., He, S., & Yu, J. (2023). Pharmacological effect and mechanism of orlistat in anti-tumor therapy: A review. Biomedicine & Pharmacotherapy, 165, 115124. [Link]

• Al-Saffar, N. M. S., & Al-Shammari, A. M. (2021). The Effect of Nano-Encapsulated Orlistat on Prostate Cancer: An In vitro Study. Current Nanoscience, 17(5), 794-802. [Link]

• Kridel, S. J., & Smith, J. W. (2007). Inhibition of endothelial cell proliferation and angiogenesis by orlistat, a fatty acid synthase inhibitor. Molecular Cancer Therapeutics, 6(7), 2100-2107. [Link]

• Zhang, Y., Liu, Y., & Liu, H. (2021). Orlistat induces ferroptosis-like cell death of lung cancer cells. Hepatobiliary & Pancreatic Diseases International, 20(4), 356-363. [Link]

• Al-Saffar, N. M. S., & Al-Shammari, A. M. (2023). Potential of Orlistat to induce apoptotic and antiangiogenic effects as well as inhibition of fatty acid synthesis in breast cancer cells. Journal of Biochemical and Molecular Toxicology, 37(1), e23235. [Link]

• Kłysik-Trzciańska, K., & Sokołowska, M. (2017). Orlistat Reduces Proliferation and Enhances Apoptosis in Human Pancreatic Cancer Cells (PANC-1). Anticancer Research, 37(11), 6321-6327. [Link]

• Pemble, C. W., Johnson, L. C., & Kridel, S. J. (2007). Crystal structure of the thioesterase domain of human fatty acid synthase inhibited by orlistat. Nature Structural & Molecular Biology, 14(8), 754–755. [Link]

• Wikipedia. (2024). Orlistat. [Link]

• Wikipedia. (2024). Discovery and development of gastrointestinal lipase inhibitors. [Link]

• Hussan, F., & Ugusman, A. (2022). Orlistat Mitigates Oxidative Stress-Linked Myocardial Damage via NF-κβ- and Caspase-Dependent Activities in Obese Rats. International Journal of Molecular Sciences, 23(18), 10266. [Link]

• Chakravarty, H., & Gao, J. (2014). Mechanism of Orlistat Hydrolysis by the Thioesterase of Human Fatty Acid Synthase. Journal of Physical Chemistry B, 118(40), 11698-11706. [Link]

• Dvorak, Z., & Modriansky, M. (2010). Investigation of Orlistat effects on PXR activation and CYP3A4 expression in primary human hepatocytes and human intestinal LS174T cells. European Journal of Pharmaceutical Sciences, 41(3-4), 517-522. [Link]

• Hussan, F., & Ugusman, A. (2022). Orlistat Mitigates Oxidative Stress-Linked Myocardial Damage via NF-κβ- and Caspase-Dependent Activities in Obese Rats. International Journal of Molecular Sciences, 23(18), 10266. [Link]

• Hussan, F., & Ugusman, A. (2022). Orlistat Mitigates Oxidative Stress-Linked Myocardial Damage via NF-κβ- and Caspase-Dependent Activities in Obese Rats. ResearchGate. [Link]

• Dr. Oracle. (2025). What is the drug group and mechanism of action (MOA) of orlistat?. [Link]

• Heck, A. M., Yanovski, J. A., & Calis, K. A. (2000). Orlistat, a new lipase inhibitor for the management of obesity. Pharmacotherapy, 20(3), 270-279. [Link]

• StatPearls Publishing. (2024). Orlistat. [Link]

• U.S. Food and Drug Administration. (1999). XENICAL (orlistat) Capsules. [Link]

• ResearchGate. (2023). Orlistat induce cells ferroptosis. Orlistat inhibits lipid peroxidation.... [Link]

• bioRxiv. (2025). Off-target detection of CRISPR-Cas9 nuclease in vitro with CROFT-Seq. [Link]

• Amaratunga, M., & Dal-Ré, R. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. International Journal of Molecular Sciences, 20(14), 3509. [Link]

• Kłysik-Trzciańska, K., & Sokołowska, M. (2017). Orlistat Reduces Proliferation and Enhances Apoptosis in Human Pancreatic Cancer Cells (PANC-1). Anticancer Research, 37(11), 6321-6327. [Link]

• MedlinePlus. (2024). Orlistat. [Link]

• Sjöström, L., & Rissanen, A. (1999). Orlistat: selective inhibition of caloric absorption can affect long-term body weight. International Journal of Obesity, 23(Suppl 1), S21-S26. [Link]

• ResearchGate. (2023). Effect of orlistat on the formation of capillary-like structures by.... [Link]

• MDPI. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. [Link]

• Frontiers. (2018). Off-target effects in CRISPR/Cas9 gene editing. [Link]

• Springer. (2012). Direct Measurement of Lipase Inhibition by Orlistat Using a Dissolution Linked In Vitro Assay. [Link]

• European Medicines Agency. (2006). Xenical, INN-Orlistat. [Link]

• Wysham, W. Z., Roque, D. R., & Han, J. (2016). Effects of Fatty Acid Synthase Inhibition by Orlistat on Proliferation of Endometrial Cancer Cell Lines. Targeted Oncology, 11(6), 763-769. [Link]

• Fujiwara, J., Sowa, Y., & Horinaka, M. (2012). The anti-obesity drug orlistat promotes sensitivity to TRAIL by two different pathways in hormone-refractory prostate cancer cells. International Journal of Oncology, 40(5), 1483-1491. [Link]

• Tyan, Y. S., Wu, C. C., & Hsieh, T. J. (2018). Effects of orlistat combined with enzalutamide and castration through inhibition of fatty acid synthase in a PC3 tumor-bearing mouse model. Oncology Letters, 16(5), 6277-6284. [Link]

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• 11. Antitumor effect of orlistat, a fatty acid synthase inhibitor, is via activation of caspase-3 on human colorectal carcinoma-bearing animal - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Pharmacological effect and mechanism of orlistat in anti-tumor therapy: A review - PMC [pmc.ncbi.nlm.nih.gov]
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Long-term stability of (S,S,R,R)-Orlistat in solution

Technical Support Center: (S,S,R,R)-Orlistat

A Guide to Ensuring the Long-term Stability of (S,S,R,R)-Orlistat in Solution

Welcome to the technical support resource for (S,S,R,R)-Orlistat. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Orlistat's stability in solution. As a molecule with a thermally labile β-lactone ring and high lipophilicity, maintaining its integrity during experimental workflows is paramount for generating reliable and reproducible data. This document provides in-depth, field-proven insights, troubleshooting protocols, and validated methodologies to address the common challenges encountered when working with Orlistat solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Orlistat in solution?

A1: Orlistat is susceptible to degradation through several pathways, with hydrolysis being the most significant.[1] It is known to be unstable under acidic, basic, and neutral hydrolytic conditions.[1][2] The core degradation mechanism involves the hydrolytic cleavage of the β-lactone ring, a key structural feature for its biological activity.[1] Additionally, Orlistat can undergo oxidative degradation and may be sensitive to thermal and photolytic stress, particularly when in solution.[1][3][4]

Q2: My Orlistat solution in an aqueous buffer is cloudy or has precipitated. What is the likely cause and how can I resolve this?

A2: This is a frequent observation stemming from Orlistat's highly lipophilic nature and consequent low aqueous solubility.[1] Several factors can exacerbate this issue:

• Low Intrinsic Solubility: Orlistat is practically insoluble in water.[1]

• Buffer Composition: High ionic strength or the presence of certain salts in your buffer can further reduce its solubility through a "salting-out" effect.[1]

• Temperature: Lower temperatures will decrease the solubility of most compounds, including Orlistat, potentially leading to precipitation.[1]

• pH-Dependent Hydrolysis: Extreme pH values can accelerate hydrolysis, resulting in the formation of degradation products that may have different solubility profiles.[1]

Troubleshooting Steps:

• Utilize a Co-solvent: The most effective approach is to first dissolve Orlistat in a minimal amount of a water-miscible organic solvent such as methanol, ethanol, or DMSO.[1] This stock solution can then be added dropwise to the aqueous buffer under vigorous stirring. It is crucial to ensure the final concentration of the organic solvent is minimal and does not interfere with your downstream application.

• Incorporate Surfactants: For certain applications, the use of a surfactant like sodium lauryl sulfate (SLS) can significantly enhance the aqueous solubility of Orlistat.[1]

• Prepare Solutions Freshly: Given its instability in aqueous media, it is strongly recommended to prepare working solutions immediately before use to minimize degradation.[1]

Q3: I am observing unexpected peaks in my HPLC chromatogram during a stability study. What are they likely to be?

A3: These additional peaks are almost certainly degradation products of Orlistat. The most commonly reported degradants arise from the hydrolysis of the β-lactone ring (often referred to as Metabolite M1) and the cleavage of the N-formyl-L-leucine side chain (Metabolite M3).[1] Other minor peaks could be related to impurities from the manufacturing process or secondary degradation products. A properly executed forced degradation study (see Protocol 1) is the definitive way to identify and characterize these peaks, confirming that your analytical method is "stability-indicating."

Q4: What are the recommended storage conditions for my Orlistat stock solutions to ensure maximum stability?

A4: For short-term storage, a stock solution of Orlistat prepared in HPLC-grade methanol (e.g., at 1 mg/mL) has been found to be stable for at least one week when stored at 4°C and meticulously protected from light using aluminum foil or amber vials.[3] Due to Orlistat's low melting point (approximately 44°C) and susceptibility to thermal and hydrolytic degradation, storage at elevated temperatures (above 35°C) should be strictly avoided.[5] For long-term storage, the solid API should be kept in a tightly sealed container, preferably under an inert nitrogen atmosphere, and stored at controlled room temperature (below 30°C).[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent Assay Results	1. Solution Instability	Prepare solutions fresh daily. Minimize time between sample preparation and analysis.
2. Incomplete Dissolution	Ensure complete dissolution in the initial organic solvent (e.g., methanol) using sonication before dilution with the mobile phase or buffer.[3]
3. Adsorption to Surfaces	Use silanized glassware or low-adsorption polypropylene vials and pipette tips, especially for low-concentration solutions.
Poor HPLC Peak Shape (Tailing/Fronting)	1. Column Overload	Reduce the injection volume or the concentration of the sample.
2. Incompatible Injection Solvent	The solvent used to dissolve the final sample should be as close in composition to the mobile phase as possible. A high percentage of a strong organic solvent can distort peak shape.
3. Secondary Interactions	Ensure the mobile phase pH is appropriate. The addition of a small amount of an acidifier like trifluoroacetic acid (TFA) or formic acid (e.g., 0.01-0.1%) can improve peak shape for the parent drug and its degradants.[2][3]
Variable Degradation in Forced Degradation Studies	1. Inconsistent Temperature Control	Use a calibrated heating block or water bath with precise temperature control. Refluxing should be consistent across all samples.[1][3]
2. Reagent Concentration	Prepare fresh acid, base, and peroxide solutions for each study to ensure their concentrations are accurate.
3. Light Exposure	For photostability studies, ensure consistent and measurable light exposure (lux) for all samples.[2][4] Protect control samples from light.

Data Presentation

The stability of Orlistat is highly dependent on the specific stress conditions applied. The following table summarizes quantitative data from various forced degradation studies.

Table 1: Summary of Orlistat Degradation under Various Forced Conditions

Stress Condition	Reagent/Parameters	Duration	Temperature	% Degradation	Reference
Acid Hydrolysis	0.1 N HCl	8 hours	80°C (Reflux)	13.37%	[2]
2 M HCl in Methanol/Water (80:20)	30 minutes	Reflux	~95%	[3]
Base Hydrolysis	0.1 N NaOH	8 hours	80°C (Reflux)	9.23%	[2]
2 M NaOH in Methanol/Water (80:20)	30 minutes	Reflux	~48%	[3]
Neutral Hydrolysis	Distilled Water	12 hours	80°C (Reflux)	1.44%	[2]
Methanol/Water (80:20)	3 hours	Reflux	~60%	[3]
Oxidative	3% H₂O₂	24 hours	Room Temp.	5.04%	[2]
3% H₂O₂ in Methanol/Water (80:20)	30 minutes	Reflux	~23%	[3]
Photolytic	Direct Sunlight (Solid State)	7 days	Ambient	No Degradation	[2]
Methanol/Water (80:20) Solution	-	Light Cabinet	~48%	[3]
Thermal (Dry Heat)	Solid Powder	24 hours	100°C	No Degradation	[2]

Note: The significant variation in degradation percentages underscores the critical impact of experimental parameters (reagent concentration, solvent system, temperature, duration). These values should be used as a guide for designing your own studies.

Experimental Protocols & Visualizations

Protocol 1: Forced Degradation Studies of Orlistat

This protocol provides a robust framework for subjecting Orlistat to stress conditions as per ICH guidelines to assess its intrinsic stability and validate analytical methods.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve Orlistat in HPLC-grade methanol to prepare a stock solution of 1 mg/mL.[1]

2. Application of Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Reflux the mixture at 80°C for 8 hours.[1][2] After cooling, carefully neutralize the solution with an equivalent volume and concentration of NaOH. Dilute with the mobile phase to a final concentration of approximately 0.2 mg/mL for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Reflux the mixture at 80°C for 8 hours.[1][2] After cooling, neutralize with an equivalent of HCl and dilute with the mobile phase to ~0.2 mg/mL.

• Neutral Hydrolysis: Mix 1 mL of the stock solution with 1 mL of HPLC-grade water. Reflux the mixture at 80°C for 12 hours.[1][2] After cooling, dilute with the mobile phase to ~0.2 mg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution protected from light at room temperature for 24 hours.[1][2] Dilute with the mobile phase to ~0.2 mg/mL.

• Thermal Degradation: Spread a thin layer of solid Orlistat powder in a petri dish and place it in a calibrated oven at 100°C for 24 hours.[2] After cooling, prepare a solution of the stressed solid in the mobile phase for analysis.

• Photolytic Degradation: Expose a solution of Orlistat (e.g., in a methanol/water mixture) to a calibrated light source providing consistent illumination (e.g., 70,000 lux) for 7 days.[2] Keep a control sample wrapped in aluminum foil under the same temperature conditions.

3. Sample Analysis:

• Analyze all stressed samples, along with an untreated Orlistat standard, using a validated stability-indicating HPLC method (see Protocol 2). This allows for the identification and quantification of degradation products relative to the parent compound.

Caption: Workflow for Forced Degradation Study of Orlistat.

Protocol 2: Stability-Indicating HPLC Method for Orlistat

This protocol describes a widely used isocratic HPLC method capable of separating Orlistat from its major degradation products.[3][7]

1. Chromatographic Conditions:

Parameter	Specification
Column	Perfectsil® target ODS-3, 250 mm x 4.6 mm i.d., 5 µm particle size, or equivalent C18 column.[3]
Mobile Phase	Methanol : Acetonitrile : Trifluoroacetic Acid (82.5 : 17.5 : 0.01, v/v/v).[3]
Flow Rate	0.7 mL/min.[3]
Detection	UV at 210 nm.[3]
Injection Volume	20 µL.
Column Temp.	Ambient.
Run Time	Approximately 15 minutes (Orlistat elutes at ~9 min).[3][7]

2. Preparation of Solutions:

• Standard Solution: Prepare a stock solution of Orlistat reference standard (1 mg/mL) in methanol. Dilute this stock with the mobile phase to achieve a working concentration within the linear range of the method (e.g., 0.2 mg/mL).[3]

• Sample Solution: Prepare stressed samples as described in Protocol 1, ensuring the final dilution is made with the mobile phase to a target concentration of ~0.2 mg/mL.

• Filtration: Filter all solutions through a 0.45 µm syringe filter (e.g., PTFE or nylon) prior to injection to protect the column.

3. System Suitability:

• Before running samples, perform at least five replicate injections of the standard solution.

• Calculate system suitability parameters: %RSD for peak area and retention time should be <2%, the tailing factor should be <2, and theoretical plates should be >2000.

4. Analysis:

• Inject a blank (mobile phase), the standard solution, and the prepared sample solutions into the chromatograph.

• Record the chromatograms and integrate the peak areas to calculate the amount of Orlistat remaining and the percentage of each degradation product formed.

Caption: Major Degradation Pathways of Orlistat in Solution.

References

• Method Development of Orlistat Forced Degradation Sample using MaxPeak™ Premier Columns and QDa™ Mass Detection. (n.d.). Waters. Retrieved January 16, 2026, from [Link]

• Bindaiya, S., & Argal, A. (2013). STABILITY INDICATING ASSAY OF ORLISTAT AND ITS DEGRADATION PRODUCTS BY HPLC. Bulletin of Pharmaceutical Research, 3(2), 44-50. Retrieved January 16, 2026, from [Link]

• Singh, B., et al. (2006). A stability-indicating high performance liquid chromatographic assay for the determination of orlistat in capsules. Journal of Chromatography A, 1119(1-2), 248-53. Retrieved January 16, 2026, from [Link]

• Gade, M. M., et al. (2020). Stability Indicating Stress Degradation Study of Orlistat by UV Spectrophotometry Method. Journal of Young Pharmacists, 12(2), 126-129. Retrieved January 16, 2026, from [Link]

• A stability-indicating high performance liquid chromatographic assay for the determination of orlistat in capsules. (2006). PubMed. Retrieved January 16, 2026, from [Link]

• Stable solutions of orlistat for pharmaceutical dosage forms. (2012). Google Patents.

• Xenical, INN-Orlistat. (2005). European Medicines Agency. Retrieved January 16, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of (S,S,R,R)-Orlistat and Other Lipase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of (S,S,R,R)-Orlistat against other prominent lipase inhibitors. As the only FDA-approved oral lipase inhibitor for long-term obesity management, Orlistat serves as the primary benchmark in the field.[1][2] This document moves beyond a simple product summary to offer a technical exploration of its efficacy, the underlying mechanisms, and the experimental frameworks required for a rigorous comparative evaluation of novel inhibitor candidates.

The Central Role of Pancreatic Lipase in Obesity and the Rationale for Inhibition

Obesity, a global health crisis, is fundamentally a disorder of energy imbalance, often driven by excess dietary fat consumption.[3][4] Pancreatic lipase (PL) is the pivotal enzyme in the gastrointestinal tract responsible for hydrolyzing dietary triglycerides into absorbable free fatty acids and monoglycerides.[1][5] This enzymatic action accounts for 50-70% of total dietary fat digestion.[6] Consequently, inhibiting pancreatic lipase presents a direct and effective therapeutic strategy to reduce caloric intake from fat, thereby aiding in weight management.[7] By preventing fat absorption, undigested triglycerides are excreted, contributing to a caloric deficit.[5][8]

(S,S,R,R)-Orlistat: Mechanism and Stereochemical Specificity

Orlistat (also known as tetrahydrolipstatin) is a potent, semi-synthetic derivative of lipstatin, a natural product isolated from the bacterium Streptomyces toxytricini.[2][9] Its therapeutic effect is exerted locally within the gastrointestinal lumen and it has minimal systemic absorption, which distinguishes it from centrally-acting anti-obesity agents.[2][10]

Mechanism of Action

The primary mechanism of Orlistat involves the formation of an irreversible covalent bond with the serine residue (specifically Ser152) located at the active site of both gastric and pancreatic lipases.[1][8][11] This acylation inactivates the enzyme, rendering it unable to hydrolyze triglycerides.[10] The key to this interaction is the β-lactone ring in Orlistat's structure, which acts as the central pharmacophore; cleavage of this ring results in a complete loss of inhibitory activity.[2]

Orlistat is a diastereomeric molecule with four chiral centers, resulting in several stereoisomers. The commercially available and biologically active form is the (S,S,R,R)-stereoisomer.[9][12] While specific comparative efficacy data between all stereoisomers is not extensively detailed in public literature, the synthesis and development have focused exclusively on the (S,S,R,R) form, establishing it as the active pharmaceutical ingredient.

Figure 1: Mechanism of Action of (S,S,R,R)-Orlistat.

Comparative Efficacy: (S,S,R,R)-Orlistat vs. Other Inhibitors

The evaluation of a lipase inhibitor's efficacy relies on both in-vitro enzymatic assays and in-vivo clinical or preclinical outcomes. Orlistat remains the benchmark against which new inhibitors are measured.

Clinical Efficacy

(S,S,R,R)-Orlistat has been extensively studied in multi-year clinical trials. When administered at a therapeutic dose of 120 mg three times daily with meals, it inhibits the absorption of approximately 30% of dietary fat.[5][8] This translates to a caloric deficit of about 200 calories per day.[8][11]

Another significant lipase inhibitor, Cetilistat , has emerged as a key comparator. It acts through the same mechanism of pancreatic lipase inhibition.[3] Clinical trials have shown that Cetilistat produces weight loss comparable to that of Orlistat.[3][13] However, it is suggested that Cetilistat may have a better tolerability profile, with fewer severe gastrointestinal side effects, potentially due to a different interaction with fat micelles from digested food.[2]

Inhibitor	Standard Dose	Study Duration	Average Weight Loss	Key Adverse Events
(S,S,R,R)-Orlistat	120 mg t.i.d.	1-4 years	~5-10% of initial body weight[4][14]	Oily stools, fecal incontinence, flatulence, decreased absorption of fat-soluble vitamins[3][4][15]
Cetilistat	80-120 mg t.i.d.	12 weeks	~3.85 - 4.32 kg[16]	Similar to Orlistat, but reported to be less severe[2][3]

Table 1: Summary of Clinical Efficacy and Adverse Events for Orlistat and Cetilistat.

In-Vitro Inhibitory Activity

Beyond clinical drugs, numerous compounds from natural sources have been investigated for their lipase inhibitory activity. These provide a broader landscape for comparison, typically measured by the half-maximal inhibitory concentration (IC₅₀).

Compound/Source	Class	IC₅₀ Value / % Inhibition
Lipstatin (S. toxytricini)	Natural β-lactone	0.14 µM[3]
(S,S,R,R)-Orlistat	Semi-synthetic β-lactone	5 ng/mL (~10 nM) causes 50% inhibition[17][18]
Xanthorrhizol (C. xanthorrhiza)	Terpenoid	80.5% inhibition @ 500 µg/mL (ethyl acetate extract)[6]
Flavonoids (e.g., F01)	Polyphenol	17.68 ± 1.43 µM[19]
Caffeine/Theophylline	Alkaloid	Up to 79.5% / 62.8% inhibition (substrate-dependent)[3]

Table 2: Comparative In-Vitro Inhibitory Activity of Various Lipase Inhibitors.

Experimental Protocols for Comparative Assessment

To ensure a valid comparison between a novel inhibitor and a standard like (S,S,R,R)-Orlistat, standardized and robust experimental protocols are essential.

Protocol 1: In-Vitro Pancreatic Lipase Inhibition Assay

This protocol describes a common spectrophotometric method for rapidly screening and quantifying the inhibitory potential of test compounds in a 96-well plate format.[17]

Principle: Porcine Pancreatic Lipase (PPL) hydrolyzes the substrate p-nitrophenyl palmitate (pNPP) to produce p-nitrophenol, a yellow-colored product that can be quantified by measuring absorbance at 405-410 nm.[7][17] The rate of color formation is proportional to lipase activity.

Materials:

• Porcine Pancreatic Lipase (PPL) solution (e.g., 10 mg/mL stock)

• Substrate: p-nitrophenyl palmitate (pNPP)

• Reaction Buffer: 50 mM Tris-HCl or Sodium Phosphate, pH 8.0[7][17]

• Test Compounds and (S,S,R,R)-Orlistat (positive control) dissolved in DMSO

• 96-well clear, flat-bottomed microplate

• Microplate spectrophotometer

Procedure:

• Preparation: Prepare serial dilutions of the test compounds and Orlistat in the reaction buffer. The final DMSO concentration should be kept low (<1%) to avoid enzyme denaturation.

• Enzyme/Inhibitor Incubation: In each well, add 50 µL of reaction buffer, 25 µL of the test compound dilution (or DMSO for control), and 25 µL of the PPL enzyme solution.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.[7]

• Initiate Reaction: Add 100 µL of the pNPP substrate solution to each well to start the reaction. The final reaction volume is 200 µL.[17]

• Kinetic Measurement: Immediately place the plate in a spectrophotometer pre-heated to 37°C. Measure the absorbance at 405 nm every minute for 15-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_sample) / V_control] x 100 [19]

  • Plot % Inhibition against the logarithmic concentration of the inhibitor to determine the IC₅₀ value.

Protocol 2: In-Vivo Efficacy in a Diet-Induced Obesity (DIO) Model

This protocol provides a framework for assessing an inhibitor's ability to prevent weight gain and reduce fat absorption in a preclinical rodent model.[16]

Principle: Feeding rodents a high-fat diet (HFD) induces an obese phenotype that mimics aspects of human obesity. The efficacy of a lipase inhibitor is measured by its ability to reduce body weight gain and increase fecal fat excretion compared to a vehicle-treated control group.

Methodology:

• Animal Model: Use male Sprague-Dawley rats or C57BL/6 mice, which are commonly used for DIO studies.[16]

• Obesity Induction: Feed animals a high-fat diet (45-60% of calories from fat) for 8-12 weeks to establish a stable obese phenotype. A control group is fed a standard chow diet.[16]

• Group Allocation: Randomly assign obese animals to treatment groups (e.g., Vehicle control, (S,S,R,R)-Orlistat positive control, Test Compound at various doses).

• Drug Administration: Administer the inhibitor orally (e.g., via gavage) daily, typically suspended in a vehicle like 0.5% carboxymethylcellulose (CMC).[16] The administration should coincide with the feeding cycle.

• Monitoring Key Endpoints:

  • Body Weight and Food Intake: Measure daily or several times per week.

  • Fecal Fat Analysis: Collect feces over a 24-48 hour period. Extract total lipids from a dried fecal sample to quantify the amount of unabsorbed fat.

  • Plasma Triglycerides: Conduct an oral lipid tolerance test. After a fasting period, administer an oral lipid load (e.g., corn oil) with or without the inhibitor. Collect blood samples at timed intervals to measure the postprandial rise in plasma triglyceride levels.[3]

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA or t-tests) to compare the treatment groups to the vehicle control.[16]

Figure 2: High-level workflow for lipase inhibitor evaluation.

Conclusion and Future Perspectives

(S,S,R,R)-Orlistat remains the cornerstone of lipase inhibitor therapy and the essential positive control in the development of new anti-obesity agents.[1] Its well-documented efficacy in reducing dietary fat absorption by approximately 30% and promoting modest but significant weight loss sets a clear benchmark for performance.[4][8] Emerging competitors like Cetilistat demonstrate that it is possible to achieve similar efficacy, potentially with an improved side-effect profile, indicating a viable path for innovation.[2][3]

For researchers in this field, the path forward involves leveraging robust and validated protocols, such as the in-vitro pNPP assay and in-vivo DIO models, to rigorously compare novel candidates against (S,S,R,R)-Orlistat. The ultimate goal is the discovery of new inhibitors that either exceed the efficacy of Orlistat or provide a comparable therapeutic effect with superior patient tolerability, thereby addressing the significant unmet needs in the management of obesity.

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A Comparative Guide to the Cross-Reactivity of (S,S,R,R)-Orlistat with Serine Hydrolases

For researchers, scientists, and drug development professionals, understanding the full spectrum of a compound's interactions is paramount. Orlistat, a well-established anti-obesity therapeutic, is a potent, irreversible inhibitor of gastric and pancreatic lipases. Its mechanism of action involves the formation of a covalent bond with the active site serine residue of these enzymes, thereby preventing the digestion of dietary fats.[1][2] However, the reactivity of Orlistat's β-lactone warhead extends beyond these primary targets, leading to a range of off-target interactions with other members of the serine hydrolase superfamily. This guide provides an in-depth comparison of the cross-reactivity of (S,S,R,R)-Orlistat, offering quantitative data, detailed experimental protocols, and mechanistic insights to inform future research and drug development endeavors.

The Expanding Target Landscape of Orlistat

Orlistat's therapeutic effect in weight management is a direct consequence of its potent inhibition of digestive lipases. However, its reactivity profile is not confined to these enzymes. The broader family of serine hydrolases, which utilize a nucleophilic serine residue in their catalytic mechanism, presents a landscape of potential off-targets.[3] Understanding this cross-reactivity is crucial for elucidating potential side effects, identifying new therapeutic applications, and designing more selective inhibitors.

Primary Targets: Gastric and Pancreatic Lipases

The intended targets of Orlistat are the lipases responsible for the breakdown of dietary triglycerides in the gastrointestinal tract. Orlistat is a potent, irreversible inhibitor of both gastric and pancreatic lipases, forming a stable covalent adduct with the catalytic serine residue.[2][4] This covalent modification renders the enzyme inactive, leading to a reduction in the absorption of dietary fats.[1] The inhibitory potency of Orlistat against pancreatic lipase is well-documented, although reported IC50 values can vary depending on the assay conditions.[1][5]

Significant Off-Target Interactions

Beyond its primary targets, Orlistat has been shown to interact with several other serine hydrolases, with varying degrees of potency. These interactions are of significant interest due to their potential physiological consequences and implications for drug-drug interactions.

Quantitative Comparison of Orlistat's Inhibitory Activity

The following table summarizes the inhibitory potency of Orlistat against a range of serine hydrolases. It is important to note that as a covalent inhibitor, the IC50 of Orlistat can be time-dependent, and a more accurate measure of potency is the second-order rate constant (k_inact/K_i).[6] Where available, we have included these more descriptive kinetic parameters.

Serine Hydrolase Target	Enzyme Family	Reported Inhibition Data	Key Observations & References
Pancreatic Lipase	Lipase	Wide range of IC50 values: 0.122 µg/mL to 17.05 µg/mL. 5 ng/mL resulted in 50% inhibition after 5 minutes.	Orlistat is a highly potent inhibitor of its primary target. The variability in reported IC50 values is likely due to different assay conditions.[5][7]
Gastric Lipase	Lipase	Potent inhibitor.	Acts in concert with pancreatic lipase inhibition to reduce fat digestion.[2]
Fatty Acid Synthase (FAS)	Thioesterase	Apparent K_i ≈ 100 nM.	Orlistat inhibits the thioesterase domain of FAS, leading to interest in its potential as an anticancer agent.[8]
Carboxylesterase 2 (CES2)	Carboxylesterase	75% inhibition at 1 nM; ~50% inhibition at 50 nM.	A highly sensitive off-target, raising concerns about potential drug-drug interactions for drugs metabolized by CES2.[9][10]
Carboxylesterase 1 (CES1)	Carboxylesterase	No significant inhibition.	Demonstrates selectivity of Orlistat for CES2 over CES1.[9]
α/β-hydrolase domain-containing protein 6 (ABHD6)	Lipase	Orlistat is a known inhibitor. Specific IC50/Ki values are not readily available in the reviewed literature.	ABHD6 is involved in the hydrolysis of the endocannabinoid 2-arachidonoylglycerol (2-AG).[1][10]
Phospholipase A2	Phospholipase	No significant activity.	Demonstrates selectivity against this class of hydrolases.[2][10][11]
Trypsin	Serine Protease	No significant activity.	Orlistat does not significantly inhibit digestive serine proteases.[2][10][11]
Chymotrypsin	Serine Protease	No significant activity.	Further confirms the lack of activity against digestive serine proteases.[2][10][11]

Mechanistic Insights into Orlistat's Covalent Inhibition

Orlistat's inhibitory activity stems from the electrophilic nature of its β-lactone ring. The catalytic serine residue in the active site of a target serine hydrolase acts as a nucleophile, attacking the carbonyl carbon of the β-lactone. This results in the opening of the lactone ring and the formation of a stable, covalent acyl-enzyme intermediate, effectively inactivating the enzyme.

Workflow for ABPP-based target identification of Orlistat.

Procedure Outline:

• Probe Synthesis: Synthesize an Orlistat analog containing a terminal alkyne group. [8]2. Cellular Labeling: Incubate live cells or cell lysates with the Orlistat-alkyne probe.

• Click Chemistry: Lyse the cells (if labeled in situ) and perform a copper-catalyzed or copper-free click reaction to attach a reporter tag, such as biotin-azide, to the alkyne-labeled proteins.

• Affinity Purification: Use streptavidin-coated beads to enrich for the biotin-labeled proteins.

• On-Bead Digestion: Wash the beads extensively to remove non-specifically bound proteins and perform an on-bead tryptic digestion to release the peptides.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Protein Identification: Use database searching algorithms to identify the proteins that were covalently modified by the Orlistat-alkyne probe.

Protocol 3: Mass Spectrometry-Based Identification of Orlistat-Protein Adducts

This protocol outlines the general steps for identifying the specific site of covalent modification of a purified protein by Orlistat using mass spectrometry.

Materials:

• Purified serine hydrolase of interest

• Orlistat

• Ammonium bicarbonate buffer

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• Acetonitrile

• LC-MS/MS system

Procedure:

• In Vitro Labeling:

  • Incubate the purified serine hydrolase with an excess of Orlistat in a suitable buffer (e.g., ammonium bicarbonate) to ensure complete labeling of the active site.

• Sample Preparation for Digestion:

  • Denature the protein sample by heating or using denaturants.

  • Reduce the disulfide bonds by adding DTT and incubating at an elevated temperature (e.g., 60°C).

  • Alkylate the free cysteine residues by adding IAA and incubating in the dark.

• Tryptic Digestion:

  • Add trypsin to the protein sample at an appropriate enzyme-to-substrate ratio (e.g., 1:50) and incubate overnight at 37°C.

• Sample Cleanup:

  • Acidify the peptide mixture with formic acid to stop the digestion.

  • Desalt the peptide sample using a C18 solid-phase extraction (SPE) cartridge to remove salts and other contaminants.

• LC-MS/MS Analysis:

  • Inject the desalted peptide sample onto a reverse-phase LC column coupled to a high-resolution mass spectrometer.

  • Separate the peptides using a gradient of increasing acetonitrile concentration.

  • Acquire tandem mass spectra (MS/MS) of the eluting peptides.

• Data Analysis:

  • Search the acquired MS/MS data against a protein database containing the sequence of the target serine hydrolase.

  • Include a variable modification in the search parameters corresponding to the mass of the hydrolyzed Orlistat adduct on serine residues.

  • Manually inspect the MS/MS spectra of the identified adducted peptides to confirm the site of modification.

Conclusion

(S,S,R,R)-Orlistat, while a highly effective inhibitor of gastric and pancreatic lipases, exhibits a broader reactivity profile that encompasses other members of the serine hydrolase superfamily. Its significant inhibition of Fatty Acid Synthase has opened avenues for its investigation as a potential anti-cancer agent. Conversely, the potent inhibition of Carboxylesterase 2 highlights the potential for clinically relevant drug-drug interactions. A thorough understanding of this cross-reactivity, facilitated by the experimental approaches outlined in this guide, is essential for the safe and effective use of Orlistat and for the rational design of next-generation serine hydrolase inhibitors with improved selectivity. The continued application of advanced proteomic techniques will undoubtedly further illuminate the complex pharmacology of this important therapeutic agent.

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Navigating the Labyrinth of Lipogenesis: An In Vivo Validation Guide to Orlistat as a Fatty Acid Synthase (FASN) Research Tool

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism, Fatty Acid Synthase (FASN) has emerged as a critical player, particularly in the context of oncology and metabolic diseases. This comprehensive guide, designed for the discerning researcher, delves into the in vivo validation of Orlistat as a research tool for FASN inhibition. We will navigate the nuances of its mechanism, compare its utility against other inhibitors, and provide detailed protocols to ensure the scientific integrity of your in vivo studies.

Unraveling Orlistat: From Anti-Obesity Drug to a Tool for Cancer Research

Orlistat, commercially known as Xenical® and Alli®, is a potent inhibitor of gastric and pancreatic lipases, enzymes responsible for the breakdown of dietary triglycerides.[1][2] This mode of action has cemented its place as an FDA-approved treatment for obesity.[3][4] However, the scientific community has uncovered a compelling secondary mechanism: the inhibition of Fatty Acid Synthase (FASN), a key enzyme in de novo fatty acid synthesis.[3][5][6]

Cancer cells, with their voracious appetite for growth, often exhibit upregulated FASN activity to produce the necessary lipids for membrane synthesis, signaling, and energy storage.[7][8] This dependency presents a therapeutic window, and Orlistat, by targeting the thioesterase domain of FASN, has been shown to induce apoptosis and inhibit proliferation in various cancer cell lines and in vivo models.[5][9][10][11]

A crucial point of clarification is the stereochemistry of Orlistat. The commercially available and most biologically active form is the (2S, 3S, 2'S) or (S,S,S) stereoisomer of tetrahydrolipstatin.[5][12] This guide will focus on the in vivo validation of this specific, active stereoisomer, as the term "(S,S,R,R)-Orlistat" does not correspond to the established active compound. Studies have shown that the biological activity of Orlistat is highly dependent on its stereochemistry, with other isomers exhibiting significantly lower inhibitory potency against lipases.[5]

The FASN Signaling Pathway and Orlistat's Point of Intervention

To appreciate the utility of Orlistat as a research tool, it is essential to understand the FASN-driven lipogenesis pathway and where Orlistat intervenes.

Caption: Mechanism of FASN-catalyzed lipogenesis and Orlistat's inhibitory action.

(S,S,S)-Orlistat vs. Other FASN Inhibitors: A Comparative Analysis

While (S,S,S)-Orlistat is a valuable tool, it is not the only inhibitor available for FASN research. Understanding its strengths and weaknesses in comparison to other compounds is critical for experimental design.

Inhibitor	Target Domain	Key Advantages	Key Disadvantages	In Vivo Applicability
(S,S,S)-Orlistat	Thioesterase	FDA-approved, well-characterized safety profile, demonstrated in vivo efficacy in various models.[5][9][10]	Poor oral bioavailability for systemic effects, potential for off-target effects on other lipases.[13][14]	Requires specific formulation or parenteral administration for consistent systemic exposure.[1][14]
C75	Ketoacyl Synthase	Potent FASN inhibitor, widely used in preclinical studies.	Off-target effects, can induce significant weight loss unrelated to FASN inhibition, chemical instability.[15]	Use with caution due to off-target effects that can confound results.
TVB-2640 (Denifanstat)	β-ketoacyl reductase	Orally bioavailable, highly selective for FASN, currently in clinical trials.[16]	Limited availability for basic research, proprietary nature.	The current gold standard for selective in vivo FASN inhibition in clinical and preclinical settings.[16]
Cerulenin	Ketoacyl Synthase	Natural product, early tool for studying FASN.	Covalent inhibitor with poor stability and specificity.	Limited in vivo use due to instability and toxicity.[15]

In Vivo Validation of (S,S,S)-Orlistat: A Step-by-Step Experimental Protocol

The following protocol outlines a general framework for validating the in vivo efficacy of (S,S,S)-Orlistat as a FASN inhibitor in a tumor xenograft model. This protocol should be adapted based on the specific animal model and research question.

Animal Model Selection and Acclimatization

• Rationale: The choice of animal model is paramount. Immunocompromised mice (e.g., nude or SCID) are typically used for xenograft studies with human cancer cell lines. The selected cell line should have well-characterized FASN expression and dependence.

• Protocol:

  • Source immunocompromised mice (e.g., female athymic nude mice, 6-8 weeks old) from a reputable vendor.

  • Acclimatize animals for at least one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

  • All animal procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC).

Tumor Cell Implantation

• Rationale: Establishing a consistent tumor burden is crucial for evaluating treatment efficacy.

• Protocol:

  • Culture the chosen cancer cell line (e.g., PC-3 for prostate cancer, MCF-7 for breast cancer) under sterile conditions.

  • Harvest cells during the exponential growth phase and resuspend in a sterile, serum-free medium or Matrigel.

  • Subcutaneously inject a defined number of cells (e.g., 1-5 x 10^6) into the flank of each mouse.

  • Monitor tumor growth regularly using calipers.

(S,S,S)-Orlistat Formulation and Administration

• Rationale: Due to its poor oral bioavailability for systemic effects, the formulation and route of administration are critical for achieving effective concentrations at the tumor site.[1]

• Protocol:

  • Formulation: Prepare a stock solution of (S,S,S)-Orlistat. For intraperitoneal (i.p.) injection, Orlistat can be dissolved in a vehicle such as a mixture of ethanol and polyethylene glycol (e.g., PEG400).[1] For oral administration in chow, Orlistat can be incorporated into the feed at a specified concentration (e.g., 0.5 mg/g of chow).[9]

  • Dosing: Based on previous studies, a common i.p. dosage in mice is 240 mg/kg/day.[1] The oral dose will depend on the feed consumption of the animals.

  • Administration: Administer the formulated Orlistat or vehicle control to the respective groups of mice daily or as determined by the experimental design.

Monitoring and Data Collection

• Rationale: Consistent and accurate data collection is essential for a robust analysis of treatment effects.

• Protocol:

  • Measure tumor volume (Volume = 0.5 x length x width^2) and body weight 2-3 times per week.

  • Monitor the overall health of the animals daily for any signs of toxicity.

  • At the end of the study, euthanize the animals and excise the tumors.

  • Collect blood samples for biomarker analysis.

  • Harvest relevant tissues for histological and molecular analysis.

Biomarker Analysis

• Rationale: Assessing biomarkers of FASN inhibition provides molecular evidence of target engagement and downstream effects.

• Protocol:

  • Pharmacodynamic Markers:

    • Western Blot: Analyze tumor lysates for the expression of FASN and downstream signaling proteins (e.g., p-Akt, p-ERK).[1]

    • Immunohistochemistry (IHC): Stain tumor sections for proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved caspase-3).

  • Metabolic Markers:

    • Lipidomics: Analyze tumor tissue or plasma for changes in fatty acid profiles, particularly a decrease in palmitate levels.

    • Radiolabeled Acetate Uptake: In a subset of animals, assess the incorporation of radiolabeled acetate into lipids as a direct measure of de novo lipogenesis.[1]

Caption: A streamlined workflow for the in vivo validation of (S,S,S)-Orlistat.

Conclusion: A Validated Tool with Important Considerations

(S,S,S)-Orlistat stands as a readily available and well-documented inhibitor of FASN, making it a valuable tool for in vivo research. Its established safety profile and demonstrated anti-tumor effects in various preclinical models provide a solid foundation for further investigation.[2][6][7][9][10][11][13][17][18][19] However, researchers must be mindful of its pharmacokinetic limitations and the potential for off-target effects. For studies demanding high specificity, newer-generation inhibitors like TVB-2640 may be more appropriate, if accessible.[16] By employing rigorous, well-controlled in vivo validation protocols and a thorough understanding of its molecular mechanisms, scientists can effectively leverage (S,S,S)-Orlistat to unravel the complexities of FASN in health and disease.

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The Differential Efficacy of (S,S,R,R)-Orlistat Across Cancer Cell Lines: A Comparative Guide

Introduction: Targeting Aberrant Lipogenesis in Oncology

The metabolic reprogramming of cancer cells is a well-established hallmark of malignancy, enabling the rapid proliferation and survival necessary for tumor progression.[1][2] Among the key metabolic pathways co-opted by cancer cells is de novo fatty acid synthesis, a process largely governed by the enzyme Fatty Acid Synthase (FASN).[1][2] In normal, healthy tissues, FASN expression is typically low, as cells preferentially utilize circulating dietary fatty acids. However, a wide array of human cancers, including those of the breast, prostate, colon, and ovaries, exhibit significant upregulation of FASN.[1][3] This heightened FASN activity is not merely a bystander effect; it is intrinsically linked to poor prognosis and increased tumor aggressiveness, establishing FASN as a bona fide metabolic oncogene and an attractive target for therapeutic intervention.[3][4]

(S,S,R,R)-Orlistat, a potent and irreversible inhibitor of FASN, has emerged as a significant tool in the preclinical investigation of anti-cancer therapies.[5][6] Originally developed and approved as an anti-obesity medication for its inhibitory action on gastric and pancreatic lipases, its ability to covalently bind to the thioesterase domain of FASN has drawn considerable interest in the oncology field.[5][7] Inhibition of FASN by Orlistat disrupts the production of palmitate, a crucial building block for cell membranes and signaling molecules, leading to a cascade of anti-tumor effects including cell cycle arrest and apoptosis.[1][6]

This guide provides a comparative analysis of the efficacy of (S,S,R,R)-Orlistat across various cancer cell lines, presenting key experimental data and methodologies for researchers in drug development and cancer biology. We will delve into its mechanism of action, compare its potency with other FASN inhibitors, and provide a detailed protocol for assessing its cytotoxic effects.

Mechanism of Action: How (S,S,R,R)-Orlistat Induces Cancer Cell Death

The primary anti-neoplastic activity of (S,S,R,R)-Orlistat stems from its inhibition of FASN, which triggers a multi-faceted cellular response culminating in apoptosis. The inhibition of de novo fatty acid synthesis leads to a depletion of essential lipids required for membrane formation in rapidly dividing cancer cells. More critically, the disruption of lipid metabolism initiates stress signals that converge on key apoptotic pathways.

Several signaling cascades are implicated in Orlistat-induced apoptosis:

• PI3K/Akt/mTOR Pathway: This crucial survival pathway is often hyperactivated in cancer. Orlistat treatment has been shown to decrease the phosphorylation of Akt and downstream targets of mTOR, such as p70S6K, thereby inhibiting pro-survival signals and promoting apoptosis.[1][8]

• NF-κB Signaling: The transcription factor NF-κB plays a significant role in cancer cell survival and proliferation. Orlistat has been demonstrated to inhibit the NF-κB signaling pathway, reducing the expression of anti-apoptotic genes like Bcl-2 and cyclin D1.[1]

• Caspase Activation: Ultimately, the pro-apoptotic signals initiated by Orlistat converge on the activation of the caspase cascade. Studies have shown that Orlistat treatment leads to the cleavage and activation of initiator caspases, such as caspase-8 and caspase-9, which in turn activate the executioner caspase-3.[1][2][8] Activated caspase-3 is responsible for the cleavage of cellular proteins, leading to the characteristic morphological changes of apoptosis.

The following diagram illustrates the proposed signaling pathway for Orlistat-induced apoptosis:

graph Orlistat_Mechanism { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [arrowhead=vee, color="#5F6368"];

// Nodes Orlistat [label="(S,S,R,R)-Orlistat", fillcolor="#FBBC05"]; FASN [label="Fatty Acid Synthase (FASN)", fillcolor="#F1F3F4"]; Lipid_Depletion [label="Lipid Synthesis\nDepletion", shape=ellipse, fillcolor="#F1F3F4"]; PI3K_Akt_mTOR [label="PI3K/Akt/mTOR Pathway", fillcolor="#EA4335", fontcolor="#FFFFFF"]; NFkB [label="NF-κB Pathway", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Caspase9 [label="Caspase-9 Activation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Caspase8 [label="Caspase-8 Activation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Caspase3 [label="Caspase-3 Activation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Survival_Proliferation [label="Cell Survival &\nProliferation", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Orlistat -> FASN [label="Inhibits"]; FASN -> Lipid_Depletion [label="Catalyzes"]; Lipid_Depletion -> PI3K_Akt_mTOR [label="Inhibits"]; Lipid_Depletion -> NFkB [label="Inhibits"]; PI3K_Akt_mTOR -> Survival_Proliferation [label="Promotes"]; NFkB -> Survival_Proliferation [label="Promotes"]; Lipid_Depletion -> Caspase9 [label="Induces"]; Lipid_Depletion -> Caspase8 [label="Induces"]; Caspase9 -> Caspase3; Caspase8 -> Caspase3; Caspase3 -> Apoptosis; }

Figure 1. Signaling pathway of Orlistat-induced apoptosis.

Comparative Efficacy of FASN Inhibitors

While (S,S,R,R)-Orlistat is a valuable research tool, it is important to contextualize its efficacy relative to other FASN inhibitors. Early-generation inhibitors like C75 and the more recent clinical candidate TVB-2640 (denifanstat) are frequently used as comparators. The following table summarizes the half-maximal inhibitory concentrations (IC50) of Orlistat and its counterparts in various cancer cell lines.

Cancer Type	Cell Line	FASN Inhibitor	IC50 (µM)	Reference(s)
Breast Cancer	MCF-7	Orlistat	50	[9]
TVB-3166	120	[9]
Prostate Cancer	PC3	Orlistat	~100	[10]
C75	<100	[10]
TVB-3166	<100	[10]
LNCaP	Orlistat	~100	[10]
C75	<100	[10]
TVB-3166	<100	[10]
PC3	Orlistat	80	[11]
DU145	Orlistat	Varies	[1]
Ovarian Cancer	SKOV3	Orlistat	Varies	[1][8]
A2780	Orlistat	Varies	[1][8]
Glioblastoma	LN229	Orlistat	277.9	[12]
Oral Cancer	HSC-3	Orlistat	~23.4 (48h)
Pancreatic Cancer	PANC-1	Orlistat	Varies
Colorectal Cancer	HT-29	Orlistat	>10	[9]

Note: IC50 values can vary depending on experimental conditions such as incubation time and assay method.

As the data indicates, Orlistat generally exhibits cytotoxic effects in the micromolar range. In direct comparisons within prostate cancer cell lines, Orlistat was found to be the least potent among the three tested FASN inhibitors (Orlistat, C75, and TVB-3166).[10] This highlights the importance of considering the specific research question when selecting a FASN inhibitor. While Orlistat is a readily available and well-characterized tool, for studies requiring higher potency, newer generation inhibitors like the TVB series may be more suitable.

Experimental Protocol: Cell Viability Assessment via MTT Assay

To ensure the reproducibility and validity of efficacy studies, a standardized protocol is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability. The principle of this assay lies in the reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

The following diagram outlines the workflow for an MTT assay to determine the IC50 of (S,S,R,R)-Orlistat.

graph MTT_Workflow { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [arrowhead=vee, color="#5F6368"];

// Nodes Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Cell_Seeding [label="1. Cell Seeding\n(96-well plate)"]; Incubation1 [label="2. Overnight Incubation\n(Allow attachment)"]; Drug_Treatment [label="3. (S,S,R,R)-Orlistat Treatment\n(Serial dilutions)"]; Incubation2 [label="4. Incubation\n(e.g., 24, 48, 72 hours)"]; MTT_Addition [label="5. Add MTT Reagent"]; Incubation3 [label="6. Incubation\n(Formazan formation)"]; Solubilization [label="7. Add Solubilization Buffer\n(e.g., DMSO)"]; Absorbance_Reading [label="8. Read Absorbance\n(570 nm)"]; Data_Analysis [label="9. Data Analysis\n(Calculate IC50)"]; End [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Cell_Seeding; Cell_Seeding -> Incubation1; Incubation1 -> Drug_Treatment; Drug_Treatment -> Incubation2; Incubation2 -> MTT_Addition; MTT_Addition -> Incubation3; Incubation3 -> Solubilization; Solubilization -> Absorbance_Reading; Absorbance_Reading -> Data_Analysis; Data_Analysis -> End; }

Figure 2. Workflow for MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cancer cells from culture and perform a cell count to determine cell density and viability.

  • Seed the cells into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Include wells with medium only to serve as a blank control.

• Overnight Incubation:

  • Incubate the plate overnight in a humidified incubator at 37°C with 5% CO₂ to allow the cells to attach to the plate.

• (S,S,R,R)-Orlistat Treatment:

  • Prepare a stock solution of (S,S,R,R)-Orlistat in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the Orlistat stock solution in culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Orlistat. Include a vehicle control (medium with the same concentration of DMSO as the highest Orlistat concentration).

• Incubation:

  • Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours) at 37°C with 5% CO₂.

• MTT Addition:

  • After the incubation period, add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation:

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently pipette up and down or place the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

• Absorbance Reading:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of the experimental wells.

  • Calculate the percentage of cell viability for each Orlistat concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the log of the Orlistat concentration and use a non-linear regression analysis to determine the IC50 value.

Conclusion and Future Perspectives

(S,S,R,R)-Orlistat serves as a critical pharmacological tool for investigating the role of FASN in cancer biology. Its ability to induce apoptosis across a range of cancer cell lines underscores the therapeutic potential of targeting de novo lipogenesis. While newer, more potent FASN inhibitors are entering clinical trials, Orlistat remains a valuable and accessible compound for preclinical research, particularly for elucidating the intricate signaling pathways governed by cellular lipid metabolism.

The data presented in this guide highlights the differential sensitivity of various cancer cell lines to FASN inhibition, emphasizing the need for a stratified approach in the development of lipogenesis-targeting therapies. Future research should focus on identifying predictive biomarkers of response to FASN inhibitors and exploring synergistic combinations with other anti-cancer agents to overcome resistance and improve therapeutic outcomes.

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• Grube, S., et al. (2014). Overexpression of fatty acid synthase in human gliomas correlates with the WHO tumor grade and inhibition with Orlistat reduces cell viability and triggers apoptosis. Journal of Neuro-Oncology, 118(2), 277-287. [Link]

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A Senior Application Scientist's Guide to the Synergistic Effects of (S,S,R,R)-Orlistat with Chemotherapy Drugs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Repurposing an Anti-Obesity Drug for Oncology

Orlistat, a saturated derivative of the natural product lipstatin, is an FDA-approved medication primarily known for its role in weight management.[1] Its mechanism of action in this context is the potent and irreversible inhibition of gastric and pancreatic lipases, which prevents the breakdown and subsequent absorption of dietary fats.[1] However, a growing body of preclinical research has unveiled a compelling secondary application for Orlistat in oncology. This guide delves into the scientifically validated synergistic effects observed when (S,S,R,R)-Orlistat is combined with traditional chemotherapy agents, exploring the underlying mechanisms, presenting comparative experimental data, and providing detailed protocols for researchers to validate these findings.

The cornerstone of Orlistat's antitumor activity is its ability to inhibit Fatty Acid Synthase (FASN), a key enzyme in the de novo synthesis of fatty acids.[2][3][4] While FASN expression is typically low in most normal adult tissues, it is significantly upregulated in numerous cancer types, including breast, prostate, ovarian, and colon cancers.[2][5][6] This overexpression is not merely a byproduct of malignant transformation but an active contributor to it, providing rapidly proliferating cancer cells with the necessary lipids for membrane biogenesis, energy storage, and the generation of signaling molecules.[3][7] Consequently, FASN is now recognized as a metabolic oncogene, making it a prime target for therapeutic intervention.[5][8] By inhibiting the thioesterase domain of FASN, Orlistat effectively starves cancer cells of a critical metabolic resource, leading to the inhibition of proliferation, cell cycle arrest, and the induction of apoptosis (programmed cell death).[2][3][4]

This guide will compare and contrast the synergistic outcomes of combining Orlistat with several major classes of chemotherapy drugs, providing a robust framework for researchers aiming to leverage metabolic vulnerabilities in cancer treatment.

The Core Mechanism: Fatty Acid Synthase (FASN) Inhibition

The rationale for combining Orlistat with chemotherapy stems from its targeted disruption of a metabolic pathway that cancer cells are uniquely dependent upon. Chemotherapy drugs often induce cytotoxicity through mechanisms like DNA damage or microtubule disruption. Orlistat complements these actions by imposing a severe metabolic stress, creating a multi-pronged attack that can be significantly more effective than either agent alone.

dot

Caption: A standard workflow for assessing drug synergy in vitro.

Step-by-Step Protocol: Chou-Talalay Combination Index (CI) Method

This protocol outlines the essential steps for determining the CI for Orlistat and a selected chemotherapy agent.

• Determine Single-Agent Potency (IC50):

  • a. Seed your chosen cancer cell line (e.g., PC-3, MDA-MB-231) in 96-well plates at a predetermined density and allow cells to adhere for 24 hours.

  • b. Prepare serial dilutions of Orlistat and the chemotherapy drug separately. A common range is 8-10 dilutions spanning from concentrations expected to be non-toxic to highly toxic.

  • c. Treat the cells with the single-agent dilutions for a set period (typically 48-72 hours).

  • d. Assess cell viability using a standard method like the MTT assay.

  • e. Calculate the IC50 (the concentration that inhibits 50% of cell growth) for each drug individually. This is a prerequisite for designing the combination experiment. [9]

• Design Combination Experiment:

  • a. Based on the individual IC50 values, design the combination treatment. The most common method is the "constant ratio" design, where the drugs are mixed at a fixed ratio of their IC50s (e.g., 1:1, 1:2, 2:1 of their respective IC50 values).

  • b. Prepare serial dilutions of this fixed-ratio combination.

• Execute Combination Assay:

  • a. Seed cells as in Step 1a.

  • b. Treat cells with the serial dilutions of the drug combination, as well as the single agents again for direct comparison. Include untreated controls.

  • c. Incubate for the same duration as the single-agent assay (48-72 hours).

  • d. Measure cell viability.

• Data Analysis and CI Calculation:

  • a. Organize your data, converting raw viability readouts to "Fraction affected" (Fa), where Fa = 1 - (viability of treated cells / viability of control cells).

  • b. Use specialized software like CompuSyn (freely available) or CalcuSyn to analyze the data. [10][11] * c. The software will use the median-effect principle to determine the dose-effect parameters (m and Dm) for each drug and the combination. [9] * d. The Combination Index (CI) is then automatically calculated at different effect levels (e.g., Fa = 0.5, 0.75, 0.9).

  • e. Interpretation: A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism. [12]The software generates plots, such as the Fa-CI plot and isobologram, for easy visualization of the interaction across a range of concentrations. [9]

Conclusion and Future Outlook

The evidence strongly supports the potential of (S,S,R,R)-Orlistat as a synergistic partner for conventional chemotherapy. By targeting the metabolic vulnerability of FASN overexpression in cancer cells, Orlistat can enhance the efficacy of drugs that act on different cellular processes. The most compelling application appears to be in overcoming chemoresistance, a major hurdle in clinical oncology. [13][14] However, a significant challenge for the clinical translation of Orlistat as a systemic anticancer agent is its high hydrophobicity and poor bioavailability (<1%). [6][15]To address this, novel formulations are being developed. For instance, nanoparticle-encapsulated Orlistat (NanoOrl) has shown promise in preclinical models, improving drug delivery and efficacy. [14][16][15] Future research should focus on:

• Optimizing nanoparticle formulations to improve systemic delivery and tumor targeting.

• Conducting well-designed in vivo studies in a wider range of cancer models to validate in vitro findings.

• Initiating early-phase clinical trials to evaluate the safety and efficacy of combining Orlistat formulations with standard chemotherapy regimens in patients.

The repurposing of an established drug like Orlistat offers an accelerated path toward new therapeutic strategies, and its synergistic potential makes it a highly promising candidate for the future of combination cancer therapy.

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Orlistat for Weight Management: A Comparative Meta-Analysis for Researchers

For Immediate Release

This guide provides a comprehensive meta-analysis of clinical trials involving Orlistat for weight management, designed for researchers, scientists, and drug development professionals. It offers an in-depth, objective comparison of Orlistat's performance against other alternatives, supported by experimental data.

Mechanism of Action: A Targeted Approach to Fat Absorption

Orlistat, a semisynthetic derivative of lipstatin, functions as a potent and selective inhibitor of gastric and pancreatic lipases, enzymes crucial for the digestion of dietary fats.[1] It acts locally within the gastrointestinal tract, forming a covalent bond with the serine residue at the active site of these lipases.[1][2][3] This inactivation prevents the hydrolysis of triglycerides into absorbable free fatty acids and monoglycerides.[2][3] Consequently, undigested fats are excreted, leading to a caloric deficit.[3] At the therapeutic dose of 120 mg three times daily with meals, Orlistat can inhibit the absorption of approximately 30% of dietary fat, which translates to a reduction of about 200 calories.[1][4] A key feature of Orlistat is its minimal systemic absorption, which confines its primary effects to the gut.[2][3]

Caption: A standard workflow for an Orlistat clinical trial.

Methodology:

• Patient Recruitment: Subjects with a specified Body Mass Index (BMI), for instance, between 30 and 43 kg/m ², are enrolled. [5]2. Placebo Run-in Period: A single-blind placebo run-in period of about four weeks is initiated, during which all participants are placed on a moderately calorie-restricted diet (e.g., a 600 kcal/day deficit with approximately 30% of calories from fat). [6][5][7]This phase helps to identify patients who are compliant with dietary changes.

• Randomization: Patients who successfully complete the run-in period are then randomized to receive either Orlistat (e.g., 120 mg three times a day) or a matching placebo in a double-blind fashion. [6][5][7]4. Treatment Phase: This phase typically lasts for 52 weeks, during which patients continue with the prescribed treatment and the hypocaloric diet. [6][5][7]5. Weight Maintenance Phase: A subsequent 52-week double-blind period may follow, where patients are re-randomized to either continue their assigned treatment or switch to the alternative, alongside a weight-maintenance (eucaloric) diet. [6][7]6. Efficacy and Safety Assessments: Throughout the trial, various parameters are measured at regular intervals. These include body weight, anthropometric measurements, blood pressure, serum lipids, fasting glucose, and insulin levels. [5]Safety is monitored through the recording of adverse events, vital signs, and laboratory tests. [5]

Conclusion and Future Directions

The meta-analysis of clinical trials confirms that Orlistat is a modestly effective pharmacotherapy for weight management, providing a statistically significant reduction in body weight and improvement in several cardiovascular risk factors compared to placebo. Its localized mechanism of action in the gastrointestinal tract contributes to a favorable systemic safety profile, though gastrointestinal side effects are common.

For drug development professionals, Orlistat serves as a benchmark for a peripherally acting anti-obesity agent. Future research and development may focus on compounds with similar mechanisms but improved tolerability or combination therapies that target multiple pathways for more significant weight loss. The emergence of highly effective incretin-based therapies has shifted the landscape of obesity management, setting a new, higher bar for efficacy that will drive future innovation in the field.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (S,S,R,R)-Orlistat for Laboratory Professionals

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the safe and compliant disposal of (S,S,R,R)-Orlistat. The procedures outlined herein are designed to ensure the safety of laboratory personnel, protect environmental integrity, and adhere to regulatory standards. This document moves beyond a simple checklist to explain the scientific rationale behind each step, empowering researchers to manage chemical waste with confidence and precision.

Hazard Identification and Risk Assessment

(S,S,R,R)-Orlistat, a specific stereoisomer of the lipase inhibitor Orlistat, is a pharmacologically active substance.[1][2] While not classified as hazardous for transport or under OSHA's Hazard Communication Standard in its pure form[1][3][4], its proper disposal is paramount due to its environmental impact and potent biological activity.

• Environmental Hazards : The primary risk associated with improper Orlistat disposal is environmental. Safety Data Sheets (SDS) classify Orlistat as "Harmful to aquatic life with long lasting effects."[5] Its mechanism of action, the inhibition of lipase enzymes, could potentially disrupt aquatic ecosystems if released into waterways.[6] Therefore, discharge into sewer systems or the environment must be strictly avoided.[3][7]

• Health Considerations : Although systemic absorption is minimal[8], Orlistat is a potent, biologically active compound. While rare, severe adverse effects, including liver injury, have been associated with its use.[8][9] All waste, including contaminated personal protective equipment (PPE) and labware, should be handled as chemical waste to minimize any potential for exposure.

Regulatory Framework: EPA and RCRA Compliance

In the United States, the disposal of pharmaceutical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

• RCRA Classification : A critical step is determining if the Orlistat waste is a "RCRA hazardous waste." Orlistat is not explicitly found on the P-list (acutely toxic) or U-list (toxic) of hazardous wastes.[12][13][14] However, a waste product can still be considered hazardous if it exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[12][15] For example, a solution of Orlistat in a solvent with a low flash point could be classified as an ignitable hazardous waste (D001).[15] It is the generator's responsibility to make this determination.[1]

• The Sewer Ban : As of August 21, 2019, the EPA has enacted a strict, nationwide ban on the sewering (i.e., flushing or pouring down a drain) of all hazardous waste pharmaceuticals by healthcare facilities.[16][17] As a best practice, to avoid any ambiguity and ensure environmental protection, it is strongly recommended that no pharmaceutical waste, including non-hazardous materials like Orlistat, be disposed of via the sewer system.[16]

Orlistat Disposal Decision Pathway

The following decision tree provides a visual guide for selecting the appropriate disposal pathway for various forms of (S,S,R,R)-Orlistat waste.

Caption: A flowchart guiding disposal choices for Orlistat waste.

Step-by-Step Disposal Protocols

Protocol 1: Disposal of Bulk or Unused (S,S,R,R)-Orlistat

This is the preferred method for all non-trivial quantities of the solid compound or concentrated solutions.

• Segregation and Containment :

  • Carefully place the solid (S,S,R,R)-Orlistat or its concentrated solution into a dedicated, sealable, and chemically compatible waste container.

  • Ensure the primary container is sound and free of leaks. For added security, use secondary containment.

• Labeling :

  • Clearly label the container as "Hazardous Waste" or as required by your institution's Environmental Health & Safety (EHS) department.

  • The label must include:

    • The full chemical name: "(S,S,R,R)-Orlistat"

    • Approximate quantity

    • Date of accumulation

    • Relevant hazard information (e.g., "Environmental Hazard")

• Storage :

  • Store the sealed waste container in a designated satellite accumulation area or central hazardous waste storage facility.

  • Ensure the storage area is secure, well-ventilated, and away from incompatible materials.[3]

• Disposal :

  • Arrange for pickup and disposal through a licensed chemical destruction facility or hazardous waste contractor.

  • The required method of destruction is controlled incineration in a qualified facility equipped with flue gas scrubbing.[7][18] This ensures the complete thermal decomposition of the active pharmaceutical ingredient.

Protocol 2: Decontamination of Glassware and Surfaces

For cleaning minor residues from glassware or work surfaces, a chemical degradation approach can be used prior to final cleaning. Note that all rinsates from this process must be collected as chemical waste.

• Scientific Basis : Studies show that Orlistat is labile and degrades under acidic, alkaline, and oxidative conditions.[19][20][21][22] This property can be leveraged for effective decontamination.

• Initial Rinse : Perform an initial rinse of the contaminated glassware or wipe of the surface with a suitable organic solvent (e.g., methanol or ethanol) to dissolve the Orlistat. Collect this solvent rinse as chemical waste.

• Degradation Rinse : Rinse the item thoroughly with a dilute solution of 0.1 N Hydrochloric Acid (HCl) or 0.1 N Sodium Hydroxide (NaOH). Allow a contact time of at least 30 minutes to facilitate hydrolysis.

• Collection : Crucially, collect all acidic or basic rinsates in a designated aqueous waste container.

• Final Cleaning : After decontamination, the glassware can be washed using standard laboratory procedures.

Protocol 3: Disposal of Contaminated Materials

Solid waste contaminated with (S,S,R,R)-Orlistat, such as gloves, weigh boats, spill pads, and empty containers, must be disposed of properly.

• Segregation : Collect all contaminated solid waste in a designated, lined, and clearly labeled waste container.

• Empty Containers : Original product containers are not considered "RCRA empty" until they are triple-rinsed.[13] If not rinsed, they must be disposed of as chemical waste. Alternatively, puncture the container to render it unusable for other purposes and dispose of it in a sanitary landfill, if local regulations permit.[7]

• Disposal : The sealed container of contaminated solid waste should be disposed of through your institution's chemical waste program, typically via incineration.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental release.

• Evacuate and Secure : Alert others in the area. If the spill is large or involves a volatile solvent, evacuate the immediate vicinity.

• Don PPE : At a minimum, wear a lab coat, safety goggles, and two pairs of chemical-resistant gloves.[3]

• Containment : Prevent the spill from spreading or entering any drains.[3][7]

• Cleanup :

  • For solid spills, carefully sweep or scoop the material to avoid creating dust.[4]

  • For liquid spills, cover with an inert, absorbent material such as vermiculite, diatomite, or sand.[3]

• Collection : Collect all contaminated absorbent material and spilled substance into a suitable, sealable container for disposal as chemical waste.[7]

• Decontaminate : Clean the spill area thoroughly using the procedure outlined in Protocol 2.

Disposal Summary Table

Waste Type	Primary Disposal Method	Key Regulatory Points (U.S.)	Recommended PPE
Bulk/Unused Orlistat	Licensed High-Temperature Incineration	RCRA generator status; Not P/U-listed but generator must assess characteristics.[12][14]	Safety Goggles, Gloves, Lab Coat
Contaminated Labware	Decontaminate; Collect Rinsate for Incineration	Sewer disposal is prohibited for hazardous waste pharmaceuticals.[16][17]	Safety Goggles, Gloves, Lab Coat
Contaminated Solids (PPE, etc.)	Incineration via Institutional Waste Program	Segregate from general trash; manage as chemical waste.	N/A (Handle with fresh PPE)
Spill Debris	Licensed High-Temperature Incineration	Prevent all discharge to the environment.[7]	Safety Goggles, Gloves, Lab Coat

References

• Management of Hazardous Waste Pharmaceuticals. (n.d.). US EPA. [Link]

• EPA Final Rule on Hazardous Waste Pharmaceuticals. (2026, January 14). Secure Waste. [Link]

• EPA's Ban on Sewering Pharmaceuticals - Introductory Fact Sheet. (2019, August 21). US EPA. [Link]

• EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals. (n.d.). AHE.org. [Link]

• Hazardous Pharmaceutical Waste Defined by RCRA. (n.d.). Triumvirate Environmental. [Link]

• EPA Regulations for Healthcare & Pharmaceuticals. (2025, May 20). Stericycle. [Link]

• Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs. (n.d.). Entech. [Link]

• Safety Data Sheet. (2024, November 4). DC Fine Chemicals. [Link]

• Management Standards for Hazardous Waste Pharmaceuticals Q&A. (n.d.). US EPA. [Link]

• RCRA Pharmaceutical Hazardous Wastes. (n.d.). West Virginia Department of Environmental Protection. [Link]

• EPA Subpart P Regulations. (n.d.). HW Drugs. [Link]

• SAFETY DATA SHEET 7135-Orlistat. (2023, March 16). Guinama. [Link]

• Stability Indicating Stress Degradation Study of Orlistat by UV Spectrophotometry Method. (2020, December 25). Journal of Young Pharmacists. [Link]

• Singh, A., & Sarkar, S. R. (2024, February 14). Orlistat. StatPearls - NCBI Bookshelf. [Link]

• Method Development of Orlistat Forced Degradation Sample using MaxPeak™ Premier Columns and QDa™ Mass Detection. (n.d.). Waters. [Link]

• STABILITY INDICATING ASSAY OF ORLISTAT AND ITS DEGRADATION PRODUCTS BY HPLC. (2013). Semantic Scholar. [Link]

• Orlistat, Alli, Xenical: How Do They Affect the Body? (n.d.). AKITA FOOD. [Link]

• Xenical, INN-Orlistat. (n.d.). European Medicines Agency. [Link]

• STABILITY INDICATING ASSAY OF ORLISTAT AND ITS DEGRADATION PRODUCTS BY HPLC. (2013, May 11). Association of Pharmacy Professionals. [Link]

• Orlistat. (2020, June 4). LiverTox - NCBI Bookshelf. [Link]

• Filippatos, T. D., Derdemezis, C. S., Gazi, I. F., Nakou, E. S., Mikhailidis, D. P., & Elisaf, M. S. (2008). Orlistat-associated adverse effects and drug interactions: a critical review. Drug safety, 31(1), 53–65. [Link]

• A stability-indicating high performance liquid chromatographic assay for the determination of orlistat in capsules. (n.d.). CORE. [Link]

• Xenical(R) Capsules (120 mg). (2012, October 23). [Link]

• Orlistat. (n.d.). PubChem - NIH. [Link]

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